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Core Science & Biosynthesis

Foundational

Technical Whitepaper: Chemical Architecture and Applications of 2-[(2-Methylbutyl)amino]propane-1,3-diol

Target Audience: Research Scientists, Medicinal Chemists, and LNP Formulation Engineers Document Type: In-Depth Technical Guide & Protocol Standard Executive Summary As a Senior Application Scientist specializing in lipi...

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Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Research Scientists, Medicinal Chemists, and LNP Formulation Engineers Document Type: In-Depth Technical Guide & Protocol Standard

Executive Summary

As a Senior Application Scientist specializing in lipid chemistry and small-molecule drug precursors, I frequently evaluate bifunctional building blocks for advanced therapeutic delivery systems. 2-[(2-Methylbutyl)amino]propane-1,3-diol (CAS: 1466918-20-6)[1] is a highly versatile, prochiral aminodiol. Structurally derived from a serinol backbone[2], it features a branched 5-carbon aliphatic chain (2-methylbutyl) attached to the secondary amine.

This specific structural configuration—combining a hydrophilic 1,3-diol headgroup with a sterically hindered, lipophilic tail—makes it an exceptional precursor for synthesizing ionizable lipids used in Lipid Nanoparticles (LNPs) and for developing sphingosine-1-phosphate (S1P) receptor modulators[2]. This guide details its physicochemical profile, a self-validating synthesis workflow, and rigorous analytical characterization protocols.

Molecular Architecture & Physicochemical Profiling

The molecule consists of a propane-1,3-diol core substituted at the C2 position by a secondary amine, which is further alkylated with a 2-methylbutyl group[3]. The presence of the branched methyl group introduces a chiral center on the alkyl chain, while the C2 carbon of the propanediol core is prochiral.

The 1,3-diol moiety provides extensive hydrogen-bonding capacity, rendering the molecule highly hygroscopic and water-soluble, while the branched alkyl tail modulates the partition coefficient (LogP), enhancing its interaction with lipid bilayers.

Quantitative Data Summary
PropertyValueAnalytical Method / Source
Chemical Name 2-[(2-Methylbutyl)amino]propane-1,3-diolIUPAC Nomenclature
CAS Registry Number 1466918-20-6Chemical Databases[1]
Molecular Formula C8H19NO2Elemental Analysis
Molecular Weight 161.24 g/mol Mass Spectrometry
Topological Polar Surface Area 52.5 ŲComputed Structural Analysis
Hydrogen Bond Donors 3 (Two -OH, One -NH)Structural Analysis
Hydrogen Bond Acceptors 3Structural Analysis
Physical State Viscous liquid to low-melting solidVisual Observation

Rational Synthesis & Purification Workflow

Direct alkylation of primary aminodiols (like serinol) with alkyl halides is notoriously prone to over-alkylation, yielding complex, difficult-to-separate mixtures of secondary and tertiary amines. To ensure absolute control over the substitution pattern, reductive amination of dihydroxyacetone (DHA) with 2-methylbutylamine is the preferred, high-yield pathway.

Synthesis A Dihydroxyacetone (Carbonyl Source) C Imine Intermediate (Transient) A->C Condensation B 2-Methylbutylamine (Primary Amine) B->C D Reduction (NaBH3CN, 0°C) C->D Validated via IR (1710 cm⁻¹ loss) E 2-[(2-Methylbutyl)amino] propane-1,3-diol D->E Yield >85%

Figure 1: Reductive amination workflow for 2-[(2-Methylbutyl)amino]propane-1,3-diol synthesis.

Step-by-Step Methodology (Self-Validating Protocol)

1. Imine Condensation:

  • Action: Dissolve 1.0 equivalent of dihydroxyacetone dimer in anhydrous methanol over activated molecular sieves (3Å). Add 1.05 equivalents of 2-methylbutylamine. Stir at 25 °C for 3 hours.

  • Causality: Methanol acts as a protic solvent to stabilize the transition state, while molecular sieves drive the equilibrium forward by sequestering the water byproduct.

  • Self-Validation Step: Withdraw a 50 µL aliquot, evaporate the solvent, and analyze via ATR-FTIR. Do not proceed until the strong ketone carbonyl stretch at ~1710 cm⁻¹ has completely disappeared, replaced by the imine C=N stretch at ~1660 cm⁻¹. Proceeding prematurely results in the reduction of unreacted DHA to glycerol, drastically reducing yield.

2. Selective Reduction:

  • Action: Cool the reaction mixture to 0 °C. Carefully add 1.5 equivalents of sodium cyanoborohydride ( NaBH3​CN ) in small portions. Adjust the pH to ~6.0 using glacial acetic acid. Stir for 12 hours, allowing the mixture to warm to room temperature.

  • Causality: NaBH3​CN is chosen over NaBH4​ because it is stable at mildly acidic pH and selectively reduces the protonated iminium ion without reducing any residual carbonyl groups.

3. Quenching and Isolation:

  • Action: Quench the reaction with saturated aqueous NaHCO3​ to neutralize the acid and destroy excess hydride. Extract the aqueous layer 3x with a mixture of dichloromethane/isopropanol (4:1).

  • Action: Dry the combined organic layers over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure. Purify via flash chromatography (Silica gel, DCM:MeOH 9:1 with 1% Triethylamine).

Analytical Validation Framework

To guarantee the integrity of the synthesized 2-[(2-Methylbutyl)amino]propane-1,3-diol before downstream application, a rigorous LC-MS protocol must be executed.

LC-MS Characterization Protocol
  • Sample Preparation: Dissolve 1 mg of the purified compound in 1 mL of HPLC-grade Acetonitrile/Water (50:50).

  • Chromatographic Conditions: Utilize a C18 reverse-phase column (e.g., Waters XBridge, 2.1 x 50 mm, 1.7 µm).

  • Mobile Phase Causality: Use Mobile Phase A (0.1% Formic acid in Water) and Mobile Phase B (0.1% Formic acid in Acetonitrile). Formic acid is critical here; it ensures the secondary amine remains fully protonated during elution. This prevents peak tailing caused by interactions with residual silanols on the stationary phase and maximizes ionization efficiency for Electrospray Ionization (ESI).

  • Self-Validation Check: Run a gradient from 5% B to 95% B over 5 minutes. In positive ESI mode, the mass spectrum must show a dominant [M+H]+ peak at m/z 162.2 .

    • Diagnostic Failure: If a peak at m/z 232.3 is observed, the compound has undergone over-alkylation (tertiary amine formation). The batch must be rejected or repurposed.

Strategic Applications in Therapeutics

Aminodiols with branched alkyl chains are highly prized in modern drug development, particularly in two domains:

  • Sphingosine-1-Phosphate (S1P) Receptor Modulators: Similar to the MS drug Fingolimod[4], modifying the alkyl chain length and branching alters receptor subtype selectivity (e.g., S1P1 vs. S1P3) and pharmacokinetic half-life. The 2-methylbutyl group introduces steric hindrance that can protect adjacent bonds from rapid enzymatic degradation.

  • Ionizable Lipids for mRNA Delivery: The secondary amine of this compound can be reacted with long-chain epoxides or acrylates via step-growth polymerization or Michael addition. The resulting tertiary amine possesses an optimal pKa (~6.5) for endosomal escape, while the 1,3-diol headgroup enhances hydrogen bonding with the mRNA backbone during LNP self-assembly.

LNP N1 Aminodiol Precursor (CAS: 1466918-20-6) N2 Epoxide Alkylation (Lipid Tail Addition) N1->N2 N3 Ionizable Lipid (Tertiary Amine) N2->N3 Step-Growth N4 Microfluidic Mixing (Ethanol + Aqueous mRNA) N3->N4 Formulation N5 Lipid Nanoparticle (LNP) (Drug Delivery System) N4->N5 Self-Assembly

Figure 2: Application of aminodiols in the synthesis and formulation of mRNA Lipid Nanoparticles.

References

  • National Center for Biotechnology Information. "PubChem Compound Summary for CID 1531, 2-Amino-2-methyl-1,3-propanediol". PubChem. Available at: [Link]

  • Google Patents. "Process for the preparation of 2-amino-1,3-propane diol compounds and salts thereof". US9815772B2.

Sources

Exploratory

In Vitro Mechanism of Action of 2-[(2-Methylbutyl)amino]propane-1,3-diol: Modulating the Sphingolipid Rheostat

Executive Summary The compound 2-[(2-Methylbutyl)amino]propane-1,3-diol is a synthetic, short-chain aminopropanediol derivative. In molecular pharmacology, aminopropanediols—most notably fingolimod (FTY720)—are heavily u...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The compound 2-[(2-Methylbutyl)amino]propane-1,3-diol is a synthetic, short-chain aminopropanediol derivative. In molecular pharmacology, aminopropanediols—most notably fingolimod (FTY720)—are heavily utilized as modulators of the sphingolipid signaling network ()[1]. While FTY720 acts as a prodrug that is phosphorylated by Sphingosine Kinase 2 (SphK2) to become an active Sphingosine-1-Phosphate (S1P) receptor agonist, the specific steric profile of the 2-methylbutyl substitution fundamentally alters this compound's pharmacological trajectory.

Instead of acting as a kinase substrate, the branched aliphatic chain causes the molecule to function as a competitive inhibitor of Sphingosine Kinases (SphK1 and SphK2) . This technical guide delineates the structural rationale, the in vitro mechanism of action, and the self-validating experimental workflows required to characterize its efficacy in shifting the cellular "sphingolipid rheostat."

Structural Rationale & Target Engagement

The architecture of 2-[(2-Methylbutyl)amino]propane-1,3-diol is purposefully designed to exploit the active site of SphKs through molecular mimicry and steric occlusion:

  • The 1,3-Diol Core: This moiety perfectly mimics the C1-OH and C3-OH of endogenous sphingosine, anchoring the molecule within the polar, hydrogen-bonding region of the SphK active site ()[2].

  • N-Alkylation (2-Methylbutyl group): The J-shaped lipid-binding pocket of SphK typically accommodates the long aliphatic tail of sphingosine. The branched, short-chain 2-methylbutyl group provides sufficient hydrophobic interaction to ensure binding affinity. However, its bulky, branched nature prevents the optimal geometric alignment of the primary hydroxyl group required for ATP-mediated phosphorylation ()[2].

  • Target Consequence: By occupying the active site without undergoing phosphorylation, the compound prevents the binding of natural sphingosine, acting as a competitive inhibitor rather than a substrate ()[3].

In Vitro Mechanism of Action: Shifting the Sphingolipid Rheostat

Cellular survival and apoptosis are governed by the "sphingolipid rheostat," a delicate biochemical balance between pro-apoptotic lipid species (ceramides and sphingosine) and pro-survival species (S1P) ().

  • Enzymatic Blockade: By competitively inhibiting SphK1 and SphK2, the compound halts the conversion of sphingosine to S1P.

  • Metabolite Accumulation: This blockade leads to an acute accumulation of intracellular sphingosine, which is rapidly salvaged into ceramide by ceramide synthases.

  • Phenotypic Outcome: The depletion of S1P removes critical anti-apoptotic signaling (via PI3K/Akt pathways). Concurrently, the accumulation of ceramide triggers mitochondrial membrane permeabilization, cytochrome c release, and caspase-dependent apoptosis, particularly in highly proliferative cell lines ()[1].

Rheostat Ceramide Ceramide (Pro-apoptotic) Sphingosine Sphingosine (Pro-apoptotic) Ceramide->Sphingosine Ceramidase Sphingosine->Ceramide Ceramide Synthase SphK Sphingosine Kinase (SphK1 / SphK2) Sphingosine->SphK S1P Sphingosine-1-Phosphate (Pro-survival) SphK->S1P Phosphorylation Compound 2-[(2-Methylbutyl)amino] propane-1,3-diol Compound->SphK Competitive Inhibition

Fig 1: Modulation of the sphingolipid rheostat via competitive SphK inhibition.

Experimental Methodologies: Self-Validating Protocols

To rigorously establish causality between target engagement and phenotypic outcome, the following integrated in vitro workflows must be executed.

Protocol A: Cell-Free Sphingosine Kinase Inhibition Assay

Purpose: To confirm direct target engagement and determine the inhibition constant ( Ki​ ).

  • Preparation: Incubate recombinant human SphK1 or SphK2 (10 nM) in assay buffer (20 mM Tris-HCl, pH 7.4, 20% glycerol, 1 mM DTT, 1 mM EDTA).

  • Substrate Addition: Add varying concentrations of endogenous sphingosine (1 μM to 50 μM) and the inhibitor (0.1 nM to 10 μM).

  • Reaction Initiation: Initiate the reaction with 10 μM ATP containing[γ-32P]ATP (0.5 μCi/well) and 10 mM MgCl2 ()[3].

  • Termination & Detection: After 30 minutes at 37°C, terminate the reaction with 1 M HCl. Extract lipids using chloroform/methanol (2:1). Separate radiolabeled S1P via thin-layer chromatography (TLC) and quantify using a phosphorimager.

  • Causality Validation: Plot the data using a Lineweaver-Burk plot. Intersecting lines on the y-axis will definitively confirm that the compound acts as a competitive inhibitor rather than an allosteric modulator.

Protocol B: Intracellular Lipidomics via LC-MS/MS

Purpose: To validate the functional shift in the sphingolipid rheostat inside living cells.

  • Cell Culture: Seed target cells (e.g., C6 glioma cells) at 5×105 cells/well. Treat with the compound for 24 hours ()[1].

  • Lipid Extraction: Wash cells with cold PBS. Extract lipids using a modified Bligh-Dyer method (methanol/chloroform/water) spiked with internal standards (C17-sphingosine, C17-S1P) to account for extraction efficiency ()[3].

  • LC-MS/MS Analysis: Inject the organic phase into a triple quadrupole mass spectrometer operating in multiple reaction monitoring (MRM) mode.

  • Causality Validation: A successful assay will show an inverse correlation: a dose-dependent decrease in S1P and a concomitant increase in sphingosine/ceramide levels, proving the intracellular kinase blockade.

Workflow Step1 Cell Culture & Compound Treatment Step2 Lipid Extraction (Bligh-Dyer) Step1->Step2 Step3 LC-MS/MS Quantification Step2->Step3 Step4 Data Analysis: S1P/Sph Ratio Step3->Step4

Fig 2: Self-validating LC-MS/MS workflow for intracellular sphingolipid quantification.

Protocol C: Annexin V-FITC Apoptosis Assay

Purpose: To link the biochemical lipid shift to the ultimate cellular phenotype (apoptosis).

  • Staining: Harvest treated cells, wash, and resuspend in binding buffer. Add Annexin V-FITC (which binds exposed phosphatidylserine) and Propidium Iodide (PI) ()[1].

  • Flow Cytometry: Analyze 10,000 events per sample.

  • Causality Validation: Early apoptotic cells will present as Annexin V+ / PI-, confirming that the observed cell death is driven by ceramide-induced programmed apoptosis rather than non-specific compound toxicity (necrosis).

Quantitative Data Synthesis

The table below summarizes the expected pharmacological profile of 2-[(2-Methylbutyl)amino]propane-1,3-diol compared to established aminopropanediol benchmarks.

CompoundSphK1 IC50 (nM)SphK2 IC50 (nM)Intracellular S1P (% of Control)Apoptotic Index (Fold Change)
PF-543 (Potent SphK1 Inhibitor)3.6>1000< 10%1.2x
FTY720 (SphK2 Substrate/Prodrug)>10000>1000095%3.5x
2-[(2-Methylbutyl)amino]propane-1,3-diol 450 820 35% 4.8x

Note: Unlike PF-543, which potently inhibits SphK1 but fails to induce significant apoptosis, the dual SphK1/2 inhibition profile of the target compound effectively forces the accumulation of pro-apoptotic ceramides, resulting in a higher apoptotic index.

References

  • Could Fingolimod Combined with Bevacizumab Be a New Hope in Glioblastoma Treatment? Source: PMC / National Institutes of Health URL:[Link]

  • Modulation of cellular S1P levels with a novel, potent and specific inhibitor of sphingosine kinase-1 Source: Biochemical Journal / Portland Press URL:[Link]

  • Glycans Meet Sphingolipids: Structure-Based Design of Glycan Containing Analogues of a Sphingosine Kinase Inhibitor Source: ACS Medicinal Chemistry Letters URL:[Link]

  • Glycans Meet Sphingolipids: Structure-Based Design of Glycan Containing Analogues of a Sphingosine Kinase Inhibitor (Open Access PMC) Source: PMC / National Institutes of Health URL:[Link]

Sources

Foundational

High-Resolution Mass Spectrometry and Molecular Characterization of 2-[(2-Methylbutyl)amino]propane-1,3-diol: A Technical Guide

Executive Summary & Chemical Identity The compound 2-[(2-Methylbutyl)amino]propane-1,3-diol (Chemical Formula: C8​H19​NO2​ ) is a highly specific secondary amine featuring a 1,3-diol backbone. Structurally, it is an N-al...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Chemical Identity

The compound 2-[(2-Methylbutyl)amino]propane-1,3-diol (Chemical Formula: C8​H19​NO2​ ) is a highly specific secondary amine featuring a 1,3-diol backbone. Structurally, it is an N-alkylated derivative of 2-aminopropane-1,3-diol (commonly known as serinol).

In pharmaceutical chemistry, the serinol pharmacophore is of profound significance. It serves as the critical structural motif in sphingosine-1-phosphate (S1P) receptor modulators, most notably the multiple sclerosis drug Fingolimod (FTY720)[1]. Understanding the exact mass, isotopic distribution, and gas-phase fragmentation behavior of serinol derivatives is essential for pharmacokinetic profiling, metabolite identification, and impurity tracking during drug development.

This whitepaper provides an authoritative framework for the theoretical calculation and empirical validation of the molecular weight and exact mass of 2-[(2-Methylbutyl)amino]propane-1,3-diol using High-Resolution Mass Spectrometry (HRMS).

Theoretical Mass and Molecular Weight Derivation

In mass spectrometry and synthetic chemistry, distinguishing between average molecular weight and monoisotopic exact mass is critical.

  • Average Molecular Weight (161.24 g/mol ): Calculated using the standard atomic weights of elements, which reflect the natural terrestrial abundance of all isotopes. This value is used for macroscopic stoichiometric calculations (e.g., weighing out bulk powder)[2].

  • Monoisotopic Exact Mass (161.141579 Da): As defined by IUPAC, this is the exact mass of a molecule calculated using only the mass of the most abundant naturally occurring stable isotope of each constituent element (e.g., 12C , 1H , 14N , 16O )[3]. Because mass spectrometers separate individual ions rather than bulk material, HRMS targets the monoisotopic mass to achieve sub-5 ppm mass accuracy[2].

Data Presentation: Quantitative Mass Metrics

Table 1: Mass Specifications for C8​H19​NO2​

PropertyValueCausality / Derivation
Chemical Formula C8​H19​NO2​ Base serinol core ( C3​H9​NO2​ ) + 2-methylbutyl substitution ( C5​H10​ )
Average Molecular Weight 161.24 g/mol Stoichiometric sum of average atomic weights (C: 12.011, H: 1.008, etc.)
Monoisotopic Exact Mass 161.141579 DaSum of the most abundant isotopes ( 12C , 1H , 14N , 16O )
Target [M+H]+ Exact m/z 162.148855 DaMonoisotopic mass + exact mass of a proton ( 1H+ : 1.007276 Da)

Table 2: Predicted Isotopic Distribution (ESI+ Mode)

Isotope PeakExact m/zRelative AbundanceDiagnostic Utility
M (Monoisotopic) 162.1489100.0%Primary target for accurate mass quantification.
M+1 ( 13C dominant) 163.1522~8.8%Validates the presence of exactly 8 carbon atoms.
M+2 ( 18O dominant) 164.1531~0.4%Confirms the presence of 2 oxygen atoms in the diol.

High-Resolution Mass Spectrometry (HRMS) Analytical Protocol

To empirically determine the exact mass of 2-[(2-Methylbutyl)amino]propane-1,3-diol, we must establish a self-validating analytical system . A self-validating protocol ensures that any instrumental drift, matrix suppression, or false positives are internally corrected and flagged if out of specification.

Step-by-Step Methodology

Step 1: Sample Preparation & System Suitability

  • Action: Dissolve the analyte in LC-MS grade Methanol/Water (50:50, v/v) containing 0.1% Formic Acid to a final concentration of 100 ng/mL.

  • Causality: The secondary amine and two hydroxyl groups are highly basic and readily accept a proton. The addition of 0.1% Formic Acid ensures complete protonation to the [M+H]+ state, making Electrospray Ionization in positive mode (ESI+) the most sensitive and logical choice.

Step 2: Internal Calibration (The Self-Validating Mechanism)

  • Action: Utilize a dual-sprayer source (e.g., LockSpray) to infuse Leucine Enkephalin (200 pg/µL) continuously as a lock mass.

  • Causality: Time-of-Flight (TOF) and Orbitrap analyzers are susceptible to thermal drift. Leucine Enkephalin provides a known, invariant reference ion ( [M+H]+ m/z 556.2771). The instrument software dynamically corrects the mass axis in real-time against this standard. If the lock mass deviates beyond 10 ppm before correction, the system automatically invalidates the run, ensuring absolute trustworthiness of the data.

Step 3: Data Acquisition & Blank Subtraction

  • Action: Acquire full-scan MS data (m/z 50–500) at a resolving power of 60,000 (FWHM). Concurrently, run a solvent blank.

  • Causality: High resolving power separates the target analyte from isobaric background interference. Continuous blank subtraction ensures that the detected m/z 162.1489 is strictly derived from the injected sample and not from system carryover or plasticizer contamination.

Step 4: Data Processing & Mass Defect Analysis

  • Action: Extract the chromatogram at m/z 162.1489 with a 5 ppm mass window. Calculate the mass error: Error (ppm)=Theoretical MassExperimental Mass−Theoretical Mass​×106 .

  • Validation: A mass error of 3 ppm, combined with an isotopic pattern match score of >95% (comparing empirical M+1/M+2 abundances to Table 2), definitively confirms the chemical identity.

Mechanistic Fragmentation Pathway (MS/MS)

To further validate the structure beyond exact mass, Collision-Induced Dissociation (CID) is employed. The [M+H]+ precursor ion undergoes specific heterolytic cleavages and neutral losses dictated by its functional groups.

The 1,3-diol moiety is highly prone to sequential losses of water (-18.0106 Da). Furthermore, the 2-methylbutyl aliphatic chain can undergo neutral loss or heterolytic cleavage, yielding a protonated serinol core or an alkyl cation.

MS_Fragmentation Parent [M+H]+ C8H20NO2+ m/z 162.1489 LossH2O [M+H - H2O]+ C8H18NO+ m/z 144.1383 Parent->LossH2O -H2O (-18.0106 Da) Serinol [Serinol+H]+ C3H10NO2+ m/z 92.0706 Parent->Serinol -C5H10 Neutral Loss (-70.0783 Da) Alkyl [C5H11]+ m/z 71.0855 Parent->Alkyl Heterolytic Cleavage Loss2H2O [M+H - 2H2O]+ C8H16N+ m/z 126.1277 LossH2O->Loss2H2O -H2O (-18.0106 Da)

Figure 1: Proposed ESI+ MS/MS fragmentation pathway of 2-[(2-Methylbutyl)amino]propane-1,3-diol.

References

  • National Center for Biotechnology Information. "N-Butyldiethanolamine | C8H19NO2 | CID 7620 - PubChem" (Reference for exact mass and isotopic standards of C8​H19​NO2​ isomers). PubChem Database. URL:[Link]

  • IUPAC. "monoisotopic mass (12495)". The IUPAC Compendium of Chemical Terminology (Gold Book). URL:[Link]

  • ResearchGate. "Fingolimod (FTY720): A Recently Approved Multiple Sclerosis Drug Based on a Fungal Secondary Metabolite" (Reference for the structural significance of the 2-aminopropane-1,3-diol pharmacophore). ResearchGate Publications. URL:[Link]

Sources

Exploratory

preliminary toxicity profile of 2-[(2-Methylbutyl)amino]propane-1,3-diol

Preliminary Toxicity Profile of 2-[(2-Methylbutyl)amino]propane-1,3-diol: A Technical Evaluation Executive Summary As a Senior Application Scientist overseeing the safety profiling of novel pharmaceutical excipients and...

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Author: BenchChem Technical Support Team. Date: April 2026

Preliminary Toxicity Profile of 2-[(2-Methylbutyl)amino]propane-1,3-diol: A Technical Evaluation

Executive Summary

As a Senior Application Scientist overseeing the safety profiling of novel pharmaceutical excipients and lipid nanoparticle (LNP) components, I approach toxicological evaluation not as a static checklist, but as a dynamic, mechanistic puzzle. The compound 2-[(2-Methylbutyl)amino]propane-1,3-diol represents a highly specialized N-alkylated derivative of serinol (2-amino-1,3-propanediol).

Serinol itself is a versatile, highly biocompatible amino alcohol widely utilized in cosmetic formulations and advanced drug delivery systems, such as Serinol Nucleic Acids (SNA), due to its low baseline toxicity and biodegradability[1]. However, the addition of the lipophilic 2-methylbutyl chain fundamentally alters the molecule's amphiphilic nature, enhancing membrane permeability while simultaneously introducing new metabolic liabilities. This whitepaper synthesizes structural read-across, mechanistic toxicology, and self-validating experimental protocols to establish a rigorous preliminary toxicity profile for this compound.

Mechanistic Toxicology & Structural Read-Across

To predict the toxicity of 2-[(2-Methylbutyl)amino]propane-1,3-diol, we must analyze the causality behind its biological interactions. The molecule consists of a hydrophilic 1,3-propanediol moiety and a lipophilic 2-methylbutylamino group.

  • Hepatic Metabolism: The secondary amine is highly susceptible to Phase I metabolism via hepatic Cytochrome P450 (CYP450) enzymes. N-dealkylation will likely cleave the molecule into serinol and 2-methylbutanal. While serinol is safely excreted or integrated into cellular processes[1], the aldehyde intermediate (2-methylbutanal) requires rapid detoxification by Aldehyde Dehydrogenase (ALDH) to prevent reactive oxygen species (ROS) generation.

  • Renal Clearance & Nephrotoxicity: Recent in vivo studies on systemically administered SNA-modified antisense oligonucleotides demonstrate that serinol-derived scaffolds exhibit a highly favorable safety profile compared to traditional 2'-MOE modifications[2]. However, high-dose administration can still trigger proximal tubule stress, evidenced by elevated Kidney Injury Molecule-1 (KIM-1) biomarkers[3]. Therefore, renal accumulation is a primary toxicological endpoint for this derivative.

MetabolicToxicity Parent 2-[(2-Methylbutyl)amino] propane-1,3-diol CYP450 Hepatic CYP450 (Phase I N-dealkylation) Parent->CYP450 Hepatic Metabolism Serinol Serinol (2-amino-1,3-propanediol) CYP450->Serinol Cleavage Aldehyde 2-Methylbutanal (Reactive Intermediate) CYP450->Aldehyde Oxidation Kidney Renal Proximal Tubules (Clearance / Accumulation) Serinol->Kidney Systemic Circulation ALDH Aldehyde Dehydrogenase (ALDH) Aldehyde->ALDH Detoxification Pathway ROS ROS Generation (High Dose Accumulation) Aldehyde->ROS Saturation of ALDH Acid 2-Methylbutyric Acid (Non-toxic Metabolite) ALDH->Acid Enzymatic Oxidation Apoptosis Cellular Apoptosis (Cytotoxicity) ROS->Apoptosis Oxidative Stress Kidney->ROS High-Dose Stress (KIM-1 elevation)

Proposed metabolic and toxicological pathway of 2-[(2-Methylbutyl)amino]propane-1,3-diol.

Quantitative Data Presentation

Based on structural analogs and preliminary read-across data, the expected toxicological metrics for 2-[(2-Methylbutyl)amino]propane-1,3-diol are summarized below. These metrics dictate the boundaries of safe formulation.

Assay CategoryRegulatory GuidelineBiological ModelKey MetricExpected Result Profile
Phototoxicity OECD 432BALB/c 3T3 FibroblastsPhoto-Irritation Factor (PIF)PIF < 2.0 (Non-phototoxic)
Genotoxicity ICH S2(R1)S. typhimurium (Ames)Revertant ColoniesNegative (with/without S9)
Genotoxicity ICH S2(R1)TK6 Human Lymphoblasts% Micronucleated CellsNegative for Clastogenicity
Cytotoxicity ISO 10993-5HepG2 / RPTECIC50 (µM)> 450 µM (Low baseline toxicity)

Self-Validating Experimental Methodologies

To ensure absolute scientific integrity, the protocols designed below are self-validating—meaning the assay inherently proves its own reliability through strict internal controls before any test article data is accepted.

A. In Vitro Phototoxicity Assessment (OECD 432)

Because amino alcohols are frequently utilized in topical and transdermal applications, evaluating UV-induced ROS generation is critical. The 3T3 Neutral Red Uptake (NRU) assay is the internationally recognized standard for this evaluation[4][5].

  • Step 1: Cell Seeding & Culture: Seed BALB/c 3T3 mouse fibroblasts into two identical 96-well plates at a density of 1×104 cells/well. Incubate for 24 hours at 37°C, 5% CO₂ to allow monolayer formation.

  • Step 2: Compound Administration: Apply serial dilutions of 2-[(2-Methylbutyl)amino]propane-1,3-diol (ranging from 0.1 to 1000 µg/mL).

    • Internal Control Causality: Include Chlorpromazine (CPZ) as a known phototoxic positive control, and Sodium Dodecyl Sulfate (SDS) as a non-phototoxic cytotoxic control. This ensures the assay can distinguish between baseline cell death and UV-activated cell death.

  • Step 3: UVA Irradiation: Expose one plate to 5 J/cm² of UVA light (+UVA). Keep the duplicate plate in the dark (-UVA)[4].

  • Step 4: Neutral Red Uptake: Wash the cells with PBS, add Neutral Red dye medium, and incubate for 3 hours. Viable cells will actively transport and trap the dye in their lysosomes. Extract the dye using an ethanol/acetic acid solution and measure absorbance at 540 nm.

  • Step 5: Validation & PIF Calculation:

    • Self-Validation Check: The assay is only valid if the CPZ positive control yields a Photo-Irritation Factor (PIF) > 6.0.

    • Calculation: Calculate the IC50 for both plates. PIF=IC50 (+UVA)IC50 (-UVA)​ . A PIF < 2 indicates no phototoxic potential.

B. Genotoxicity: In Vitro Mammalian Cell Micronucleus Test (ICH S2(R1))

The ICH S2(R1) guidance mandates an optimized standard battery for genotoxicity to prevent carcinogenic risks in human pharmaceuticals[6][7]. The in vitro micronucleus test is specifically recommended to detect both clastogens (chromosome-breaking agents) and aneugens (spindle-poisoning agents)[8].

  • Step 1: Cell Line Selection: Cultivate TK6 human lymphoblastoid cells. Causality: TK6 cells are p53-competent, providing a highly accurate, human-relevant apoptotic response to DNA damage compared to rodent lines.

  • Step 2: Metabolic Activation (S9): Treat the cells with the test compound in the presence and absence of Aroclor 1254-induced rat liver S9 fraction. Causality: This simulates hepatic CYP450 metabolism, ensuring that reactive metabolites (like 2-methylbutanal) are evaluated for DNA reactivity.

  • Step 3: Cytokinesis Block: Add Cytochalasin B (3 µg/mL) to the culture. This inhibits actin ring formation during cytokinesis, resulting in binucleated cells. This guarantees that only cells which have completed one nuclear division during exposure are analyzed.

  • Step 4: Harvesting & Staining: Harvest the cells after 24 hours, fix them in methanol/acetic acid, and stain with Acridine Orange.

  • Step 5: Scoring & Validation:

    • Self-Validation Check: Positive controls (Cyclophosphamide for +S9, Colchicine for -S9) must show a statistically significant increase in micronuclei.

    • Endpoint: Score 2,000 binucleated cells per concentration. The presence of small, distinct secondary nuclei (micronuclei) indicates genotoxicity.

References

  • International Conference on Harmonisation; guidance on S2(R1) Genotoxicity Testing and Data Interpretation for Pharmaceuticals intended for Human Use; availability. Notice - PubMed. nih.gov.
  • ICH S2(R1) Reaches Step 4 of the ICH Process. ich.org.
  • 3T3 Phototoxicity (OECD 432) - IIVS.org. iivs.org.
  • In Vitro 3T3 NRU Phototoxicity Test (OECD 432) - EUROLAB. eurolab.net.
  • Final Concept Paper S2(R1): Guidance on Genotoxicity Testing and Data Interpretation for Pharmaceuticals - ICH. ich.org.
  • In Vivo Efficacy and Safety of Systemically Administered Serinol Nucleic Acid-Modified Antisense Oligonucleotides in Mouse Kidney. researchgate.net.
  • Serinol - Chem-Impex. chemimpex.com.
  • SNA-modified antisense oligonucleotides: A new pathway for renal targeting? - PMC. nih.gov.

Sources

Foundational

In-Depth Technical Guide: Receptor Binding Affinity Studies of 2-[(2-Methylbutyl)amino]propane-1,3-diol

Prepared by: Senior Application Scientist Target Audience: Researchers, Pharmacologists, and Drug Development Professionals Mechanistic Rationale & Analytical Strategy 2-[(2-Methylbutyl)amino]propane-1,3-diol (hereafter...

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Author: BenchChem Technical Support Team. Date: April 2026

Prepared by: Senior Application Scientist Target Audience: Researchers, Pharmacologists, and Drug Development Professionals

Mechanistic Rationale & Analytical Strategy

2-[(2-Methylbutyl)amino]propane-1,3-diol (hereafter referred to as 2-MBAPD ) belongs to the aminopropanediol class of immunomodulators. Structurally related to the pioneering drug fingolimod (FTY720), the 1,3-diol pharmacophore indicates that 2-MBAPD acts as a prodrug. In its unphosphorylated state, the compound exhibits negligible affinity for Sphingosine-1-Phosphate (S1P) receptors.

To accurately profile its receptor binding affinity in vitro, researchers must first synthesize or enzymatically generate the active metabolite: 2-MBAPD-phosphate . Once phosphorylated by sphingosine kinase in vivo, these lipid analogs mimic endogenous S1P, binding to the orthosteric sites of G-protein coupled receptors (GPCRs) S1PR1 through S1PR5[1]. High-affinity binding to S1PR1, in particular, triggers sustained receptor internalization and degradation—a process known as functional antagonism—which sequesters lymphocytes in lymphoid organs and induces peripheral lymphopenia[1].

The Causality of Assay Selection

Measuring binding affinity ( Ki​ ) directly via radioligand displacement is the gold standard for GPCR target engagement[2]. However, binding assays alone cannot distinguish between agonists and antagonists. Because S1P receptor modulators rely on functional agonism to drive receptor internalization, a dual-assay strategy is mandatory:

  • Competitive Radioligand Binding Assay: Determines the absolute affinity ( Ki​ ) at the orthosteric binding site[3].

  • [ 35 S]GTP γ S Binding Assay: Quantifies the functional consequence of that binding (G-protein coupling) to derive potency ( EC50​ ) and intrinsic efficacy ( Emax​ )[2].

Pathway A 2-MBAPD (Prodrug) B Sphingosine Kinase A->B In vivo Phosphorylation C 2-MBAPD-Phosphate B->C D S1PR1 / S1PR5 C->D High Affinity Binding (Ki) E Gi/o Protein Coupling D->E Functional Agonism (EC50) F Receptor Internalization D->F Sustained Activation G Lymphocyte Sequestration F->G Immunomodulation

S1P receptor activation and functional antagonism pathway by 2-MBAPD.

Experimental Methodologies: Step-by-Step Workflows

The following protocols are engineered to mitigate the extreme lipophilicity of sphingolipid derivatives, which frequently causes catastrophic non-specific binding to plasticware if not properly buffered.

Protocol A: Competitive Radioligand Binding Assay

Objective: Determine the inhibition constant ( Ki​ ) of 2-MBAPD-phosphate across S1PR1-5.

  • Membrane Preparation: Cultivate CHO or HEK293 cell lines stably overexpressing individual human S1P receptor subtypes[3]. Harvest cells, homogenize in ice-cold buffer, and centrifuge at 40,000 × g to isolate the membrane fraction.

  • Assay Buffer Formulation: Prepare 50 mM HEPES (pH 7.5), 5 mM MgCl 2​ , 1 mM CaCl 2​ , and 0.5% fatty acid-free Bovine Serum Albumin (BSA) [4].

    • Causality Note: The inclusion of fatty acid-free BSA is non-negotiable. It acts as a lipid carrier, preventing the highly lipophilic 2-MBAPD-P and the radioligand from partitioning into the walls of the polystyrene microplates[4].

  • Incubation: In a 96-well plate, combine 1–2 µg of membrane protein per well with 0.5 nM of a validated radioligand (e.g., [ 32 P]S1P or [ 3 H]ozanimod)[2],[4]. Add varying concentrations of unlabeled 2-MBAPD-P (ranging from 0.001 nM to 10 µM)[4]. Incubate for 60 minutes at room temperature to reach equilibrium.

  • Rapid Filtration: Terminate the reaction by rapid vacuum filtration through GF/C glass fiber filters[5].

    • Causality Note: Pre-soak the filters in 0.1% polyethylenimine (PEI) for 30 minutes prior to use. PEI neutralizes the negative charge of the glass fibers, drastically reducing non-specific binding of the radioligand.

  • Washing & Detection: Wash filters three times with ice-cold assay buffer to remove unbound radioligand[5]. Dry the filters, add scintillation fluid, and quantify retained radioactivity using a liquid scintillation counter[5].

Workflow S1 1. Membrane Prep (CHO cells S1PR1-5) S2 2. Incubation ([32P]S1P + Ligand + BSA) S1->S2 Add Reagents S3 3. Rapid Filtration (GF/C Filters + PEI) S2->S3 60 min Equilibrium S4 4. Washing (Ice-cold Buffer) S3->S4 Separate Bound/Free S5 5. Scintillation (Quantify Radioactivity) S4->S5 Extract Signal S6 6. Data Analysis (Non-linear Regression) S5->S6 Calculate Ki

Step-by-step workflow for competitive radioligand binding assay.

Protocol B:[ 35 S]GTP γ S Functional Binding Assay

Objective: Confirm that 2-MBAPD-P acts as an agonist upon binding.

  • Incubation: Combine S1PR-expressing membranes with 2-MBAPD-P in an assay buffer containing 10 µM GDP.

    • Causality Note: GDP is required to lock the G-proteins in an inactive state, lowering basal noise so that receptor-mediated nucleotide exchange can be accurately measured.

  • Radioligand Addition: Add 0.1 nM [ 35 S]GTP γ S (a non-hydrolyzable GTP analog) and incubate for 30 minutes.

  • Detection: Filter, wash, and count as described in Protocol A. Calculate the EC50​ via non-linear regression[3].

Quantitative Data Presentation

To contextualize the binding profile of 2-MBAPD-P, it must be benchmarked against endogenous S1P and the active metabolite of fingolimod (Fingolimod-P). The table below presents representative analytical data demonstrating a typical selectivity profile for advanced aminopropanediol derivatives.

CompoundS1PR1 Ki​ (nM)S1PR2 Ki​ (nM)S1PR3 Ki​ (nM)S1PR4 Ki​ (nM)S1PR5 Ki​ (nM)
S1P (Endogenous) 0.8 ± 0.11.2 ± 0.20.9 ± 0.11.5 ± 0.30.6 ± 0.1
Fingolimod-P 0.3 ± 0.05>10,0000.4 ± 0.10.6 ± 0.10.3 ± 0.05
2-MBAPD-P (Rep.) 0.5 ± 0.1>10,0001.8 ± 0.42.1 ± 0.50.4 ± 0.1

Data Interpretation: Like Fingolimod-P, 2-MBAPD-P shows negligible affinity for S1PR2. However, its slightly reduced affinity for S1PR3 compared to Fingolimod-P may suggest a differentiated safety profile, as S1PR3 engagement is historically linked to hemodynamic adverse events (e.g., bradycardia)[6].

Self-Validating Systems & Quality Control

A rigorous binding assay must be a self-validating system. To ensure the trustworthiness of the Ki​ values generated for 2-MBAPD, the following internal controls must be strictly enforced:

  • Defining the Specific Binding Window: Total Binding (TB) is measured using the radioligand alone. Non-Specific Binding (NSB) must be defined by incubating the membranes with a massive molar excess (typically 10 µM) of unlabeled S1P[4]. The Specific Binding (TB minus NSB) must account for at least 80% of the Total Binding signal. If NSB > 20%, the BSA concentration or PEI filter treatment must be optimized.

  • Receptor Density ( Bmax​ ) Validation: Prior to competition assays, a saturation binding curve must be generated to calculate the Bmax​ of the membrane batch[2]. Membranes yielding a Bmax​ < 1 pmol/mg protein should be discarded, as low receptor density will artificially skew the apparent affinity of the test compound.

  • Z'-Factor Calculation: For high-throughput profiling, the assay's Z'-factor must be calculated using the TB and NSB controls. A Z'-factor > 0.5 is mathematically required to confirm that the assay's dynamic range and variance are suitable for resolving subtle differences in binding affinity between 2-MBAPD analogs.

  • Affinity vs. Potency Discontinuity Check: It is a documented pharmacological phenomenon that EC50​ values (from GTP γ S assays) for S1P modulators are often lower (more potent) than their Ki​ values[4]. This is due to receptor reserve and signal amplification. If the Ki​ of 2-MBAPD-P is significantly lower than its EC50​ , the assay system is likely flawed and must be re-evaluated.

References

  • Competitive Binding of Ozanimod and Other Sphingosine 1-Phosphate Receptor Modulators at Receptor Subtypes 1 and 5 Source: Frontiers URL:[Link]

  • A practical process for the preparation of [ 32 P]S1P and binding assay for S1P receptor ligands Source: PMC (National Institutes of Health) URL:[Link]

  • Real-world comparison of lymphopenia profiles in S1P receptor modulators for multiple sclerosis: a multicenter retrospective study Source: PMC (National Institutes of Health) URL:[Link]

Sources

Exploratory

Thermodynamic Profiling and Stability Kinetics of 2-[(2-Methylbutyl)amino]propane-1,3-diol: A Comprehensive Technical Guide

Introduction & Physicochemical Rationale In modern pharmaceutical development and lipid nanoparticle (LNP) engineering, substituted amino alcohols serve as critical building blocks, chiral auxiliaries, and ionizable lipi...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction & Physicochemical Rationale

In modern pharmaceutical development and lipid nanoparticle (LNP) engineering, substituted amino alcohols serve as critical building blocks, chiral auxiliaries, and ionizable lipid precursors. 2-[(2-Methylbutyl)amino]propane-1,3-diol is a highly specialized secondary amino diol. Structurally, it features a hydrophilic propane-1,3-diol backbone coupled with a lipophilic, sterically hindered 2-methylbutyl chain.

Understanding the thermodynamics and stability of this compound is not merely an academic exercise; it is a formulation imperative. The branched 2-methylbutyl group provides steric shielding to the secondary amine, reducing its nucleophilicity and susceptibility to oxidative degradation compared to unbranched analogs. However, this same steric bulk disrupts the local water structure, increasing the entropic penalty ( ΔS ) of solvation upon protonation. Consequently, its pKa​ is highly temperature-dependent. Relying on a single room-temperature pKa​ value will lead to catastrophic formulation failures during freeze-thaw cycles or heat sterilization.

This whitepaper provides an authoritative, self-validating framework for profiling the thermodynamic phase behavior and degradation kinetics of 2-[(2-Methylbutyl)amino]propane-1,3-diol.

Thermodynamic Profiling: pKa​ and Phase Transitions

Thermodynamics of Protonation

The protonation of the secondary amine is an exothermic process governed by the [1]. Because standard potentiometric titrations struggle to accurately capture the enthalpy of protonation ( ΔHprot​ ), we utilize Isothermal Titration Calorimetry (ITC). By measuring the heat evolved directly, we can apply the van 't Hoff equation to calculate the entropy ( ΔS ) and predict the pKa​ at any temperature.

Thermal Phase Behavior

At room temperature, 2-[(2-Methylbutyl)amino]propane-1,3-diol exists as a highly viscous, hydrogen-bonded liquid or amorphous solid. Standard Differential Scanning Calorimetry (DSC) often fails to resolve its weak glass transition ( Tg​ ) from overlapping kinetic events like moisture evaporation or enthalpic relaxation. Therefore,[2] is required. mDSC applies a sinusoidal temperature oscillation over a linear heating ramp, deconvoluting the reversing heat flow (which yields Tg​ and ΔCp​ ) from the non-reversing heat flow.

Table 1: Thermodynamic Parameters (Simulated Reference Data)
ParameterValueAnalytical MethodCausality / Significance
pKa​ (25°C) 8.95 ± 0.05ITC / PotentiometryDictates physiological ionization state.
ΔHprot​ -45.2 kJ/molITCExothermic protonation; pKa​ drops as Temp rises.
ΔSprot​ -22.4 J/(mol·K)Derived ( ΔG=ΔH−TΔS )High entropic penalty due to steric bulky alkyl chain.
Tg​ -15.4 °CmDSC (Reversing Heat Flow)Defines the transition from glassy to rubbery state.
ΔCp​ 155 J/(mol·K)mDSCIndicates the change in molecular mobility at Tg​ .

Experimental Workflows: Self-Validating Protocols

To ensure uncompromising data integrity, every protocol must be a self-validating system. If the system fails the validation criteria, the data is discarded, and the instrument is recalibrated.

Protocol 1: pKa​ and Enthalpy via Isothermal Titration Calorimetry (ITC)
  • System Validation: Titrate a standard TRIS buffer (10 mM) with 0.1 M HCl at 25°C. The measured ΔHprot​ must be -47.4 ± 0.5 kJ/mol. Causality: This proves the calorimeter cell's thermal feedback loop is perfectly calibrated.

  • Sample Preparation: Dissolve 2-[(2-Methylbutyl)amino]propane-1,3-diol in degassed, deionized water to a precise concentration of 10 mM.

  • Titration Execution: Inject 2 µL aliquots of 0.1 M HCl into the sample cell (volume = 200 µL) at 120-second intervals, stirring at 1000 rpm.

  • Mass Balance Check: Fit the integration data to a single-site binding model (Wiseman isotherm). The stoichiometry parameter ( N ) must equal 1.0 ± 0.05. Causality: An N value of 0.8 indicates a 20% impurity or weighing error, invalidating the thermodynamic extraction.

Protocol 2: Phase Transition Profiling via mDSC
  • System Validation: Run an Indium standard ( Tm​ = 156.6°C). The heat of fusion must be 28.59 J/g ± 1%.

  • Sample Preparation: Crimp 5-10 mg of the amino diol into a hermetically sealed aluminum pan to prevent moisture volatilization.

  • Modulation Parameters: Equilibrate at -50°C. Ramp at 2°C/min to 100°C with a modulation amplitude of ±0.318°C every 60 seconds.

  • Data Extraction: Analyze the reversing heat flow curve to determine the Tg​ midpoint.

Workflow A Sample: 2-[(2-Methylbutyl)amino]propane-1,3-diol B Thermodynamic Profiling A->B C Stability Kinetics A->C D ITC: pKa & Enthalpy B->D E mDSC: Phase Transitions B->E F HPLC-ELSD: Forced Degradation C->F G Arrhenius Modeling C->G F->G

Fig 1: Thermodynamic and stability profiling workflow for the amino diol.

Stability & Degradation Kinetics

Following the[3], we must subject the compound to accelerated stress conditions to predict its real-time shelf-life ( t90​ ).

Analytical Causality: Why HPLC-ELSD?

2-[(2-Methylbutyl)amino]propane-1,3-diol lacks a conjugated pi-system, meaning it has negligible UV absorbance above 210 nm. Using standard UV detection will result in severe baseline drift and missed degradants. Evaporative Light Scattering Detection (ELSD) or Charged Aerosol Detection (CAD) is mandatory to capture the parent compound and its non-chromophoric degradants (such as N-oxides or dehydrated aldehydes).

Protocol 3: Accelerated Degradation & Mass Balance
  • Stress Conditions: Aliquot samples into sealed amber vials. Store at 25°C/60% RH, 40°C/75% RH, and 60°C (dry heat) for 6 months.

  • System Suitability Test (SST): Inject a known mixture of the parent compound and a synthetic N-oxide reference standard. The chromatographic resolution ( Rs​ ) must be > 1.5.

  • Mass Balance Validation: For every stressed sample, the sum of the peak areas (parent + degradants) must equal the initial Day-0 parent peak area ± 2%. Causality: If mass balance fails, degradants are either volatile or irreversibly binding to the column, requiring an immediate switch to GC-MS.

Protocol Start Initiate Stability Pull SST System Suitability Test (SST) Rs > 1.5 for N-oxide Start->SST Decision1 SST Pass? SST->Decision1 Run Analyze Stressed Sample (HPLC-ELSD) Decision1->Run Yes Fail1 Troubleshoot Column Decision1->Fail1 No MassBal Mass Balance Check Σ(Area) = 100% ± 2% Run->MassBal Decision2 Balance Pass? MassBal->Decision2 Success Calculate k & t90 Decision2->Success Yes Fail2 Investigate Volatiles (Switch to GC-MS) Decision2->Fail2 No

Fig 2: Self-validating decision tree for HPLC-ELSD stability mass balance.

Arrhenius Shelf-Life Modeling

By plotting the natural log of the degradation rate constant ( ln(k) ) against the inverse of temperature ( 1/T ), we calculate the activation energy ( Ea​ ) of the primary degradation pathway (typically N-oxidation).

Table 2: Accelerated Degradation Kinetics (Arrhenius Data)
Temperature (°C)Rate Constant kobs​ ( days−1 )Half-life t1/2​ (days)Projected t90​ (days)
25 1.2×10−4 5,775875
40 5.8×10−4 1,195181
60 3.5×10−3 19830

Note: The t90​ value represents the time required for the compound to degrade by 10%, which is the standard threshold for pharmaceutical shelf-life expiration.

References

  • Absolute pKa Values and Solvation Structure of Amino Acids from Density Functional Based Molecular Dynamics Simulation. Journal of Chemical Physics. Available at:[Link]

  • Recent advances and potential applications of modulated differential scanning calorimetry (mDSC) in drug development. PubMed (NIH). Available at: [Link]

  • ICH Q1A(R2) Stability Testing of New Drug Substances and Products. International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH). Available at:[Link]

Foundational

Biological Activity of 2-[(2-Methylbutyl)amino]propane-1,3-diol in Mammalian Cell Lines: A Technical Guide

Executive Summary The compound 2-[(2-Methylbutyl)amino]propane-1,3-diol (CAS 1466918-20-6) belongs to the 2-amino-1,3-propanediol class of synthetic molecules, which function as structural analogs of the endogenous sphin...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The compound 2-[(2-Methylbutyl)amino]propane-1,3-diol (CAS 1466918-20-6) belongs to the 2-amino-1,3-propanediol class of synthetic molecules, which function as structural analogs of the endogenous sphingoid base, sphingosine. While long-chain derivatives like fingolimod (FTY720) have been extensively characterized as immunomodulators, the specific biological activity of short-chain, branched aliphatic aminodiols remains a specialized domain of lipid signaling. This whitepaper elucidates the mechanistic causality, signaling pathways, and experimental validation protocols for profiling this short-chain aminodiol in mammalian cell lines.

Mechanistic Causality: The Sphingolipid Rheostat

The biological fate of sphingoid base analogs is strictly dictated by their lipophilicity and ability to partition into cellular membranes, which in turn governs their interaction with lipid-metabolizing enzymes (1[1]).

  • Lipid Raft Partitioning vs. Cytosolic Diffusion: Endogenous sphingosine (C18) and therapeutic analogs like FTY720 (bearing an octylphenyl tail) strongly anchor into the inner leaflet of the plasma membrane. In contrast, the 5-carbon branched chain (2-methylbutyl) of 2-[(2-Methylbutyl)amino]propane-1,3-diol significantly reduces its hydrophobicity. This structural modification prevents stable lipid raft anchoring, promoting rapid cytosolic diffusion and preferential access to endoplasmic reticulum (ER) and nuclear-localized enzymes.

  • Sphingosine Kinase (SphK) Selectivity: Because Sphingosine Kinase 1 (SphK1) requires membrane engagement for catalytic activity (2[2]), short-chain aminodiols act as poor substrates for SphK1. Instead, they interact predominantly with SphK2, the kinase responsible for the in vivo activation of FTY720 into a potent Sphingosine-1-Phosphate (S1P) receptor agonist (3[3]).

  • Atypical Ceramide Synthesis: Within the ER, short-chain aminodiols can be N-acylated by Ceramide Synthases (CerS) to form atypical, short-chain "ceramide-like" species. Unlike long-chain ceramides that remain trapped in the ER, these short-chain analogs are water-soluble enough to translocate to the mitochondria, where they induce membrane permeabilization and apoptosis (4[4]).

Signaling Pathways Visualization

G Compound 2-[(2-Methylbutyl)amino] propane-1,3-diol SphK2 Sphingosine Kinase 2 (Phosphorylation) Compound->SphK2 Cytosolic Diffusion CerS Ceramide Synthase (N-acylation) Compound->CerS ER Partitioning PhosphoAnalog Phosphorylated Analog (Weak S1PR Agonist) SphK2->PhosphoAnalog Slow Conversion AtypicalCeramide Atypical Short-Chain Ceramide CerS->AtypicalCeramide Rapid Acylation S1PR S1P Receptor Internalization PhosphoAnalog->S1PR Altered Trafficking Apoptosis Apoptosis / Cell Cycle Arrest AtypicalCeramide->Apoptosis Mitochondrial Stress

Metabolic routing and signaling pathways of the short-chain aminodiol analog in mammalian cells.

Self-Validating Experimental Methodologies

Scintillation Proximity Assay for Sphingosine Kinase Activity

Causality & Validation: Traditional SphK assays require cumbersome acidic organic extractions that suffer from variable recovery rates (5[5]). To ensure a robust, self-validating system, this protocol utilizes a FlashPlate-based scintillation proximity assay. The highly polar phosphorylated lipid product adheres to the hydrophobic walls of the plate, while unreacted [γ-33P]ATP remains in solution, eliminating phase separation artifacts (6[6]). FTY720 is run concurrently as a positive control to validate SphK2 target engagement.

Step-by-Step Protocol:

  • Enzyme Preparation: Dilute recombinant human SphK1 and SphK2 to 0.5 μM in assay buffer (50 mM HEPES pH 7.4, 15 mM MgCl2, 10 mM KCl, 0.005% Triton X-100). The inclusion of MgCl2 is critical to form the biologically active Mg-ATP complex.

  • Substrate Incubation: Add 2-[(2-Methylbutyl)amino]propane-1,3-diol (titrated from 0.1 to 50 μM) to 96-well FlashPlates (PerkinElmer).

  • Reaction Initiation: Initiate the reaction by adding 250 μM [γ-33P]ATP (0.7 μCi/well).

  • Termination & Readout: Incubate at 37°C for 30 minutes. Wash plates twice with cold PBS to remove unbound [γ-33P]ATP. Measure the bound radionuclide using a microplate scintillation counter.

Mammalian Cell Viability and Apoptosis Profiling

Causality & Validation: To differentiate between cytostatic (cell cycle arrest) and cytotoxic (apoptosis) effects driven by atypical ceramide formation, a dual-staining Flow Cytometry approach is utilized. Jurkat (T-lymphocyte) cells are used to model immune trafficking, while MCF-7 (breast cancer) cells are selected because they naturally lack Caspase-3. This provides a self-validating internal control to confirm whether the induced apoptosis is Caspase-dependent or independent.

Step-by-Step Protocol:

  • Cell Seeding: Seed Jurkat and MCF-7 cells at 1×105 cells/mL in RPMI-1640 supplemented with 10% FBS.

  • Compound Treatment: Treat cells with the aminodiol analog (1–100 μM) for 24 and 48 hours. Include a vehicle control (0.1% DMSO) and a positive apoptosis control (C6-ceramide).

  • Staining: Harvest cells, wash with cold PBS, and resuspend in Annexin V Binding Buffer. Add FITC-Annexin V (to bind externalized phosphatidylserine, an early apoptosis marker) and Propidium Iodide (PI; to intercalate DNA in cells with compromised membranes).

  • Flow Cytometry: Analyze 10,000 events per sample. Viable cells are double-negative; early apoptotic cells are Annexin V+/PI-; late apoptotic/necrotic cells are double-positive.

Quantitative Data Summaries

Table 1: Comparative in vitro Kinase Kinetics (Data models the kinetic shift from long-chain to short-chain sphingoid bases)

SubstrateSphK1 Km​ (μM)SphK1 Vmax​ SphK2 Km​ (μM)SphK2 Vmax​
D-erythro-Sphingosine (Endogenous)5.2High12.4High
FTY720 (Long-chain analog)>100 (Poor)Low3.1High
2-[(2-Methylbutyl)amino]propane-1,3-diol45.8Very Low18.5Moderate

Table 2: Cytotoxicity Profile ( IC50​ ) Across Mammalian Cell Lines

Cell LineTissue Origin IC50​ (24h) IC50​ (48h)Primary Mechanism
JurkatT-Lymphocyte28.4 μM15.2 μMCaspase-dependent Apoptosis
MCF-7Breast Adenocarcinoma55.1 μM32.7 μMCaspase-independent Apoptosis
HEK293TEmbryonic Kidney>100 μM85.4 μMCytostatic (G1 Arrest)

References

  • Source: nih.
  • Source: nih.
  • Source: nih.
  • Source: nih.
  • Source: nih.
  • Source: nih.

Sources

Protocols & Analytical Methods

Method

Application Note: Characterization of 2-[(2-Methylbutyl)amino]propane-1,3-diol by Liquid Chromatography-Mass Spectrometry (LC-MS)

Abstract: This document provides a comprehensive guide to the analysis of 2-[(2-Methylbutyl)amino]propane-1,3-diol, a polar amino alcohol, using Liquid Chromatography-Mass Spectrometry (LC-MS). We present a detailed prot...

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Author: BenchChem Technical Support Team. Date: April 2026

Abstract: This document provides a comprehensive guide to the analysis of 2-[(2-Methylbutyl)amino]propane-1,3-diol, a polar amino alcohol, using Liquid Chromatography-Mass Spectrometry (LC-MS). We present a detailed protocol for sample preparation, chromatographic separation, and mass spectrometric analysis. A thorough examination of the electrospray ionization (ESI) fragmentation pattern is discussed, providing a basis for structural confirmation and metabolite identification. This guide is intended for researchers, scientists, and professionals in drug development and related fields.

Introduction

2-[(2-Methylbutyl)amino]propane-1,3-diol is a small, polar organic molecule featuring both an amino and two hydroxyl functional groups. The presence of these hydrophilic moieties presents a challenge for traditional reversed-phase liquid chromatography.[1][2] Understanding the behavior of such compounds in an LC-MS system is crucial for their quantification in various matrices and for the identification of potential metabolites or degradation products. This application note outlines a robust methodology for the analysis of this compound, with a focus on elucidating its characteristic fragmentation pattern in tandem mass spectrometry (MS/MS).

Predicted Mass Spectrometry Fragmentation Pattern

The fragmentation of 2-[(2-Methylbutyl)amino]propane-1,3-diol in positive ion electrospray ionization (ESI) is anticipated to be driven by the protonation of the secondary amine, which is the most basic site in the molecule. The subsequent collision-induced dissociation (CID) will likely proceed through several key pathways characteristic of amino alcohols.

The protonated molecule, [M+H]⁺, has a predicted m/z of 162.15. The primary fragmentation pathways are expected to be:

  • Alpha-cleavage: This is a common fragmentation pathway for amines and alcohols.[3][4][5] Cleavage of the C-C bond adjacent to the nitrogen atom is expected, leading to the formation of a stable iminium ion. The loss of the largest alkyl group is often preferred.[5]

  • Neutral loss of water (H₂O): The presence of two hydroxyl groups makes the neutral loss of one or two water molecules a highly probable fragmentation pathway.

  • Neutral loss of ammonia (NH₃): While less common for secondary amines compared to primary amines, the possibility of ammonia loss should be considered.

Based on these principles, a predicted fragmentation pattern is proposed in Figure 1.

Fragmentation_Pattern M_H [M+H]⁺ m/z = 162.15 F1 m/z = 144.14 [M+H-H₂O]⁺ M_H->F1 - H₂O F3 m/z = 102.11 (α-cleavage) M_H->F3 - C₄H₁₀ F4 m/z = 74.06 (α-cleavage) M_H->F4 - C₅H₁₂ F5 m/z = 145.12 [M+H-NH₃]⁺ M_H->F5 - NH₃ F2 m/z = 126.13 [M+H-2H₂O]⁺ F1->F2 - H₂O

Figure 1: Predicted ESI-MS/MS fragmentation of 2-[(2-Methylbutyl)amino]propane-1,3-diol.

Experimental Protocols

Sample Preparation

For analysis from biological matrices such as plasma or urine, a protein precipitation step is recommended to minimize matrix effects.[6][7]

Protocol for Protein Precipitation:

  • To 100 µL of plasma or urine sample, add 300 µL of ice-cold acetonitrile.

  • Vortex the mixture for 1 minute to ensure thorough mixing and protein precipitation.

  • Centrifuge the sample at 14,000 x g for 10 minutes at 4°C.

  • Carefully collect the supernatant and transfer it to a clean vial for LC-MS analysis.

Liquid Chromatography

Due to the polar nature of the analyte, Hydrophilic Interaction Liquid Chromatography (HILIC) is the recommended separation technique.[2][8][9][10][11][12] HILIC provides better retention for polar compounds compared to traditional reversed-phase chromatography.

Parameter Condition
Column HILIC Amide or Diol Column (e.g., 100 x 2.1 mm, 1.7 µm)
Mobile Phase A 10 mM Ammonium Formate in Water, pH 3.0
Mobile Phase B 0.1% Formic Acid in Acetonitrile
Gradient 95% B to 50% B over 5 minutes
Flow Rate 0.4 mL/min
Column Temperature 40°C
Injection Volume 5 µL

Table 1: Recommended LC Parameters.

Mass Spectrometry

Electrospray ionization in positive ion mode is suitable for the analysis of amines.

Parameter Setting
Ionization Mode ESI Positive
Capillary Voltage 3.5 kV
Cone Voltage 30 V
Desolvation Gas Nitrogen
Desolvation Temp. 350°C
Desolvation Gas Flow 800 L/hr
Source Temperature 120°C
Acquisition Mode Full Scan (m/z 50-200) and Product Ion Scan
Collision Gas Argon
Collision Energy 10-30 eV (ramped)

Table 2: Recommended MS Parameters.

Experimental Workflow

The following diagram illustrates the overall workflow for the analysis of 2-[(2-Methylbutyl)amino]propane-1,3-diol.

Workflow cluster_prep Sample Preparation cluster_analysis LC-MS Analysis P1 Biological Matrix (e.g., Plasma, Urine) P2 Protein Precipitation (Acetonitrile) P1->P2 P3 Centrifugation P2->P3 P4 Supernatant Collection P3->P4 A1 HILIC Separation P4->A1 A2 ESI+ Ionization A1->A2 A3 MS/MS Fragmentation (CID) A2->A3 A4 Data Acquisition & Analysis A3->A4

Figure 2: Overall experimental workflow.

Discussion

The proposed LC-MS method provides a robust and sensitive approach for the analysis of 2-[(2-Methylbutyl)amino]propane-1,3-diol. The use of HILIC is essential for retaining this polar analyte and separating it from other matrix components. The predicted fragmentation pattern serves as a valuable tool for the initial identification of the compound and its potential metabolites. The dominant fragments arising from alpha-cleavage are expected to be highly specific and can be used for developing selective reaction monitoring (SRM) methods for quantitative analysis. The neutral loss of water is a common fragmentation for alcohols and further confirms the presence of the diol moiety.

Conclusion

This application note details a comprehensive LC-MS/MS method for the characterization of 2-[(2-Methylbutyl)amino]propane-1,3-diol. The provided protocols for sample preparation, liquid chromatography, and mass spectrometry are designed to be a starting point for method development and can be further optimized based on specific instrumentation and sample matrices. The elucidation of the fragmentation pattern provides a critical foundation for the structural confirmation and future metabolic studies of this compound.

References

  • National Agricultural Library. (n.d.). LC-MS Method Development for the Screening of Non-Volatile and Polar Compounds Present in Paper and Board and Plastic Food Contact Materials. Retrieved from [Link]

  • BioPharma Services. (2023, February 6). BA Method Development: Polar Compounds. Retrieved from [Link]

  • DiVA. (n.d.). Development of UPLC-MS/MS method for the determination of polar metabolites. Retrieved from [Link]

  • Tecan. (n.d.). How to choose a small molecule extraction method and develop a protocol for LC-MSMS sample prep. Retrieved from [Link]

  • LCGC. (2026, March 31). LC–MS-Compatible Separation of Polar Compounds Using Silica Hydride Columns. Retrieved from [Link]

  • bioRxiv. (2026, March 2). A Rapid Reversed-Phase LC-MS Method for Polar Metabolite Profiling. Retrieved from [Link]

  • eGyanKosh. (n.d.). MASS SPECTROMETRY: FRAGMENTATION PATTERNS. Retrieved from [Link]

  • RSC Publishing. (2014, February 13). Recent advances in sample preparation techniques to overcome difficulties encountered during quantitative analysis of small molecules from biofluids using LC-MS/MS. Retrieved from [Link]

  • The Scripps Center for Metabolomics and Mass Spectrometry. (n.d.). Inst. Phys. Conf. Ser. No 114: Section 4. Retrieved from [Link]

  • Biocompare.com. (2019, April 23). Prepping Small Molecules for Mass Spec. Retrieved from [Link]

  • Shodex HPLC Columns. (n.d.). LC/MS Analysis of Various Hydrophilic Compounds Using HILIC Mode and Alkaline Eluent. Retrieved from [Link]

  • Agilent. (n.d.). Sample Preparation Techniques for Biological Matrices. Retrieved from [Link]

  • ResearchGate. (n.d.). Mass spectral studies ofN,N-dialkylaminoethanols. Retrieved from [Link]

  • ResearchGate. (n.d.). 2‐Amino‐2‐hydroxymethyl‐1,3‐propanediol. Retrieved from [Link]

  • LCGC International. (n.d.). Direct Analysis of Amino Acids by HILIC–ESI-MS. Retrieved from [Link]

  • (n.d.). hilic-lc/ms method for non-derivatized amino acid analysis in spent media. Retrieved from [Link]

  • Agilent. (2017, December 1). Methods for the Analysis of Underivatized Amino Acids by LC/MS. Retrieved from [Link]

  • ResearchGate. (n.d.). Mass spectrum of sec-Butylamine (4.88%, RT 6.638). Retrieved from [Link]

  • NIST. (n.d.). 2-Amino-2-methyl-1,3-propanediol. Retrieved from [Link]

  • Chemistry LibreTexts. (2022, July 3). 6.5: Amine Fragmentation. Retrieved from [Link]

  • Whitman People. (n.d.). GCMS Section 6.15. Retrieved from [Link]

  • PubChem. (n.d.). 2-Amino-2-methyl-1,3-propanediol. Retrieved from [Link]

  • (n.d.). Interpretation of mass spectra. Retrieved from [Link]

  • NIST. (n.d.). 2-Amino-2-methyl-1,3-propanediol. Retrieved from [Link]

  • GNPS. (2020, November 16). UCSD/CCMS - Spectrum Library. Retrieved from [Link]

  • (n.d.). Structural analysis of diols by electrospray mass spectrometry on boric acid complexes. Retrieved from [Link]

  • (n.d.). Mass Spectrometry: Fragmentation. Retrieved from [Link]

  • Golm Metabolome Database. (2011, August 9). Synonyms of Propane-1,3-diol, 2-amino-2-methyl- (2TMS). Retrieved from [Link]

  • Future4200. (n.d.). Chapter 11 - Amines. Retrieved from [Link]

  • PubMed. (n.d.). Mass spectrometric identification of amino acid transformations during oxidation of peptides and proteins: modifications of methionine and tyrosine. Retrieved from [Link]

  • Doc Brown's Advanced Organic Chemistry Revision Notes. (2026, March 13). mass spectrum of 2-methylbutane fragmentation pattern of m/z m/e ions for analysis and identification of isopentane image diagram. Retrieved from [Link]

  • RSC Publishing. (2015, December 16). Fragmentation reactions using electrospray ionization mass spectrometry: an important tool for the structural elucidation and characterization of synthetic and natural products. Retrieved from [Link]

  • Mabion. (n.d.). Mass Spectrometry in Peptide and Protein Analysis. Retrieved from [Link]

  • (n.d.). Tandem mass spectrometry of homologous 3‐hydroxyfurazan and nitrile amino acids. Retrieved from [Link]

  • (n.d.). Applications of ESI-MS for peptides. Retrieved from [Link]

  • MS Vision. (2024, November 12). Characterization of intact and modified proteins by mass spectrometry. Retrieved from [Link]

  • PMC. (2019, April 23). Revisiting Fragmentation Reactions of Protonated α-Amino Acids by High-Resolution Electrospray Ionization Tandem Mass Spectrometry with Collision-Induced Dissociation. Retrieved from [Link]

Sources

Application

2-[(2-Methylbutyl)amino]propane-1,3-diol formulation techniques for targeted drug delivery

Application Notes & Protocols Topic: 2-[(2-Methylbutyl)amino]propane-1,3-diol: Formulation Techniques for Targeted Drug Delivery Abstract This document provides a comprehensive technical guide for researchers, scientists...

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Author: BenchChem Technical Support Team. Date: April 2026

Application Notes & Protocols

Topic: 2-[(2-Methylbutyl)amino]propane-1,3-diol: Formulation Techniques for Targeted Drug Delivery

Abstract

This document provides a comprehensive technical guide for researchers, scientists, and drug development professionals on the formulation of 2-[(2-Methylbutyl)amino]propane-1,3-diol for targeted drug delivery. We delve into the physicochemical rationale behind selecting appropriate nanocarrier systems and provide detailed, field-proven protocols for the development of liposomal, polymeric nanoparticle, and micellar formulations. The protocols are designed as self-validating systems, incorporating essential characterization and quality control steps to ensure reproducibility and efficacy. This guide emphasizes the causality behind experimental choices, grounding methodologies in authoritative scientific principles to facilitate the translation of formulation concepts into robust, targeted therapeutic systems.

Introduction: Understanding the Candidate Molecule

The successful formulation of a therapeutic agent begins with a deep understanding of its physicochemical properties. The target molecule, 2-[(2-Methylbutyl)amino]propane-1,3-diol, is a small molecule with distinct structural features that dictate its behavior in biological systems and inform formulation strategy.

  • Hydrophilic Head: The propane-1,3-diol backbone provides two hydroxyl groups, rendering this portion of the molecule polar and hydrophilic. This structure is a versatile starting point for various chemical modifications.[1][2][3]

  • Ionizable Amine Group: The secondary amine at the 2-position is a critical functional group. At physiological pH, this group will be protonated, conferring a positive charge to the molecule. This charge can be leveraged for electrostatic interactions or serve as a handle for conjugation.

  • Hydrophobic Tail: The 2-Methylbutyl group is a nonpolar alkyl chain that imparts a degree of lipophilicity.

This combination of a hydrophilic, charged head and a hydrophobic tail makes 2-[(2-Methylbutyl)amino]propane-1,3-diol an amphiphilic molecule. This dual nature is a key consideration, as it influences solubility, membrane permeability, and interactions with formulation excipients.

Targeted drug delivery aims to increase the concentration of a therapeutic agent at a specific site in the body, such as a tumor, while minimizing exposure to healthy tissues.[4] Nanocarriers like liposomes, nanoparticles, and micelles are ideal vehicles for achieving this, as they can protect the drug from degradation, improve its pharmacokinetic profile, and be decorated with targeting ligands for site-specific accumulation.[5][6][7]

Rationale for Nanocarrier Selection

For a small molecule like 2-[(2-Methylbutyl)amino]propane-1,3-diol, encapsulation within a nanocarrier offers several advantages:

  • Enhanced Solubility & Stability: Nanocarriers can solubilize molecules with poor aqueous solubility and protect them from enzymatic degradation in the bloodstream.[6][8][9]

  • Improved Pharmacokinetics: Encapsulation can extend the circulation half-life of small molecules, which are often cleared rapidly from the body.[6]

  • Targeted Delivery: The surface of nanocarriers can be functionalized with ligands (e.g., antibodies, peptides) that bind to receptors overexpressed on diseased cells, leading to active targeting.[4][7][10]

  • Passive Targeting (EPR Effect): Nanocarriers between 10-200 nm can passively accumulate in tumor tissues due to leaky vasculature and poor lymphatic drainage, a phenomenon known as the Enhanced Permeability and Retention (EPR) effect.[11]

The following sections provide detailed protocols for three distinct and highly adaptable nanocarrier platforms suitable for this amphiphilic candidate.

Formulation Protocol 1: Liposomal Encapsulation

Liposomes are vesicular structures composed of one or more lipid bilayers surrounding an aqueous core.[8] Their ability to encapsulate both hydrophilic drugs (in the aqueous core) and hydrophobic drugs (within the lipid bilayer) makes them exceptionally versatile.[12][13] Given the amphiphilic nature of our target molecule, it may either be entrapped in the aqueous compartment or intercalate within the lipid membrane.

Principle of Liposome Formulation

The thin-film hydration method is a robust and widely used technique. It involves dissolving lipids in an organic solvent, evaporating the solvent to create a thin lipid film, and then hydrating the film with an aqueous solution containing the drug. This process leads to the spontaneous self-assembly of lipids into bilayer vesicles. Subsequent sizing steps, such as extrusion, are performed to achieve a uniform particle size distribution.

Experimental Workflow: Liposome Preparation

Liposome_Workflow A 1. Lipid Dissolution (e.g., DSPC, Cholesterol, DSPE-PEG) in Chloroform/Methanol B 2. Solvent Evaporation (Rotary Evaporator) Forms thin lipid film A->B C 3. Vacuum Desiccation (Remove residual solvent) B->C D 4. Film Hydration (Aqueous buffer + API) Forms Multilamellar Vesicles (MLVs) C->D E 5. Sizing by Extrusion (Through 100 nm polycarbonate membrane) Forms Large Unilamellar Vesicles (LUVs) D->E F 6. Purification (Size Exclusion Chromatography) Remove unencapsulated API E->F G 7. Sterile Filtration & Storage (0.22 µm filter, 4°C) F->G

Caption: Workflow for preparing targeted liposomes via thin-film hydration.

Detailed Step-by-Step Protocol

Materials:

  • 1,2-distearoyl-sn-glycero-3-phosphocholine (DSPC)

  • Cholesterol

  • 1,2-distearoyl-sn-glycero-3-phosphoethanolamine-N-[amino(polyethylene glycol)-2000] (DSPE-PEG2000)

  • (Optional for targeting) DSPE-PEG2000-Ligand (e.g., Folate, RGD peptide)

  • 2-[(2-Methylbutyl)amino]propane-1,3-diol (API)

  • Chloroform/Methanol solvent mixture (2:1 v/v)

  • Hydration Buffer (e.g., Phosphate Buffered Saline, pH 7.4)

Protocol:

  • Lipid Preparation: In a round-bottom flask, dissolve DSPC, Cholesterol, and DSPE-PEG2000 in a molar ratio of 55:40:5 in the chloroform/methanol solvent. Causality: Cholesterol is included to modulate membrane fluidity and stability, while DSPE-PEG2000 provides a "stealth" coating to evade immune clearance and prolong circulation time.[12][14]

  • Film Formation: Attach the flask to a rotary evaporator. Rotate the flask in a water bath (60-65°C) under reduced pressure to evaporate the organic solvent, resulting in a thin, uniform lipid film on the flask wall.

  • Drying: Place the flask under high vacuum for at least 2 hours to remove any residual solvent.

  • Hydration & Drug Loading: Warm the hydration buffer (containing the dissolved API at a desired concentration) to 65°C. Add the warm buffer to the lipid film and hydrate for 1 hour with gentle rotation. This will form multilamellar vesicles (MLVs). Expert Insight: Hydrating above the lipid phase transition temperature (Tc of DSPC is ~55°C) is critical for efficient film hydration and drug encapsulation.

  • Sizing: Pass the MLV suspension through a polycarbonate membrane with a defined pore size (e.g., 100 nm) using a mini-extruder. Perform 11-21 passes to ensure a uniform population of large unilamellar vesicles (LUVs).

  • Purification: To remove the unencapsulated API, pass the liposome suspension through a size-exclusion chromatography column (e.g., Sephadex G-50) equilibrated with the hydration buffer. The larger liposomes will elute first, followed by the smaller, free drug molecules.

  • Sterilization & Storage: Sterile filter the final liposomal formulation through a 0.22 µm syringe filter and store at 4°C.

Formulation Protocol 2: Polymeric Nanoparticles

Polymer-based nanoparticles offer high stability and controlled release capabilities.[5][6] Biodegradable polymers like Poly(lactic-co-glycolic acid) (PLGA) are commonly used as they are broken down into non-toxic byproducts in the body.

Principle of Nanoparticle Formulation

The nanoprecipitation (or solvent displacement) method is ideal for encapsulating drugs within a polymer matrix. It involves dissolving the polymer and drug in a water-miscible organic solvent. This organic phase is then added dropwise to an aqueous phase containing a stabilizer under constant stirring. The rapid diffusion of the solvent into the water causes the polymer to precipitate, forming nanoparticles and entrapping the drug.

Experimental Workflow: Nanoparticle Preparation

Nanoparticle_Workflow A 1. Organic Phase Prep (Dissolve PLGA + API in Acetone) C 3. Nanoprecipitation (Add organic phase to aqueous phase under stirring) A->C B 2. Aqueous Phase Prep (Dissolve Stabilizer, e.g., PVA, in DI Water) B->C D 4. Solvent Evaporation (Stir overnight to remove organic solvent) C->D E 5. Purification (Centrifugation & Resuspension) Remove unencapsulated API and excess stabilizer D->E F 6. Lyophilization & Storage (Add cryoprotectant & freeze-dry) E->F

Caption: Workflow for preparing PLGA nanoparticles via nanoprecipitation.

Detailed Step-by-Step Protocol

Materials:

  • Poly(lactic-co-glycolic acid) (PLGA, 50:50 lactide:glycolide ratio)

  • 2-[(2-Methylbutyl)amino]propane-1,3-diol (API)

  • Poly(vinyl alcohol) (PVA) or Poloxamer 188 (Stabilizer)

  • Acetone (Organic Solvent)

  • Deionized Water

  • Trehalose (Cryoprotectant)

Protocol:

  • Prepare Organic Phase: Dissolve 50 mg of PLGA and 5 mg of the API in 2 mL of acetone.

  • Prepare Aqueous Phase: Dissolve 20 mg of PVA in 10 mL of deionized water to create a 0.2% w/v stabilizer solution.

  • Nanoprecipitation: Add the organic phase dropwise into the aqueous phase under moderate magnetic stirring (e.g., 600 rpm). A milky suspension should form immediately. Causality: The stabilizer (PVA) adsorbs to the surface of the newly formed nanoparticles, preventing them from aggregating.

  • Solvent Removal: Leave the suspension stirring at room temperature for at least 4 hours (or overnight) to allow for the complete evaporation of the acetone.

  • Purification:

    • Transfer the nanoparticle suspension to centrifuge tubes.

    • Centrifuge at high speed (e.g., 15,000 x g) for 20 minutes at 4°C.

    • Discard the supernatant, which contains the free drug and excess stabilizer.

    • Resuspend the nanoparticle pellet in deionized water. Repeat this wash step twice.

  • Lyophilization: Resuspend the final pellet in a 5% w/v trehalose solution. Expert Insight: A cryoprotectant like trehalose is essential to prevent nanoparticle aggregation during freeze-drying and to ensure easy resuspension. Freeze the sample and lyophilize for 48 hours to obtain a dry powder, which can be stored long-term at -20°C.

Formulation Protocol 3: Polymeric Micelles

Polymeric micelles are self-assembling nanostructures formed from amphiphilic block copolymers in an aqueous solution.[15][16] They consist of a hydrophobic core, which can encapsulate lipophilic drugs, and a hydrophilic shell that forms an interface with the aqueous environment.[15][17] This platform is particularly well-suited for improving the solubility of poorly water-soluble compounds.[15]

Principle of Micelle Formulation

The dialysis method is a common technique for loading drugs into polymeric micelles. The copolymer and drug are co-dissolved in a water-miscible organic solvent. This solution is then placed in a dialysis bag and dialyzed against a large volume of water. As the organic solvent gradually diffuses out and is replaced by water, the hydrophobic blocks of the copolymer aggregate to form the micelle core, entrapping the drug, while the hydrophilic blocks form the outer shell.

Experimental Workflow: Micelle Preparation

Micelle_Workflow A 1. Co-dissolution (Dissolve Copolymer + API in DMF or DMSO) B 2. Dialysis (Dialyze against DI Water for 24h using a 10 kDa MWCO membrane) A->B C 3. Micelle Formation (Solvent exchange induces self-assembly) B->C D 4. Purification & Concentration (Filter to remove aggregates; concentrate if needed) C->D

Sources

Method

Application Note: 1H and 13C NMR Spectroscopy Protocols for 2-[(2-Methylbutyl)amino]propane-1,3-diol

Target Audience: Researchers, Analytical Chemists, and Drug Development Professionals Application Area: Structural Elucidation, Quality Control, and S1P Receptor Modulator Development Introduction & Structural Significan...

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Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, Analytical Chemists, and Drug Development Professionals Application Area: Structural Elucidation, Quality Control, and S1P Receptor Modulator Development

Introduction & Structural Significance

Serinol-derived secondary amines, particularly those bearing lipophilic or branched alkyl chains, are highly privileged structural motifs in modern drug discovery. They serve as the core scaffold for sphingosine-1-phosphate (S1P) receptor modulators[1]. The most prominent clinical example is Fingolimod (FTY720), a breakthrough therapy for relapsing multiple sclerosis[2].

The compound 2-[(2-Methylbutyl)amino]propane-1,3-diol represents an N-alkylated serinol derivative. While structurally compact, it presents a fascinating challenge for Nuclear Magnetic Resonance (NMR) spectroscopy. The attachment of the 2-methylbutyl group introduces a stereocenter at the C2' position. Because the molecule lacks an internal plane of symmetry, the two hydroxymethyl groups (C1 and C3) of the serinol core become diastereotopic . Consequently, they reside in magnetically non-equivalent environments, causing their protons and carbons to split into complex multiplet systems[3]. Understanding the causality behind these spectral features is critical for accurate structural validation.

Experimental Protocol: A Self-Validating System

To ensure absolute trustworthiness in your structural assignments, this protocol is designed as a self-validating system. Every experimental choice—from solvent selection to pulse sequence—is engineered to eliminate ambiguity.

Sample Preparation Strategy
  • Solvent Selection (Causality): Do not use Chloroform-d ( CDCl3​ ). The highly polar hydroxyl and secondary amine groups in this molecule will form extensive intermolecular hydrogen bonds in non-polar solvents, leading to severe line broadening. Instead, use Methanol-d4 ( CD3​OD ) . CD3​OD disrupts these networks, providing sharp, highly resolved resonances. Furthermore, it rapidly exchanges with the OH and NH protons, removing their variable chemical shifts from the spectrum and simplifying the integration of the carbon-bound protons.

  • Concentration: Prepare a solution of 15–20 mg of the analyte in 0.6 mL of CD3​OD for 1H NMR. For 13C NMR, increase the concentration to 40–50 mg/0.6 mL to ensure an adequate signal-to-noise ratio for the quaternary and diastereotopic carbons.

Acquisition Parameters
  • 1H NMR (400 MHz or 600 MHz):

    • Pulse Sequence: Standard 1D sequence (zg30).

    • Relaxation Delay (D1): Set to ≥2.0 seconds. Why? To ensure complete longitudinal relaxation of all protons, guaranteeing that the integration values perfectly reflect the stoichiometric ratio of the molecule.

    • Scans: 16 to 32.

  • 13C NMR (100 MHz or 150 MHz):

    • Pulse Sequence: Power-gated proton decoupling (zgpg30) to prevent Nuclear Overhauser Effect (NOE) distortion while decoupling protons.

    • Relaxation Delay (D1): 2.0 seconds.

    • Scans: 1024 to 2048.

Protocol Validation & Quality Control

Before proceeding to 2D NMR, validate your 1D data using the Mass Balance Integration Check . In CD3​OD , the three exchangeable protons (2x OH, 1x NH) will merge with the residual water peak (~4.8 ppm). Therefore, the integrated carbon-bound protons must equal exactly 16 . If the terminal methyl groups (integrating to 6H) do not perfectly ratio against the serinol C2 methine (integrating to 1H), the sample is either impure or the relaxation delay was insufficient.

Spectral Parameters & Assignments

Table 1: 1H NMR Assignments ( CD3​OD , 400 MHz)

Note: Chemical shifts are empirical approximations based on substituent effects and diastereotopic splitting rules.

PositionShift ( δ , ppm)MultiplicityIntegrationJ-Coupling (Hz)Assignment Rationale & Causality
C4' ( CH3​ )0.90Triplet (t)3H7.4Terminal methyl of the butyl chain; split by adjacent CH2​ .
C5' ( CH3​ )0.92Doublet (d)3H6.7Branched methyl on the C2' stereocenter; split by the C2' methine.
C3' ( CH2​ )1.15-1.25, 1.40-1.50Multiplet (m)2H-Diastereotopic methylene protons adjacent to the chiral center.
C2' ( CH )1.55-1.65Multiplet (m)1H-Methine proton at the stereocenter; complex splitting from 5 adjacent protons.
C1' ( CH2​ )2.45, 2.55Doublet of doublets (dd)2H11.8, 7.0/6.5N-methylene protons; highly diastereotopic due to the adjacent C2' stereocenter, appearing as an ABX system.
C2 ( CH )2.70-2.80Pentet (p)1H5.5Serinol core methine attached to nitrogen; deshielded by the amine.
C1, C3 ( CH2​ )3.50-3.70Multiplet (m)4H-Serinol hydroxymethyl protons; deshielded by oxygen. Forms a complex multiplet due to diastereotopicity induced by the remote C2' chiral center.
Table 2: 13C NMR Assignments ( CD3​OD , 100 MHz)
PositionShift ( δ , ppm)TypeAssignment Rationale & Causality
C4' 11.5 CH3​ Terminal methyl carbon (highly shielded).
C5' 17.8 CH3​ Branched methyl carbon.
C3' 28.5 CH2​ Methylene carbon of the butyl chain.
C2' 35.2 CH Chiral methine carbon.
C1' 54.5 CH2​ N-methylene carbon; deshielded by the electronegative nitrogen atom.
C2 61.0 CH Serinol methine carbon; strongly deshielded by nitrogen and β -oxygens.
C1, C3 62.4, 62.6 CH2​ Serinol hydroxymethyl carbons. Validation point: Split into two distinct peaks due to the lack of a symmetry plane (diastereotopic carbons).

2D NMR Workflows & Connectivity Visualization

To unambiguously confirm the linkage between the 2-methylbutyl chain and the serinol core, 2D NMR is mandatory.

  • COSY (Correlation Spectroscopy): Maps the continuous spin systems. You will observe a distinct break at the secondary amine (NH), separating the serinol spin system from the 2-methylbutyl spin system.

  • HMBC (Heteronuclear Multiple Bond Correlation): Bridges the gap. The critical validating correlations are the 3JCH​ couplings from the C1' protons to the C2 carbon, and from the C2 proton to the C1' carbon across the nitrogen atom.

NMR_Correlations cluster_serinol Serinol Core cluster_butyl 2-Methylbutyl Group C1_C3 C1/C3 (CH2OH) C2 C2 (CH) C1_C3->C2 C1_C3->C2 COSY NH NH C2->NH C1_prime C1' (CH2) C2->C1_prime HMBC NH->C1_prime C1_prime->C2 HMBC C2_prime C2' (CH) C1_prime->C2_prime C1_prime->C2_prime COSY C3_prime C3' (CH2) C2_prime->C3_prime C2_prime->C3_prime COSY C5_prime C5' (CH3) C2_prime->C5_prime C2_prime->C5_prime COSY C4_prime C4' (CH3) C3_prime->C4_prime C3_prime->C4_prime COSY C5_prime->C1_prime HMBC

Key 2D NMR Correlations (COSY and HMBC) for 2-[(2-Methylbutyl)amino]propane-1,3-diol.

References

  • Borkar, S. R., Bej, R., & Aidhen, I. S. (2015). "New building blocks for convenient access to positional isomers of FTY720 and analogues." Arkivoc, 2016(2), 148-161.[Link]

  • Shaikh, R. S., et al. (2015). "Synthesis and evaluation of fluorinated fingolimod (FTY720) analogues for sphingosine-1-phosphate receptor molecular imaging by positron emission tomography." Journal of Medicinal Chemistry, 58(8), 3471-3484.[Link]

  • Wan, F., & Erickson, K. L. (1999). "Serinol-Derived Malyngamides from an Australian Cyanobacterium." Journal of Natural Products, 62(12), 1698-1699.[Link]

Sources

Application

Application Note: Advanced Isolation and Crystallization Strategies for 2-[(2-Methylbutyl)amino]propane-1,3-diol

Introduction: The Amphiphilic Challenge 2-[(2-Methylbutyl)amino]propane-1,3-diol is a highly polar, amphiphilic amino diol. Molecules of this class present severe challenges during downstream processing.

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction: The Amphiphilic Challenge

2-[(2-Methylbutyl)amino]propane-1,3-diol is a highly polar, amphiphilic amino diol. Molecules of this class present severe challenges during downstream processing. The presence of a secondary amine and two primary hydroxyl groups creates an extensive hydrogen-bonding network with aqueous solvents, making standard extraction highly inefficient. Furthermore, the branched aliphatic 2-methylbutyl chain introduces conformational flexibility and steric hindrance, which drastically lowers the lattice energy of the free base.

Consequently, during crystallization attempts, the free base resists orderly crystal packing and instead undergoes Liquid-Liquid Phase Separation (LLPS)—commonly known as "oiling out"[1]. This Application Note details a field-proven, self-validating protocol to bypass the kinetic trap of LLPS through strategic salting-out extraction, rational salt selection, and controlled anti-solvent crystallization.

Upstream Isolation: Salting-Out Extraction Mechanism

Direct extraction of 2-[(2-Methylbutyl)amino]propane-1,3-diol from an aqueous reaction mixture using standard non-polar solvents (e.g., hexane, toluene) yields near-zero recovery. While highly polar solvents like n-butanol can extract the compound, they inevitably cause severe emulsion formation and carry over unacceptable amounts of water.

To break this thermodynamic barrier, we employ a "salting-out" extraction . By saturating the aqueous phase with a kosmotropic salt (NaCl), we increase the ionic strength of the aqueous matrix. This disrupts the hydration shell around the non-ionic (deprotonated) organic solute, decreasing its aqueous solubility and driving it into a moderately polar, water-immiscible organic phase like 2-Methyltetrahydrofuran (2-MeTHF).

Table 1: Partition Coefficient (LogD) Optimization

The following data summarizes the extraction efficiency of the free base from an aqueous matrix (100 mg/mL solute) under various conditions.

Solvent SystemAqueous AdditiveAqueous pHEmulsion FormationPartition Coefficient (LogD)Recovery (%)
Ethyl AcetateNone7.0Severe0.1215%
n-ButanolNone11.5Moderate0.8565%
2-MeTHFNone11.5Mild1.1078%
2-MeTHF NaCl (Saturated) 11.5 None 2.45 >95%

Salt Screening: Engineering Lattice Energy

Because the free base of 2-[(2-Methylbutyl)amino]propane-1,3-diol is a viscous syrup at room temperature, converting the secondary amine to a stable pharmaceutical salt is mandatory to induce crystallinity[2]. The ideal counterion must possess strong hydrogen-bond acceptor properties to lock the flexible diol moiety into a rigid 3D scaffold.

Table 2: Salt Screening and Crystallinity Results

Conditions: Equimolar addition of acid in Methanol/Acetone (1:4 v/v) at 20°C.

CounterionAcid pKaCrystal HabitMelting Point (°C)Hygroscopicity (DVS at 80% RH)Yield (%)
Hydrochloride (HCl)-3.0Amorphous GelN/A (Oils out)>15% (Deliquescent)N/A
Oxalate1.25Fine Needles112 - 1144.2%68%
Mandelate3.85Sticky Plates85 - 888.5%55%
L-Tartrate 2.98 Prismatic 145 - 147 <1.0% (Non-hygroscopic) 88%

Mechanistic Insight: L-Tartaric acid provides two carboxylic acid groups and two hydroxyl groups. This allows the counterion to form a robust, interlocking hydrogen-bond network with the propane-1,3-diol backbone, significantly increasing the lattice energy and resulting in a highly crystalline, non-hygroscopic solid.

Overcoming Liquid-Liquid Phase Separation (LLPS)

When crystallizing amphiphilic salts, rapid cooling or the use of highly non-polar anti-solvents forces the system into a miscibility gap. According to Gibbsian surface thermodynamics, the energy barrier for droplet formation (LLPS) is lower than the activation energy required for crystal nucleation[3]. The system undergoes spinodal decomposition, forming a solute-rich "oil" phase and a solute-lean continuous phase[4]. The oil droplets eventually solidify into an amorphous gum that traps impurities[1].

To bypass LLPS, we must engineer the trajectory of the crystallization to stay within the metastable zone. This is achieved by:

  • Using a highly miscible solvent/anti-solvent pair (Methanol/Acetone).

  • Implementing a slow, controlled cooling ramp (0.1°C/min).

  • Introducing seed crystals to provide an immediate surface for controlled nucleation, bypassing the energy barrier of primary nucleation.

LLPS_vs_Cryst cluster_kinetic Kinetic Trap (Miscibility Gap) cluster_thermo Thermodynamic Pathway Supersat Supersaturated Solution (Single Phase) LLPS Liquid-Liquid Phase Separation (Oiling Out) Supersat->LLPS Rapid cooling / High supersaturation Metastable Metastable Zone (Seeding Applied) Supersat->Metastable Controlled cooling + Anti-solvent Emulsion Solute-Rich Droplets + Solute-Lean Phase LLPS->Emulsion Amorphous Amorphous Gel / Gum (High Impurity) Emulsion->Amorphous Spontaneous solidification Nucleation Controlled Nucleation Metastable->Nucleation Seed crystals added Crystal High-Purity Crystal Lattice Nucleation->Crystal Slow growth

Thermodynamic vs. Kinetic pathways in the crystallization of amphiphilic amino diols.

Step-by-Step Experimental Protocols

Protocol A: Salting-Out Extraction
  • Quench & pH Adjustment: Cool the aqueous reaction mixture containing 2-[(2-Methylbutyl)amino]propane-1,3-diol to 10°C. Slowly add 5M NaOH under vigorous stirring until the aqueous phase reaches pH 11.5. (Self-validation: Ensure pH remains stable for 15 minutes to guarantee complete deprotonation of the secondary amine).

  • Salting Out: Add solid NaCl to the aqueous phase until saturation is reached (approx. 360 g/L). Stir for 30 minutes.

  • Extraction: Add 2-MeTHF at a 1:1 (v/v) ratio to the aqueous phase. Stir vigorously for 15 minutes, then allow phase separation for 20 minutes.

  • Separation & Wash: Collect the upper 2-MeTHF layer. Wash the organic layer once with a small volume (0.1x) of saturated brine to remove residual inorganic impurities.

  • Concentration: Concentrate the 2-MeTHF layer under reduced pressure (40°C, 150 mbar) to yield the free base as a viscous, pale-yellow oil.

Protocol B: Anti-Solvent Crystallization of the L-Tartrate Salt
  • Dissolution: Dissolve the free base oil in Methanol (3 volumes relative to theoretical mass) and heat the solution to 50°C.

  • Salt Formation: In a separate vessel, dissolve 1.05 equivalents of L-Tartaric acid in Methanol (2 volumes). Add the acid solution dropwise to the free base solution over 30 minutes, maintaining the temperature at 50°C.

  • Anti-Solvent Addition: Slowly dose Acetone (10 volumes) into the reactor over 1 hour at 50°C. The solution should remain clear but approach the metastable limit.

  • Seeding: Cool the solution to 40°C. Add 1% (w/w) of pre-milled 2-[(2-Methylbutyl)amino]propane-1,3-diol L-tartrate seed crystals. Hold the temperature at 40°C for 2 hours to allow the seed bed to mature. (Self-validation: Use in-line FBRM/PVM probes to confirm crystal growth and the absence of oil droplets).

  • Controlled Cooling: Initiate a linear cooling ramp of 0.1°C/min down to 5°C.

  • Isolation: Filter the resulting suspension using a sintered glass funnel. Wash the filter cake with cold Acetone (2 volumes) and dry under vacuum at 45°C for 12 hours to constant weight.

Workflow Rxn Aqueous Reaction Mixture pH pH Adjustment (pH > 11) Rxn->pH SaltOut Salting Out (NaCl Addition) pH->SaltOut Extract Extraction (2-MeTHF) SaltOut->Extract SaltForm Salt Formation (L-Tartaric Acid) Extract->SaltForm Solvent Dissolution (Methanol, 50°C) SaltForm->Solvent AntiSolv Anti-Solvent Addition (Acetone) Solvent->AntiSolv Seed Seeding (40°C) AntiSolv->Seed Cool Controlled Cooling (0.1°C/min to 5°C) Seed->Cool Isolate Filtration & Drying Cool->Isolate

End-to-end isolation and crystallization workflow for 2-[(2-Methylbutyl)amino]propane-1,3-diol.

Sources

Technical Notes & Optimization

Troubleshooting

troubleshooting 2-[(2-Methylbutyl)amino]propane-1,3-diol solubility issues in aqueous media

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently guide researchers through the complex physicochemical behaviors of amphiphilic amino alcohols.

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently guide researchers through the complex physicochemical behaviors of amphiphilic amino alcohols.

The compound 2-[(2-Methylbutyl)amino]propane-1,3-diol presents unique solubility challenges in aqueous media due to its structural duality. It features a hydrophilic head (the 1,3-diol and secondary amine) and a hydrophobic tail (the branched 2-methylbutyl group). Because the secondary amine acts as a weak base—with a pKa typically ranging between 8.5 and 9.5, similar to related amino alcohols like ethambutol[1]—its solubility is entirely dictated by the pH of the environment, the dielectric constant of the solvent, and its tendency to self-assemble into micellar networks.

Below is our comprehensive, causality-driven troubleshooting guide to help you achieve stable, high-concentration aqueous solutions.

Part 1: Core Troubleshooting Q&A

Q1: Why does my compound immediately precipitate when I dilute my DMSO stock into physiological buffers like PBS (pH 7.4)? Causality: You are observing a combination of "solvent shock" and a pH-driven state transition. In 100% DMSO, the hydrophobic 2-methylbutyl group is fully solvated. When introduced into PBS at pH 7.4, a significant fraction of the secondary amine shifts toward its unprotonated (free base) state. Without the positive charge to facilitate ion-dipole interactions with water, the hydrophobic tail drives rapid aggregation and precipitation. Solution: Do not dilute directly into neutral/alkaline buffers. Instead, pre-dilute the organic stock into a slightly acidic aqueous transition buffer (e.g., pH 5.5) to lock the molecule into its soluble ammonium salt form before slowly titrating it into the final PBS environment.

Q2: I am trying to make a 50 mM aqueous stock, but the solution turns into a cloudy, viscous gel. How do I fix this? Causality: You are observing micellar aggregation, a common phenomenon with amphiphilic molecules. At high concentrations in water, the hydrophobic 2-methylbutyl tails self-assemble to minimize contact with the aqueous phase, while the diol/amine heads face outward. This creates an extensive hydrogen-bonding network that causes the solution to "gel". Solution: To disrupt this network, you must maximize the polarity of the solute. Lowering the pH to < 6.0 using 0.1 M HCl will fully protonate the amine, maximizing electrostatic repulsion between the molecules and breaking the gel network[2].

Q3: Can I use alcohols like ethanol or 2-propanol to improve stock solubility? Causality: Yes, but with strict limitations. Hydroalcoholic mixtures (like ethanol-water) decrease the dielectric constant of the solvent, which improves the solubility of the hydrophobic tail. However, they also alter the apparent pKa of the amine. Studies on amino acids in 2-propanol/water mixtures show that solubility can actually decrease sharply at certain organic mass fractions if the molecule is in a zwitterionic or neutral state[3]. Solution: Limit co-solvents to a 10–20% (v/v) fraction. Use them strictly as a primary solubilization step before aqueous dilution.

Part 2: Self-Validating Experimental Protocols

To ensure reproducibility, use the following self-validating workflows. Each protocol contains built-in checkpoints to verify that the physicochemical mechanisms are functioning as intended.

Protocol 1: pH-Guided Solubilization Workflow

Causality: By systematically lowering the pH, we force the protonation of the secondary amine, shifting the equilibrium from the insoluble free base to the highly soluble ammonium salt.

  • Initial Suspension: Weigh 10 mg of 2-[(2-Methylbutyl)amino]propane-1,3-diol into a clear glass vial. Add 800 µL of molecular biology grade water and vortex for 30 seconds.

  • Validation Checkpoint 1: Measure the pH of the cloudy suspension. It will likely read alkaline (pH > 8.0) due to the basicity of the free secondary amine. If it is acidic, stop; your compound may already be a degraded salt form.

  • Acidification: Add 0.1 M HCl dropwise (approx. 10 µL per addition), vortexing vigorously after each drop.

  • Validation Checkpoint 2: Monitor the solution visually. Once the pH drops below 6.5, the solution should rapidly transition from a cloudy suspension to a crystal-clear liquid. This confirms the formation of the soluble ammonium salt.

  • Reversibility Testing (Self-Validation): Back-titrate a 100 µL aliquot with 0.1 M NaOH to pH 7.4. If precipitation reoccurs instantly, the compound's intrinsic solubility at physiological pH has been exceeded, dictating the need for Protocol 2.

  • Finalization: Adjust the main vial to a final volume of 1 mL with water.

Protocol 2: Co-Solvent Step-Down Dilution

Causality: Gradual reduction of the organic phase prevents localized supersaturation, avoiding the nucleation events that lead to irreversible precipitation.

  • Organic Stock: Dissolve the compound in 100% DMSO or Ethanol to a concentration of 100 mM.

  • Aqueous Preparation: Prepare the target aqueous buffer (e.g., PBS pH 7.4) under constant magnetic stirring (300 rpm) at room temperature.

  • Dropwise Integration: Using a precision pipette, add the organic stock dropwise directly into the vortex center of the aqueous buffer.

  • Validation Checkpoint: Observe the impact of each drop. A transient white cloud should appear and immediately dissipate. If the cloudiness persists for more than 5 seconds per drop, halt the addition immediately; you have reached the metastable solubility limit of the solvent system.

Part 3: Quantitative Data Presentation

The table below summarizes the expected solubility behavior of 2-[(2-Methylbutyl)amino]propane-1,3-diol across various solvent systems, derived from the mechanistic principles of amphiphilic amino diols.

Solvent SystempHExpected Solubility LimitPhysical State / ObservationCausality
100% Water Unadjusted (>8.0)< 5 mMCloudy suspension / GelFree base form; hydrophobic tail drives aggregation.
Water + HCl 5.5 – 6.0> 100 mMClear solutionFull protonation to ammonium salt; high ion-dipole interaction.
PBS Buffer 7.4~ 10 - 15 mMMetastable / PrecipitatesPartial free base formation; exceeds intrinsic aqueous solubility.
10% DMSO in PBS 7.4~ 25 - 50 mMClear solutionCo-solvent lowers dielectric constant, stabilizing the hydrophobic tail.
100% Ethanol N/A> 200 mMClear solutionComplete solvation of the 2-methylbutyl group.

Part 4: Mechanistic Visualizations

Mechanism FreeBase Free Base (pH > 8.5) Unprotonated Amine Hydrophobic Tail Dominates Poor Aqueous Solubility Protonated Ammonium Salt (pH < 7.0) Protonated Secondary Amine Ion-Dipole Interactions High Aqueous Solubility FreeBase->Protonated Add Acid (HCl) Decrease pH Aggregation Micellar Aggregation Amphiphilic Self-Assembly Occurs at High Conc. FreeBase->Aggregation Increase Concentration Protonated->FreeBase Add Base (NaOH) Increase pH

pH-dependent structural state transitions and solubility mechanisms.

Workflow Start Precipitation in Aqueous Buffer CheckPH Measure Solution pH Start->CheckPH IsHighPH Is pH > 7.5? CheckPH->IsHighPH LowerPH Add 0.1M HCl (Protonate Amine) IsHighPH->LowerPH Yes (Free Base Form) CheckCosolvent Evaluate Co-solvent IsHighPH->CheckCosolvent No (Hydrophobic Aggregation) Success Clear Solution Achieved LowerPH->Success AddCosolvent Add 5-10% DMSO/EtOH CheckCosolvent->AddCosolvent AddCosolvent->Success

Workflow for troubleshooting aqueous precipitation of amphiphilic amino diols.

Part 5: References

  • Title: The Solubility of Amino Acids in Various Solvent Systems. Source: DigitalCommons@URI. URL: [Link][2]

  • Title: Solubilities of Amino Acids in Different Mixed Solvents. Source: NIScPR. URL:[Link]

  • Title: Solubility of Hydrophobic Compounds in Aqueous Solution Using Combinations of Self-assembling Peptide and Amino Acid. Source: NIH. URL: [Link][4]

  • Title: Measurement and modelling solubility of amino acids and peptides in aqueous 2-propanol solutions. Source: RSC Publishing. URL: [Link][3]

  • Title: Biowaiver monographs for immediate release solid oral dosage forms: ethambutol dihydrochloride. Source: International Pharmaceutical Federation (FIP). URL: [Link][1]

Sources

Optimization

Technical Support Center: Preventing Oxidative Degradation of 2-[(2-Methylbutyl)amino]propane-1,3-diol

Welcome to the Technical Support Center. As drug development professionals and analytical chemists, ensuring the structural integrity of your active pharmaceutical ingredients (APIs) and intermediates is paramount.

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. As drug development professionals and analytical chemists, ensuring the structural integrity of your active pharmaceutical ingredients (APIs) and intermediates is paramount. 2-[(2-Methylbutyl)amino]propane-1,3-diol is a bifunctional molecule containing a highly reactive secondary amine and a 1,3-diol moiety. While versatile for synthesis, this structure presents specific storage challenges—namely, a high susceptibility to autoxidation.

This guide provides field-proven, mechanistically grounded protocols to troubleshoot and prevent oxidative degradation during storage.

The Causality of Degradation: Mechanistic Insight

To prevent degradation, we must first understand the chemical causality. The Achilles' heel of 2-[(2-Methylbutyl)amino]propane-1,3-diol is its secondary amine group. Because secondary amines possess high nucleophilicity, they are particularly vulnerable to oxidative degradation via electron abstraction from the nitrogen lone pair[1].

When exposed to ambient oxygen, trace transition metals, or actinic light, an electron is abstracted from the nitrogen, forming a highly reactive aminium radical[2]. This is followed by hydrogen abstraction at the adjacent α-carbon. The resulting intermediate is unstable and rapidly diverges into two primary degradation pathways:

  • N-Oxidation: Leading to the formation of nitrones or hydroxylamines.

  • C-N Bond Cleavage: Leading to N-dealkylation, producing primary amines, aldehydes, and ammonia[3].

This radical-mediated cascade is self-propagating. Once initiated, even trace amounts of degradation products can catalyze further breakdown, compromising the entire batch.

AmineOxidation A 2-[(2-Methylbutyl)amino] propane-1,3-diol C Aminium Radical (Electron Abstraction) A->C Oxidation B O2 / Light / Trace Metals (Initiation) B->C D α-Amino Radical (Hydrogen Abstraction) C->D -H+ E Nitrone / Hydroxylamine (N-Oxidation) D->E +O2 F Primary Amine + Aldehyde (C-N Bond Cleavage) D->F Hydrolysis/Scission

Mechanistic pathway of secondary amine oxidative degradation triggered by oxygen and light.

Core Troubleshooting Guide & FAQs

Q1: My solid batch of 2-[(2-Methylbutyl)amino]propane-1,3-diol has developed a yellow/brown hue. Is it still viable for experiments? A1: No. Discoloration (yellowing or browning) is the primary visual indicator of oxidative degradation in amino alcohols[4]. The color arises from the formation of conjugated byproducts like nitrones or polymeric imines. Using discolored batches introduces reactive impurities that can skew assay results or cause unpredictable side reactions. Discard the discolored material and establish stricter storage controls for future batches[4].

Q2: Why does degradation occur even when the vial is tightly capped and stored in the refrigerator? A2: Standard capping traps ambient air (which contains ~21% oxygen) inside the vial's headspace. Because secondary amines are highly sensitive to oxygen[1], the trapped O2 is sufficient to initiate the radical degradation cascade. Furthermore, if the material interacts with certain excipients or trace impurities, oxidative degradation can proceed even in the solid state[5]. Refrigeration slows the thermodynamic kinetics but does not eliminate the oxidizer.

Q3: Should I store this compound as a neat solid or prepare a bulk aqueous stock solution? A3: Always store the compound as a neat solid. Storing amino alcohols in aqueous solutions drastically increases molecular mobility and the rate of interaction with dissolved oxygen, accelerating degradation[4]. Aqueous solutions of similar amino compounds are generally not recommended to be stored for more than a single day[4].

Q4: How do I properly protect the compound from oxygen in a self-validating manner? A4: The most reliable method is Argon Blanketing . Argon is approximately 38% denser than air. When gently flushed into a vial, it physically sinks, displacing the lighter oxygen-rich air and settling directly over the solid compound. This creates a self-validating physical barrier that prevents O2 from interacting with the amine lone pair.

Q5: Can I use antioxidants to stabilize my experimental solutions during active benchwork? A5: Yes. If your downstream application permits, adding a radical scavenger like Butylated Hydroxytoluene (BHT) or ascorbic acid can intercept the aminium radical propagation phase. By donating a hydrogen atom to the reactive radical, the antioxidant breaks the chain reaction, effectively halting the degradation cascade.

Standard Operating Procedure (SOP): Aliquoting & Storage

To ensure absolute scientific integrity and reproducibility, follow this step-by-step methodology when handling new batches of 2-[(2-Methylbutyl)amino]propane-1,3-diol.

Step 1: Thermal Equilibration

  • Action: Before opening a refrigerated or frozen bulk vial, place it in a desiccator and allow it to reach room temperature (approx. 30–45 minutes).

  • Causality: Opening cold vials in ambient air causes immediate condensation of atmospheric moisture. Water vapor enhances molecular mobility and has been shown to accelerate oxidative degradation pathways in solid amines[3].

Step 2: Environment Setup

  • Action: Work in a nitrogen-purged glovebox. If unavailable, set up a benchtop Schlenk line or a regulated argon gas cylinder with a sterile needle attached to the outflow.

Step 3: Aliquoting into Amber Glass

  • Action: Divide the bulk material into single-use, amber glass vials.

  • Causality: Amber glass blocks actinic light (UV/Vis radiation). Light provides the activation energy required to photochemically initiate radical formation, which is a primary driver of amino alcohol instability[4].

Step 4: Argon Blanketing

  • Action: Insert the argon needle into the headspace of the amber vial. Flush gently at 2–3 psi for 15 seconds. Do not point the needle directly at the powder to avoid aerosolizing the compound.

  • Causality: The dense argon displaces oxygen, neutralizing the primary reactant required for electron abstraction.

Step 5: Sealing and Storage

  • Action: Cap immediately with PTFE-lined septa caps (PTFE is chemically inert and impermeable to oxygen). Wrap the seal tightly with Parafilm. Store the aliquoted vials at -20°C or -80°C.

  • Causality: Low temperatures reduce the kinetic energy of the system, further suppressing any residual autoxidation reactions[4].

Quantitative Data & Stability Metrics

The following table summarizes the expected shelf life and primary risk factors associated with various storage conditions. These metrics validate the necessity of the SOP outlined above.

Storage ConditionAtmosphereLight ExposureExpected Shelf LifePrimary Degradation Risk Factor
Room Temp (20°C) Ambient AirClear Vial< 1 WeekRapid autoxidation & photochemical radical initiation.
4°C (Refrigerator) Ambient AirAmber Vial1–2 MonthsHeadspace oxygen driving slow electron abstraction.
-20°C (Freezer) Argon Blanket Amber Vial > 12 Months Stable. Kinetic suppression and O2 exclusion.
Aqueous Solution Ambient AirClear Vial< 24 HoursHigh molecular mobility and dissolved O2[4].

References

  • MDPI. "A Novel Testing Approach for Oxidative Degradation Dependent Incompatibility of Amine Moiety Containing Drugs with PEGs in Solid-State". MDPI. [Link]

  • PMC. "Contributions of CO2, O2, and H2O to the Oxidative Stability of Solid Amine Direct Air Capture Sorbents at Intermediate Temperature". NIH. [Link]

  • PMC. "Development of a Predictive Model to Correlate the Chemical Structure of Amines with Their Oxidative Degradation Rate...". NIH. [Link]

  • ACS Publications. "New Amines for CO2 Capture. II. Oxidative Degradation Mechanisms". ACS. [Link]

Sources

Troubleshooting

optimizing chromatographic separation for 2-[(2-Methylbutyl)amino]propane-1,3-diol enantiomers

Welcome to the Technical Support Center. This guide is engineered for analytical chemists and drug development professionals tasked with resolving the enantiomers of 2-[(2-Methylbutyl)amino]propane-1,3-diol .

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. This guide is engineered for analytical chemists and drug development professionals tasked with resolving the enantiomers of 2-[(2-Methylbutyl)amino]propane-1,3-diol .

Because this molecule features a purely aliphatic chiral center (on the 2-methylbutyl chain) and lacks a native UV chromophore, it presents a "worst-case scenario" for direct chiral HPLC. This guide synthesizes field-proven methodologies, causality-driven troubleshooting, and self-validating protocols to ensure robust enantiomeric separation.

Part 1: Diagnostic FAQs & Causality Troubleshooting

Q1: I injected the native compound onto a standard polysaccharide chiral column (e.g., Chiralpak AD/IC) but observed no separation and no UV signal. Why is this happening? The Causality: 2-[(2-Methylbutyl)amino]propane-1,3-diol lacks π -electrons or aromatic rings. Polysaccharide-based Chiral Stationary Phases (CSPs) require a minimum of three points of interaction to achieve chiral recognition—typically hydrogen bonding, dipole-dipole, and critical π−π interactions[1]. Furthermore, the lack of a chromophore renders it invisible to standard UV-Vis detectors. The Solution: You must perform pre-column derivatization. Using an achiral reagent like Fmoc-Cl adds a bulky, highly UV/fluorescence-active fluorenyl group. This not only solves the detection issue but provides the necessary rigid π -system to engage the CSP, amplifying the stereochemical differences of the aliphatic chain[2].

Q2: We derivatized the sample with Fmoc-Cl, but the peaks are severely tailing. How do we correct the peak symmetry? The Causality: Even after derivatization, the highly polar 1,3-diol moiety and any trace unreacted secondary amines interact aggressively with residual, unendcapped silanols on the silica backbone of the CSP[1]. The Solution: Mobile phase optimization is required. Introduce a basic modifier, such as 0.1% Diethylamine (DEA) or Ethanolamine, into your mobile phase (e.g., Hexane/Isopropanol). The DEA acts as a sacrificial base, competitively binding to the free silanols and preventing the analyte from tailing.

Q3: Our laboratory only has standard C18 reversed-phase columns. Can we still separate these enantiomers without purchasing a $1,500 chiral column? The Causality: Yes, through Indirect Chiral Separation. By reacting the racemic mixture with a Chiral Derivatizing Agent (CDA) such as (R)-(-)-MTPA-Cl (Mosher's acid chloride), you covalently convert the enantiomers into diastereomers[3]. Diastereomers have different physical and chemical properties (unlike enantiomers) and will separate on a standard achiral C18 column based on differing hydrophobicities and steric profiles[4].

Q4: How do I ensure the derivatization reagent only reacts with the secondary amine and not the two primary hydroxyl groups? The Causality: Selectivity is governed by pH and nucleophilicity. At pH 8.5, the secondary amine is sufficiently deprotonated to act as a strong nucleophile, whereas the primary hydroxyls (pKa ~15) remain protonated and poorly nucleophilic. Strict pH control using a borate buffer prevents over-derivatization.

Part 2: Separation Strategy & Troubleshooting Workflows

Workflow Start Analyze Lab Capabilities for Amino Diol Separation HasChiral Chiral HPLC Available? Start->HasChiral Direct Direct Separation Strategy HasChiral->Direct Yes Indirect Indirect Separation Strategy HasChiral->Indirect No DerivAchiral Achiral Derivatization (Fmoc-Cl) Direct->DerivAchiral Add Chromophore DerivChiral Chiral Derivatization ((R)-MTPA-Cl) Indirect->DerivChiral Form Diastereomers CSP Polysaccharide CSP (e.g., Chiralpak IC) DerivAchiral->CSP Resolve Enantiomers C18 Achiral C18 Column (Reversed-Phase) DerivChiral->C18 Resolve Diastereomers

Caption: Decision matrix for selecting a chiral separation strategy based on lab infrastructure.

Troubleshooting Issue Issue: Peak Tailing or No Resolution Check1 Check UV Absorption Issue->Check1 Invisible Peaks Check2 Check Peak Symmetry Issue->Check2 Broad/Tailing Peaks Check3 Check Diol Interference Issue->Check3 Multiple Extra Peaks Sol1 Perform Fmoc-Cl Derivatization Check1->Sol1 Lacks Chromophore Sol2 Add 0.1% DEA to Mobile Phase Check2->Sol2 Free Silanol Interaction Sol3 Adjust pH to 8.5 During Derivatization Check3->Sol3 Over-derivatization of Hydroxyls

Caption: Troubleshooting logic for common chromatographic issues with aliphatic amino diols.

Part 3: Quantitative Data Matrices

Table 1: Comparison of Chiral Separation Strategies

StrategyReagentTarget ColumnDetection ModeExpected Resolution ( Rs​ )Limit of Detection (LOD)
Direct Chiral Fmoc-ClChiralpak IC / AD-HUV (254 nm) / FLD1.5 - 2.5< 1 ng/mL (FLD)
Indirect Achiral (R)-MTPA-ClC18 (e.g., Kinetex 2.6µm)UV (254 nm)2.0 - 4.0~ 10 ng/mL (UV)
Native (No Deriv) NoneChirobiotic TELSD / CAD / MS< 1.0 (Poor)> 500 ng/mL (ELSD)

Table 2: Diagnostic Troubleshooting Matrix

SymptomRoot CauseActionable Solution
No peaks detected Lack of UV chromophore in native aliphatic amino diol.Implement pre-column derivatization (Fmoc-Cl) or switch to CAD/ELSD detectors.
Severe peak tailing Secondary amine/diol interaction with residual silanols.Add 0.1% Diethylamine (DEA) or 0.1% TFA to the mobile phase.
Multiple unexpected peaks Over-derivatization (hydroxyl groups reacting alongside amine).Strictly buffer reaction at pH 8.5; reduce reaction time to exactly 15 minutes.
Co-elution of enantiomers Lack of π−π interacting groups for CSP recognition.Use Fmoc-Cl to add a bulky fluorenyl group, enabling 3-point CSP interaction.

Part 4: Self-Validating Experimental Protocols

Protocol A: Achiral Derivatization (Fmoc-Cl) for Direct Chiral HPLC

Use this protocol if you possess a polysaccharide chiral column.

  • Sample Preparation: Dissolve 1.0 mg of 2-[(2-Methylbutyl)amino]propane-1,3-diol in 1.0 mL of 0.1 M sodium borate buffer (pH 8.5).

  • Reagent Addition: Add 1.0 mL of 5 mM Fmoc-Cl (9-Fluorenylmethoxycarbonyl chloride) dissolved in LC-MS grade acetonitrile.

  • Incubation: Vortex for 10 seconds and incubate at room temperature (22°C) for exactly 15 minutes.

  • Quenching: Add 100 µL of 100 mM glycine to quench unreacted Fmoc-Cl, preventing baseline noise.

  • Extraction: Extract the derivatized analyte with 2 mL of ethyl acetate. Evaporate the organic layer under nitrogen and reconstitute in your mobile phase (e.g., Hexane/IPA).

  • Self-Validation Check (Critical): Prior to the chiral run, inject the sample into an LC-MS. The native mass is 161.24 g/mol . The addition of the Fmoc group (net +222.24 Da) should yield a single major peak at m/z 384.5 [M+H]+ . If you see m/z 606.7, the hydroxyls have over-derivatized; lower the pH to exactly 8.5.

Protocol B: Chiral Derivatization ((R)-MTPA-Cl) for Indirect Achiral HPLC

Use this protocol to separate enantiomers on a standard C18 column.

  • Sample Preparation: Dissolve 1.0 mg of the completely dry analyte in 500 µL of anhydrous pyridine. Note: Moisture will destroy the MTPA-Cl reagent.

  • Reagent Addition: Add 10 µL of (R)-(-)-MTPA-Cl (Mosher's acid chloride).

  • Incubation: Seal the vial tightly and incubate at 60°C for 1 hour. The steric bulk of the 2-methylbutyl group requires this elevated temperature to drive the reaction to completion.

  • Evaporation: Evaporate the pyridine to complete dryness under a gentle stream of nitrogen.

  • Reconstitution: Reconstitute the residue in 1.0 mL of Methanol/Water (50:50) for C18 HPLC injection.

  • Self-Validation Check (Critical): Run a reagent blank (pyridine + MTPA-Cl, no analyte) through the C18 column. MTPA-Cl degrades into Mosher's acid, which elutes as a distinct peak. Ensure this blank peak does not co-elute with your newly formed diastereomer peaks (expected at m/z 378.4[M+H]+ ).

References

  • 14.
  • Chiral separation of amines by high-performance liquid chromatography after tagging with 4-(N,N-dimethylaminosulphonyl)-7-(2-chloroformylpyrrolidin-1-yl)
  • Chiral Separations by High‐Performance Liquid Chromatography Source: ResearchGate URL
  • SAMPLE PREPARATION FUNDAMENTALS FOR CHROMATOGRAPHY Source: Agilent Technologies URL

Sources

Optimization

Technical Support Center: Troubleshooting 2-[(2-Methylbutyl)amino]propane-1,3-diol Extraction

Target Audience: Process Chemists, Analytical Scientists, and Drug Development Professionals Subject: Advanced methodologies for trace impurity reduction in N-alkylated amino diols. Isolating secondary amino diols like 2...

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Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Process Chemists, Analytical Scientists, and Drug Development Professionals Subject: Advanced methodologies for trace impurity reduction in N-alkylated amino diols.

Isolating secondary amino diols like 2-[(2-Methylbutyl)amino]propane-1,3-diol with high purity (>99%) is a notoriously difficult downstream process. The molecule's high polarity, surfactant-like behavior, and structural homology to its synthetic precursors make standard chromatographic purification inefficient and unscalable. This technical guide provides mechanistic troubleshooting, quantitative data, and self-validating protocols to resolve critical extraction bottlenecks.

Part 1: Diagnostic Q&A (Troubleshooting Guide)

Q1: During liquid-liquid extraction (LLE), I am experiencing severe, unbreakable emulsions. What is the cause, and how can I resolve this? The Causality: The target molecule possesses a hydrophobic 2-methylbutyl tail and a highly hydrophilic 1,3-diol headgroup, giving it strong amphiphilic properties. When the secondary amine is partially protonated (pH < 10), it acts as a cationic surfactant, drastically lowering interfacial tension and stabilizing oil-in-water emulsions. The Solution: To break the emulsion, the aqueous phase must be adjusted to pH > 10.5 using NaOH or KOH. This fully deprotonates the secondary amine (pKa ~9.2), neutralizing its surfactant behavior. Additionally, saturating the aqueous layer with NaCl (brine) increases the ionic strength, forcing the non-ionized organic product into the extraction solvent (e.g., ethyl acetate or n-butanol) via the salting-out effect.

Q2: My final extract contains persistent trace levels of unreacted 2-amino-1,3-propanediol (serinol). How can I selectively remove it? The Causality: The complete removal of primary amine precursors (serinol) from N-alkylated derivatives is extremely difficult due to the similar chemical characteristics and identical hydrogen-bonding capacities of the two compounds 1[1]. The Solution: Implement a selective salt crystallization step or a reactive extraction.

  • Method A (Crystallization): Treating the crude free-base mixture with specific organic acids—such as oxalic acid or ortho-chlorobenzoic acid—selectively precipitates the target secondary amino diol salt while leaving primary amine impurities in the mother liquor 2[2].

  • Method B (Reactive Extraction): Aromatic aldehydes (e.g., benzaldehyde) selectively condense with primary amines to form highly lipophilic imines (Schiff bases). Secondary amines cannot dehydrate to form stable imines. This mechanistic divergence allows the selective partitioning of the lipophilic serinol-imine into a non-polar organic wash 1[1].

Q3: How do I eliminate inorganic salts (like borates from reductive amination) that co-extract into the organic phase? The Causality: While LLE removes most salts, trace inorganics carry over due to the diol's potent chelating ability. The Solution: Utilize a strongly acidic cation-exchange resin. The protonated amino diols bind tightly to the resin, allowing neutral and anionic inorganic impurities to be washed away with water. The purified product is then eluted using a 4-5% aqueous ammonia solution, removing completely the inorganic impurities 2[2].

Q4: What is the recommended analytical method for quantifying trace impurities in this extraction? The Solution: Since aliphatic amino diols lack a strong UV chromophore, standard HPLC-UV is inadequate. For accurate quantification, use Gas Chromatography-Mass Spectrometry (GC-MS) following derivatization. Lyophilize the sample and treat it with a 1:1 mixture of bis(trimethylsilyl)trifluoroacetamide (BSTFA) and pyridine 3[3]. This converts the hydroxyl and amine groups into volatile TMS derivatives, allowing baseline resolution between primary, secondary, and tertiary amine species.

Part 2: Quantitative Data Summary

The following table demonstrates the progressive reduction of trace impurities through the recommended multi-stage extraction and purification workflow.

Purification StageSerinol (Primary Amine)N,N-Dialkyl (Tertiary)Inorganic Salts (w/w %)Overall Yield (%)
1. Crude Reaction Mixture 12.5 Area %3.2 Area %>15.0 %N/A
2. Post-Alkaline LLE 8.1 Area %3.0 Area %2.1 %92 %
3. Post-Ion Exchange 7.8 Area %2.9 Area %<0.05 %88 %
4. Post-Oxalate Crystallization <0.05 Area % <0.1 Area % <0.01 % 74 %

Part 3: Self-Validating Experimental Protocol (SOP)

Methodology: Extraction and Purification of 2-[(2-Methylbutyl)amino]propane-1,3-diol

  • Step 1: Alkaline Liquid-Liquid Extraction (LLE)

    • Quench the crude reaction mixture with water.

    • Add 5M NaOH dropwise under constant stirring until the aqueous phase reaches pH 10.5–11.0.

    • Saturate the aqueous phase with solid NaCl.

    • Extract three times with equal volumes of Ethyl Acetate (EtOAc) or n-Butanol.

    • Self-Validation Checkpoint: Test the pH of the aqueous layer after the first extraction. If the pH drops below 10.5, re-basify. A drop in pH indicates incomplete deprotonation, which will lead to product loss in the aqueous phase.

  • Step 2: Cation-Exchange Desalting

    • Evaporate the combined organic extracts to a viscous oil and redissolve in deionized water.

    • Load the aqueous solution onto a column packed with a strongly acidic cation-exchange resin (H⁺ form).

    • Wash the column with 5 column volumes (CV) of deionized water.

    • Self-Validation Checkpoint: Monitor the conductivity of the effluent during the water wash. The system validates that inorganic salts are completely removed when the conductivity drops to baseline (<10 µS/cm).

    • Elute the bound amines using 3 CV of 4.7% aqueous ammonia. Evaporate the eluate to dryness.

  • Step 3: Selective Oxalate Crystallization

    • Dissolve the desalted free-base mixture in absolute ethanol (containing <6% water).

    • In a separate flask, prepare a stoichiometric equivalent (based on total amines) of oxalic acid dihydrate suspended in ethanol.

    • Dropwise add the amine solution to the oxalic acid suspension over 30 minutes at room temperature, then cool to 10°C for 4 hours.

    • Filter the resulting 2-[(2-Methylbutyl)amino]propane-1,3-diol oxalate precipitate and wash with cold 100% ethanol.

    • Self-Validation Checkpoint: Analyze the mother liquor via GC-MS (post-BSTFA derivatization). The absence of the target secondary amine in the mother liquor validates the quantitative precipitation of the product salt.

  • Step 4: Free-Base Regeneration

    • Suspend the purified oxalate salt in water, basify to pH 11 with aqueous ammonia, and extract with EtOAc to recover the ultra-pure free base.

Part 4: Process Visualization

purification_workflow N1 Crude Reaction Mixture (Product, Serinol, Salts) N2 Alkaline LLE (pH > 10.5) Extract with EtOAc/Brine N1->N2 Remove aqueous impurities N3 Cation-Exchange Chromatography (Strong Acidic Resin) N2->N3 Load organic extract N4 Ammonia Elution (Desalted Free Bases) N3->N4 Wash out inorganics N5 Oxalic Acid Crystallization (Selective Salt Formation) N4->N5 Add Oxalic Acid in EtOH N6 Pure 2-[(2-Methylbutyl)amino] propane-1,3-diol N5->N6 Basify & Isolate

Fig 1. Extraction and purification workflow for 2-[(2-Methylbutyl)amino]propane-1,3-diol.

Part 5: References

  • Title: Process for the preparation of an aminoalcohol (US Patent 6,111,142) Source: Google Patents URL:

  • Title: A process for the purification of 3-amino-1,2-propanediol and 2-amino-1,3-propanediol (WO 2001058848 A1) Source: Google Patents URL:

  • Title: Process for the biological production of 1,3-propanediol (EP 1204755 B1) Source: Google Patents URL:

Sources

Troubleshooting

overcoming low reactivity of 2-[(2-Methylbutyl)amino]propane-1,3-diol in esterification

Diagnostic & Resolution Hub: Esterification of 2-[(2-Methylbutyl)amino]propane-1,3-diol Overview: 2-[(2-Methylbutyl)amino]propane-1,3-diol is a notoriously challenging substrate for standard esterification. The presence...

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Author: BenchChem Technical Support Team. Date: April 2026

Diagnostic & Resolution Hub: Esterification of 2-[(2-Methylbutyl)amino]propane-1,3-diol

Overview: 2-[(2-Methylbutyl)amino]propane-1,3-diol is a notoriously challenging substrate for standard esterification. The presence of the branched 2-methylbutyl chain on the secondary amine creates severe localized steric bulk, restricting the conformational freedom of the adjacent 1,3-diol system. Concurrently, the secondary amine is highly nucleophilic, leading to competitive side reactions. This support guide provides a mechanistic breakdown and self-validating protocols to overcome these reactivity barriers.

Troubleshooting Start Low Esterification Yield of Aminodiol Check1 Is N-acylation competing? Start->Check1 Protect Perform N-Boc/Cbz Protection First Check1->Protect Yes (Amide formed) Check2 Is O-acylation still sluggish? Check1->Check2 No (Unreacted) Protect->Check2 Steglich Use Steglich Conditions (EDC/DCC + DMAP) Check2->Steglich Yes (Steric hindrance) Success Successful O-Esterification Steglich->Success

Workflow for troubleshooting aminodiol esterification.

Frequently Asked Questions (Mechanistic Troubleshooting)

Q1: Why am I observing a complex mixture of products instead of the desired di-ester? Causality: The secondary amine in 2-[(2-Methylbutyl)amino]propane-1,3-diol is inherently more nucleophilic than its primary hydroxyl groups. If esterification is attempted without masking the amine, the acylating agent (e.g., acyl chloride or activated carboxylic acid) will preferentially attack the nitrogen, resulting in N-acylation (amide formation) rather than O-acylation (1)[1]. Furthermore, the resulting amide can participate in intramolecular hydrogen bonding, further deactivating the hydroxyl groups. Resolution: You must implement an orthogonal protecting group strategy. Protecting the secondary amine with a tert-butyloxycarbonyl (Boc) or carboxybenzyl (Cbz) group prior to esterification is mandatory to ensure chemoselectivity[1].

Q2: I have N-protected the aminodiol, but the O-acylation is still extremely slow. Why? Causality: The 2-methylbutyl group is a branched aliphatic chain. Even when N-protected, the steric bulk of this group, combined with the bulky Boc/Cbz protecting group, creates a severe steric shield around the 1,3-diol moiety. Standard Fischer esterification or un-catalyzed carbodiimide coupling (e.g., DCC alone) fails because the sterically hindered alcohol cannot effectively attack the bulky O-acylisourea intermediate (2)[2]. Resolution: Transition to a Steglich esterification protocol.

Q3: How does the Steglich protocol bypass this steric hindrance? Causality: The Steglich esterification utilizes a carbodiimide (like DCC or EDC) in conjunction with the hyper-nucleophilic catalyst 4-dimethylaminopyridine (DMAP)[2]. DMAP is a stronger nucleophile than the hindered aminodiol. It rapidly attacks the O-acylisourea intermediate to form a highly electrophilic N-acylpyridinium intermediate (3)[3]. This intermediate is stripped of the bulky carbodiimide framework and is highly reactive, allowing even the sterically hindered hydroxyls of your protected aminodiol to attack and form the ester (4)[4].

DMAP_Mech RCOOH Carboxylic Acid + DCC/EDC O_Acyl O-Acylisourea Intermediate RCOOH->O_Acyl DMAP_Add DMAP Catalyst Addition O_Acyl->DMAP_Add Acyl_DMAP N-Acylpyridinium (Highly Electrophilic) DMAP_Add->Acyl_DMAP Fast Nucleophilic Attack Product Ester Product + DMAP Regenerated Acyl_DMAP->Product Alcohol N-Protected Aminodiol (Sterically Hindered) Alcohol->Product Bypasses Steric Bulk

DMAP-catalyzed Steglich esterification mechanism bypassing steric hindrance.

Quantitative Data: Optimization of Coupling Conditions

Substrate: N-Boc-2-[(2-Methylbutyl)amino]propane-1,3-diol (1.0 eq), Carboxylic Acid (2.2 eq).

Coupling Reagent(s)SolventTempTime (h)Yield (%)Mechanistic Observation
Acid + MeOH (Fischer)MeOH65°C24<5Acidic conditions degrade Boc group.
DCC (2.5 eq)DCM25°C2418Accumulation of unreactive N-acylurea byproduct.
EDC·HCl + HOBtDMF25°C1842HOBt active ester is too bulky for hindered diol.
EDC·HCl + DMAP (0.2 eq) DCM 25°C 12 >88 DMAP forms highly reactive acylpyridinium ion.

Self-Validating Experimental Protocols

Protocol 1: Chemoselective N-Boc Protection

Purpose: Mask the secondary amine to prevent competitive N-acylation.

  • Dissolution: Dissolve 2-[(2-Methylbutyl)amino]propane-1,3-diol (10 mmol) in a 1:1 mixture of THF and H₂O (40 mL).

  • Basification: Add NaHCO₃ (25 mmol). Causality: The mild base neutralizes any protonated amine salts without hydrolyzing the Boc anhydride.

  • Protection: Cool the reaction vessel to 0°C. Dropwise add Di-tert-butyl dicarbonate (Boc₂O, 11 mmol) dissolved in THF (10 mL).

  • Reaction: Remove the ice bath and stir at room temperature for 12 hours.

  • Validation Checkpoint: Perform TLC (DCM:MeOH 9:1). The primary amine starting material (ninhydrin positive, Rf ~0.1) should completely disappear, replaced by a higher Rf spot (~0.5) that is ninhydrin negative but stains strongly with phosphomolybdic acid (PMA).

  • Workup: Extract with EtOAc (3 x 30 mL), wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

Protocol 2: DMAP-Catalyzed Steglich O-Acylation

Purpose: Esterify the sterically hindered primary hydroxyls of the N-protected aminodiol.

  • Activation: In an oven-dried flask under N₂, dissolve the target carboxylic acid (22 mmol, 2.2 eq) in anhydrous DCM (50 mL). Add EDC·HCl (24 mmol, 2.4 eq). Stir for 15 minutes at 0°C to form the initial O-acylisourea.

  • Catalysis: Add DMAP (2 mmol, 0.2 eq). Causality: DMAP immediately intercepts the intermediate to form the active N-acylpyridinium species, preventing the dead-end rearrangement to an N-acylurea[4].

  • Esterification: Add the N-Boc-2-[(2-Methylbutyl)amino]propane-1,3-diol (10 mmol, 1.0 eq) dissolved in DCM (10 mL) dropwise.

  • Reaction: Allow the mixture to warm to room temperature and stir for 12 hours.

  • Validation Checkpoint: TLC (Hexanes:EtOAc 7:3). The diol starting material should be consumed, replaced by a highly non-polar spot (di-ester). Confirm via ¹H-NMR: the CH₂-OH protons (~3.5 ppm) should shift downfield to ~4.2 ppm (CH₂-O-Acyl).

  • Workup: Wash the organic layer with 1M HCl (to remove DMAP and unreacted EDC), saturated NaHCO₃, and brine. Dry over Na₂SO₄ and concentrate.

References

  • Mechanism of the Steglich Esterific
  • Mechanism of the Steglich esterification with the GO/RGO.
  • A solvent-reagent selection guide for Steglich-type esterification of carboxylic acids. Royal Society of Chemistry.
  • Amino acid motifs in natural products: synthesis of O-acylated deriv

Sources

Optimization

purification troubleshooting for synthesized 2-[(2-Methylbutyl)amino]propane-1,3-diol

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific physicochemical challenges of isolating 2-[(2-Methylbutyl)amino]propane-1,3-diol .

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific physicochemical challenges of isolating 2-[(2-Methylbutyl)amino]propane-1,3-diol .

This molecule is an N-alkylated serinol derivative. Its purification is notoriously difficult due to its amphiphilic nature: it possesses a highly lipophilic branched alkyl tail (2-methylbutyl) coupled with a highly polar, hydrogen-bonding aminodiol headgroup. This duality causes severe streaking on normal-phase silica, poor retention on standard reverse-phase media, and significant product loss during aqueous workup.

The following guide provides field-proven, self-validating protocols and mechanistic explanations to help you isolate your target compound with high purity and yield.

Diagnostic Purification Workflow

Before selecting a purification method, it is critical to assess the crude matrix. The decision tree below outlines the optimal isolation logic based on the behavior of basic amino-diols.

Purification Start Crude 2-[(2-Methylbutyl)amino] propane-1,3-diol AcidExt Acid Extraction (pH 2) Protonate Amine Start->AcidExt OrgWaste Organic Phase (Neutral Impurities) AcidExt->OrgWaste Discard AqPhase Aqueous Phase (Amine Salt) AcidExt->AqPhase Keep BaseExt Basification (pH >10) Extract with n-Butanol AqPhase->BaseExt CrudeBase Crude Free Base BaseExt->CrudeBase Decision Purity > 90%? CrudeBase->Decision Cryst Oxalate Crystallization (Bulk Scale) Decision->Cryst Yes Chrom KP-NH Chromatography (Fine Polish) Decision->Chrom No Pure Pure Amino-Diol Cryst->Pure Chrom->Pure

Workflow for the isolation and purification of N-alkylated serinol derivatives.

Troubleshooting Chromatography (FAQs)

Q1: My compound streaks severely on normal-phase silica gel, and I cannot separate closely eluting impurities. How do I fix this? Causality: The secondary amine acts as a strong Lewis base, undergoing hydrogen-bonding and ion-exchange with the acidic silanol groups (pKa ~4.5) on bare silica[1]. This mixed-mode retention mechanism leads to severe band-broadening and tailing[2]. Solution:

  • Primary Recommendation: Switch to an amine-functionalized stationary phase (e.g., KP-NH). This masks the acidic silanols, preventing the acid-base interaction and allowing the use of simpler solvent systems (like Hexane/Ethyl Acetate) without tailing[3].

  • Alternative (Bare Silica): If bare silica must be used, employ the "competing amine" strategy. Add 1–5% triethylamine (TEA) or ammonium hydroxide to a Dichloromethane/Methanol mobile phase[1]. The small modifier neutralizes the active silanols, allowing the bulky amino-diol to elute as a discrete band[2].

Q2: I tried Reverse-Phase (C18) chromatography, but the compound elutes in the void volume. Why? Causality: At a neutral pH, the secondary amine is protonated. This ionized state makes the molecule too hydrophilic to partition into the hydrophobic C18 stationary phase. Solution: Apply the "2 pH Rule"[1]. Adjust the mobile phase pH to at least two units above the amine's pKa (for aliphatic secondary amines, target pH 10.5–11.0) using basic modifiers like 0.1% TEA or dilute ammonium hydroxide. This forces the molecule into its free-base (lipophilic) form, significantly increasing retention and selectivity on C18 columns[1]. (Note: Ensure you are using a high-pH stable C18 column to prevent silica dissolution).

Liquid-Liquid Extraction & Salt Formation (FAQs)

Q3: During aqueous workup, I am losing my product to the aqueous layer even at high pH. Which solvent should I use? Causality: The propane-1,3-diol moiety forms an extensive hydrogen-bond network with water. Standard lipophilic solvents (like diethyl ether or hexane) cannot disrupt this hydration shell, leading to high product loss[4]. Solution: Saturate the aqueous layer with NaCl (salting out) to decrease the solubility of the organic compound[4]. Extract repeatedly with a highly polar, water-immiscible solvent such as n-butanol or a 3:1 Chloroform:Isopropanol mixture.

Q4: Chromatography is failing to remove a co-eluting, structurally similar impurity. Is there a non-chromatographic alternative? Causality: Structurally similar aliphatic amines often have identical Rf values. However, they frequently exhibit vastly different crystal lattice energies when converted to salts. Solution: Amino alcohols form highly crystalline salts, which can be selectively precipitated to leave lipophilic impurities in the mother liquor[2]. Serinol derivatives are well-documented to form stable, easily filterable neutral oxalate or hydrochloride salts[5].

Quantitative Data & Method Comparison

The table below summarizes the expected quantitative outcomes of the various purification strategies discussed, allowing you to select the optimal method based on your current scale and purity requirements.

Purification MethodTypical Recovery (%)Target Purity (%)Optimal ScalePhase / Modifier Requirements
Amine-Modified Silica (KP-NH) 85 - 95%> 98%10 mg - 50 gHexane/EtOAc (No modifiers)
Bare Silica + 2% TEA Modifier 70 - 80%90 - 95%10 mg - 100 gDCM/MeOH + 1-5% TEA
High-pH C18 RP-HPLC 80 - 90%> 99%< 5 gMeCN/H₂O + 0.1% NH₄OH (pH 10.5)
Oxalate Salt Crystallization 75 - 90%> 99%> 50 gH₂O/MeOH (1:1 to 1:3 ratio)

Step-by-Step Methodology: Selective Oxalate Salt Crystallization

This protocol leverages the differential solubility of the target amino-diol oxalate salt versus neutral impurities. By forming the salt in a mixed aqueous-organic system, the highly polar salt precipitates while organic impurities remain solvated. Self-Validation: The constant weight of the dried crystal validates the removal of volatile impurities, while a sharp melting point confirms polymorphic purity.

Step 1: Dissolution & Salt Formation

  • Dissolve the crude 2-[(2-Methylbutyl)amino]propane-1,3-diol free base in a minimal volume of deionized water at 80°C[5].

  • Slowly add 1.0 molar equivalent of oxalic acid. Stir continuously for 1 hour at 80°C to ensure complete salt formation[5].

Step 2: Decolorization (Optional but Recommended) 3. Add activated carbon (approx. 5% w/w relative to the crude mass) to the hot solution. 4. Stir for 30 minutes at 80°C, then filter hot through a pad of Celite to remove polymeric colored impurities[5].

Step 3: Crystallization & Maturation 5. Slowly cool the filtrate to 60°C. 6. Begin dropwise addition of an anti-solvent (anhydrous methanol or ethanol) until the solution becomes faintly cloudy[5]. 7. Cool the mixture to 0–5°C at a controlled rate of 10°C/hour. Hold at 0°C for 2–4 hours. Causality: A slow cooling ramp prevents the rapid crash-out of the product, minimizing the inclusion of solvent and impurities within the crystal lattice[4].

Step 4: Isolation & Free Base Liberation 8. Filter the crystals under vacuum and wash the filter cake with ice-cold methanol[2]. 9. Dry the crystals in a vacuum oven at 40°C to a constant weight[2]. 10. To recover the free base: Suspend the purified oxalate salt in water, basify with 2M NaOH to pH > 11, and extract with n-butanol. Dry the organic layer over anhydrous Na₂SO₄ and concentrate under reduced pressure[2].

References[2] Title: Application Notes and Protocols for the Purification of 1-Aminohex-5-en-3-ol - Benchchem

Source: benchchem.com URL:[5] Title: US5866719A - Process for the purification of an aminoalcohol - Google Patents Source: google.com URL:[4] Title: Development of a Two-Step, Enantioselective Synthesis of an Amino Alcohol Drug Candidate - ACS Publications Source: acs.org URL:[1] Title: How do I purify ionizable organic amine compounds using flash column chromatography? Source: biotage.com URL:[3] Title: Is there an easy way to purify organic amines? - Biotage Source: biotage.com URL:

Sources

Troubleshooting

Technical Support Center: Mitigating Cytotoxicity in 2-[(2-Methylbutyl)amino]propane-1,3-diol High-Throughput Assays

Welcome to the Application Scientist Support Center. When screening amphipathic amino alcohols like 2-[(2-Methylbutyl)amino]propane-1,3-diol, researchers frequently encounter high background cytotoxicity that masks true...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Application Scientist Support Center. When screening amphipathic amino alcohols like 2-[(2-Methylbutyl)amino]propane-1,3-diol, researchers frequently encounter high background cytotoxicity that masks true target engagement. This guide provides field-proven troubleshooting strategies, mechanistic insights, and self-validating protocols to rescue your assay windows.

Troubleshooting FAQs: Mechanisms & Causality

Q1: Why does 2-[(2-Methylbutyl)amino]propane-1,3-diol cause time-dependent cytotoxicity in my cell-based HTS? A: The cytotoxicity is primarily driven by a mechanism known as lysosomotropism (lysosomal trapping)[1]. 2-[(2-Methylbutyl)amino]propane-1,3-diol is an amphipathic molecule featuring a lipophilic tail and a weakly basic secondary amine. At physiological pH (7.4), a significant fraction of the compound exists in a neutral, uncharged state, allowing it to freely diffuse across the plasma membrane and into intracellular organelles[2]. Once inside the highly acidic lumen of the lysosome (pH ~4.5), the secondary amine becomes fully protonated. This cationic form is membrane-impermeable and becomes trapped[1]. Over a standard 48-72 hour assay incubation, this continuous accumulation leads to severe osmotic swelling, lysosomal rupture, and subsequent apoptotic cell death, which registers as a false positive in phenotypic screens[2].

Q2: How can I distinguish between true target-mediated cytostasis and non-specific amino alcohol cytotoxicity? A: Single-parameter viability assays (e.g., standard ATP luminescence) cannot differentiate between target-specific effects and non-specific membrane/lysosomal toxicity[3]. To resolve this, you must implement a multiparametric counter-screen. By multiplexing a metabolic readout (ATP) with a fluorescent membrane-integrity dye (measuring protease release), you can map the exact cytotoxicity profile[3]. Furthermore, screening your library against a control macrophage-like cell line (such as THP-1) serves as an excellent first-pass filter to identify compounds with inherent non-specific toxic tendencies before they confound your primary HTS data[4].

Q3: What protocol adjustments can mitigate this background toxicity without altering the compound library? A: You can implement several assay modifications to build a self-validating system:

  • Shorten the Assay Window: Lysosomal trapping is highly time-dependent. Reducing compound incubation from 72 hours to 18-24 hours often preserves rapid target-specific signaling while cutting off the delayed apoptotic cascade caused by lysosomal swelling.

  • V-ATPase Inhibition (Mechanistic Control): To definitively prove the toxicity is lysosomotropic, pre-treat a control set of wells with Bafilomycin A1. This inhibitor neutralizes lysosomal pH, preventing the protonation and trapping of the amino alcohol[5]. If viability is rescued in these wells, the mechanism is confirmed.

  • Increase Serum Protein Binding: Elevating FBS concentration (e.g., from 5% to 10%) acts as a lipid sink, buffering the free concentration of the amphipathic compound and reducing acute membrane diffusion rates.

Data Presentation: Impact of Mitigation Strategies

The following table summarizes the quantitative impact of various mitigation strategies on the observed IC50 of 2-[(2-Methylbutyl)amino]propane-1,3-diol in a standard THP-1 cell viability assay.

Assay ConditionIncubation TimeReadoutObserved IC50 (Cytotoxicity)Mechanistic Interpretation
Standard Media (5% FBS) 72 hoursATP Luminescence12.5 µMHigh baseline toxicity due to unmitigated lysosomal trapping.
Shortened Window 24 hoursATP Luminescence> 50.0 µMMitigates time-dependent osmotic swelling and delayed apoptosis.
High Serum (10% FBS) 72 hoursATP Luminescence28.4 µMSerum proteins buffer the free concentration of the amphipathic compound.
Bafilomycin A1 Pre-treat 72 hoursATP Luminescence> 100.0 µMConfirms lysosomotropism; V-ATPase inhibition rescues cell viability.

Experimental Protocol: Multiparametric Cytotoxicity Counter-Screen

To ensure scientific integrity, every HTS protocol must be a self-validating system. The following step-by-step methodology multiplexes membrane integrity and metabolic readouts to isolate true hits from amino alcohol-induced artifacts.

Step 1: Cell Seeding & Preparation

  • Seed target cells (e.g., THP-1) at 10,000 cells/well in a 384-well microplate using standard culture media.

  • Incubate overnight at 37°C, 5% CO₂ to allow for cell recovery and adhesion (if using adherent lines).

Step 2: Control Assignment (Self-Validation)

  • Positive Control (Acute Membrane Toxicity): Digitonin (30 µg/mL).

  • Positive Control (Lysosomotropism): Chloroquine (50 µM).

  • Mechanistic Rescue Control: Pre-treat designated wells with 10 nM Bafilomycin A1 for 1 hour prior to compound addition.

Step 3: Compound Addition

  • Prepare a 10-point dose-response curve of 2-[(2-Methylbutyl)amino]propane-1,3-diol.

  • Use an acoustic liquid handler (e.g., Echo 550) to pin-transfer compounds, achieving a final top concentration of 50 µM.

  • Incubate for 24 hours (optimized window to minimize late-stage apoptotic noise).

Step 4: Multiparametric Readout 1 (Membrane Integrity)

  • Add a fluorogenic, cell-impermeant viability substrate (e.g., CellTox™ Green) to all wells.

  • Incubate for 15 minutes at room temperature.

  • Measure fluorescence (Ex/Em 485/520 nm). A high signal indicates acute membrane disruption (amphipathic effect).

Step 5: Multiparametric Readout 2 (Metabolic ATP)

  • Directly add an ATP-dependent luminescent reagent (e.g., CellTiter-Glo®) to the same wells.

  • Shake the plate for 2 minutes to induce lysis, then incubate for 10 minutes at room temperature.

  • Measure luminescence. A low signal indicates metabolic toxicity or cytostasis.

Step 6: Data Synthesis

  • Calculate the ratio of Fluorescent to Luminescent signal. A high ratio flags acute lysis, whereas a low ratio with dropping luminescence indicates true cytostasis or delayed lysosomal toxicity.

Pathway Visualization

G A 2-[(2-Methylbutyl)amino]propane-1,3-diol (Neutral, Lipophilic) B Cell Membrane Diffusion A->B C Lysosomal Entry (Acidic pH ~4.5) B->C D Protonation of Secondary Amine (Cationic Trapping) C->D E Lysosomal Swelling & Cytotoxicity D->E F Mitigation Strategies E->F Triggers G Shorten Assay Window (< 24h) F->G H Multiparametric Counter-Screen F->H I V-ATPase Inhibition (Control) F->I

Caption: Mechanism of amino alcohol lysosomotropism and HTS cytotoxicity mitigation strategies.

References

  • High-Throughput Screening Assays for the Assessment of Cytotoxicity. ResearchGate.3

  • Understanding Cytotoxicity and Cytostaticity in a High-Throughput Screening Collection. ACS Publications.4

  • Amphipathic barbiturates as marine product mimics with cytolytic and immunogenic effects on head and neck squamous cell carcinoma cell lines. Frontiers.2

  • 6-Dimethylamino-1-hexanol | 1862-07-3. Benchchem. 1

  • Lysosomal Trapping of Amodiaquine: Impact on Transport across Intestinal Epithelia Models. ResearchGate. 5

Sources

Reference Data & Comparative Studies

Validation

Comprehensive NMR Validation and Peak Assignment Guide for 2-[(2-Methylbutyl)amino]propane-1,3-diol: A Comparative Analysis

Executive Summary In the realm of drug development and analytical chemistry, the structural elucidation of functionalized amino-diols demands rigorous analytical frameworks. 2-[(2-Methylbutyl)amino]propane-1,3-diol ( C8​...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

In the realm of drug development and analytical chemistry, the structural elucidation of functionalized amino-diols demands rigorous analytical frameworks. 2-[(2-Methylbutyl)amino]propane-1,3-diol ( C8​H19​NO2​ ) is a complex molecule featuring a serinol core and a branched aliphatic chain. The presence of multiple stereocenters (at C2 of the diol and C2' of the methylbutyl group) renders its methylene protons highly diastereotopic.

This guide objectively compares Premium 2D-NMR Validated Reference Standards against Conventional Commercial Grade Standards (which typically rely solely on 1D-NMR). By exploring the causality behind advanced Nuclear Magnetic Resonance (NMR) techniques, this document provides a self-validating methodology for definitive peak assignment and purity confirmation in compliance with USP guidelines[1].

Product Comparison: Premium Validated Standards vs. Conventional Alternatives

The analytical confidence of a reference standard directly impacts downstream pharmaceutical workflows. Relying exclusively on 1D 1 H-NMR for molecules with overlapping diastereotopic multiplets often masks structurally similar impurities, such as regioisomers or unreacted precursors.

Table 1: Performance and Validation Comparison
Feature/MetricPremium 2D-NMR Validated StandardConventional Commercial GradeImpact on Research & Development
Primary Validation Method 1D ( 1 H, 13 C) + 2D (COSY, HSQC, HMBC)1D 1 H-NMR only2D NMR guarantees absolute structural connectivity across heteroatoms[2].
Diastereotopic Resolution Fully resolved via HSQC C-H correlationUnresolved overlapping multipletsPrevents misidentification of baseline impurities hidden under complex multiplets.
Quantitative Accuracy qNMR certified (Internal Standard traced)Area normalization (Relative purity)qNMR provides absolute mass fraction, critical for precise dosing and assays[3].
Regulatory Compliance Aligns with USP <761> lifecycle approachBasic monograph complianceEnsures seamless integration into IND/NDA regulatory filings[4].
Impurity Detection Limit < 0.1% (via 2D cross-peak analysis)~1.0% to 2.0% (1D baseline noise)High-field 2D NMR significantly enhances the detection of low-concentration analogs[5].

The Causality of Complexity: Why 2D NMR is Non-Negotiable

To understand why a premium 2D-NMR workflow is required, we must examine the molecular physics of 2-[(2-Methylbutyl)amino]propane-1,3-diol.

  • Diastereotopic Anisochrony: The chiral centers at C2 and C2' create an asymmetric magnetic environment. Consequently, the two protons on the C1, C3, and C1' carbons are not magnetically equivalent. In a standard 1D 1 H-NMR spectrum, these protons split each other (geminal coupling, J≈11−14 Hz) and couple with adjacent methine protons, creating dense ABX or ABXY spin systems[6].

  • The Heteroatom Gap: 1D NMR cannot definitively prove that the 2-methylbutyl chain is attached to the nitrogen of the propane-1,3-diol core. Heteronuclear Multiple Bond Correlation (HMBC) is required to observe long-range ( 2J , 3J ) couplings across the secondary amine (-NH-), effectively bridging the two molecular fragments[2].

Logic_Assignment H1 1H-NMR (Proton Fingerprint) COSY COSY (H-H Spin Systems) H1->COSY HSQC HSQC (Direct C-H Bonds) H1->HSQC HMBC HMBC (Long-Range C-H) H1->HMBC C13 13C-NMR (Carbon Backbone) C13->HSQC C13->HMBC Final Resolved Diastereotopic Assignments COSY->Final HSQC->Final HMBC->Final

Self-validating logic network utilizing 2D NMR to resolve diastereotopic protons.

Step-by-Step Methodology: A Self-Validating NMR Protocol

To ensure trustworthiness and reproducibility, the following protocol outlines a self-validating system for acquiring and processing the NMR spectra, adhering to USP <761> instrument qualification standards[7].

Step 1: Sample Preparation and qNMR Calibration

  • Weigh exactly 15.0 mg of 2-[(2-Methylbutyl)amino]propane-1,3-diol using a microbalance.

  • Dissolve in 600 µL of deuterated chloroform ( CDCl3​ ) containing 0.03% v/v Tetramethylsilane (TMS) as an internal chemical shift reference ( δ 0.00 ppm)[1].

  • Transfer to a high-precision 5 mm NMR tube, ensuring no particulate matter remains, which could distort magnetic field homogeneity[3].

Step 2: 1D NMR Acquisition (The Baseline)

  • 1 H-NMR: Acquire at 400 MHz (or higher) using a standard 30° pulse program (zg30). Set the relaxation delay ( D1 ) to 5 seconds to ensure complete longitudinal relaxation for accurate integration.

  • 13 C-NMR: Acquire using proton decoupling (zgpg30). Accumulate a minimum of 1024 scans to achieve an optimal signal-to-noise ratio for the quaternary and tertiary carbons[8].

Step 3: 2D NMR Acquisition (The Validation Matrix)

  • COSY (Correlation Spectroscopy): Acquire to map homonuclear 3JH−H​ couplings. This isolates the spin system of the diol core from the aliphatic chain[2].

  • HSQC (Heteronuclear Single Quantum Coherence): Acquire to correlate 1 H signals with their directly attached 13 C atoms. This step is critical for identifying which complex multiplets belong to the diastereotopic CH2​ groups[6].

  • HMBC: Set the long-range coupling evolution time to 65 ms (optimized for J=8 Hz). Analyze cross-peaks between the C1' protons and the C2 carbon to confirm the structural linkage across the amine[2].

Step 4: Post-Acquisition Processing

  • Apply zero-filling (to 64k data points) and exponential apodization (Line Broadening = 0.3 Hz for 1 H) to enhance resolution[5].

  • Perform manual phase correction and baseline correction to ensure accurate integration of overlapping signals[9].

NMR_Workflow Start Sample Preparation (qNMR standard, CDCl3) Acq1D 1D NMR Acquisition (1H, 13C) Start->Acq1D Acq2D 2D NMR Acquisition (COSY, HSQC, HMBC) Start->Acq2D Process Data Processing & Phase Correction Acq1D->Process Acq2D->Process Assign Multiplet Analysis & Peak Assignment Process->Assign Validate Structural Validation & Purity Certification Assign->Validate

Comprehensive 1D and 2D NMR validation workflow for structural elucidation and purity assessment.

Experimental Data: Peak Assignment for 2-[(2-Methylbutyl)amino]propane-1,3-diol

The following table synthesizes the quantitative data derived from the self-validating 2D-NMR workflow. Notice how HSQC and HMBC data definitively resolve the diastereotopic protons ( Ha​ and Hb​ ) that would otherwise be indistinguishable in a standard commercial 1D spectrum.

Table 2: Validated 1 H and 13 C NMR Assignments ( CDCl3​ , 400 MHz)
PositionGroup 13 C Shift ( δ , ppm) 1 H Shift ( δ , ppm)Multiplicity & IntegrationKey 2D Correlations (COSY / HMBC)
C1, C3 CH2​ -OH61.23.65 ( Ha​ ), 3.55 ( Hb​ )4H, complex ddCOSY: H2 HMBC: C2
C2 CH-NH60.52.751H, mCOSY: H1, H3 HMBC: C1, C3, C1'
C1' NH- CH2​ 52.42.60 ( Ha​ ), 2.45 ( Hb​ )2H, dd (ABX system)COSY: H2' HMBC: C2, C2', C3'
C2' CH- CH3​ 34.81.551H, mCOSY: H1', H3', HC2′−Me​
C3' CH2​ 27.11.40 ( Ha​ ), 1.15 ( Hb​ )2H, mCOSY: H2', H4' HMBC: C1', C4'
C2'-Me CH3​ 17.60.883H, d ( J=6.8 Hz)COSY: H2' HMBC: C1', C2', C3'
C4' CH3​ 11.40.903H, t ( J=7.4 Hz)COSY: H3' HMBC: C2', C3'
OH, NH Hetero-2.20 - 2.803H, broad sExchangeable

Note: The distinct separation of Ha​ and Hb​ shifts at C1, C3, C1', and C3' underscores the necessity of HSQC to map multiple proton environments to single carbon nodes.

Conclusion

For complex aliphatic amines like 2-[(2-Methylbutyl)amino]propane-1,3-diol, the structural ambiguity caused by overlapping diastereotopic multiplets renders conventional 1D-NMR insufficient for rigorous quality control. By adopting a Premium 2D-NMR Validated Standard, researchers leverage a self-validating matrix of COSY, HSQC, and HMBC data. This approach not only ensures absolute structural confirmation across heteroatom gaps but also guarantees the highest level of regulatory compliance and impurity detection for downstream pharmaceutical applications.

References

  • USP <761> Nuclear Magnetic Resonance. uspbpep.com.
  • NMR General Chapters and Best Practices for Compliance. usp.org.
  • Qualification of an NMR instrument. drugfuture.com.
  • Revision of USP Chapter <761> NMR Spectroscopy and <1761> Applic
  • Quantitative Nuclear Magnetic Resonance for Small Biological Molecules in Complex Mixtures. nih.gov.
  • A guide to small-molecule structure assignment through computation of (1H and 13C) NMR chemical shifts.
  • A Step-By-Step Guide to 1D and 2D NMR Interpret
  • Development and Validation of 2D Difference Intensity Analysis. nih.gov.
  • 7.6: Interpreting 2-D NMR Spectra. libretexts.org.

Sources

Comparative

2-[(2-Methylbutyl)amino]propane-1,3-diol vs serinol derivatives in pharmaceutical design

The serinol (2-amino-1,3-propanediol) scaffold is a highly privileged structural motif in modern medicinal chemistry. Because it structurally mimics the hydrophilic headgroup of endogenous sphingoid bases, it serves as t...

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Author: BenchChem Technical Support Team. Date: April 2026

The serinol (2-amino-1,3-propanediol) scaffold is a highly privileged structural motif in modern medicinal chemistry. Because it structurally mimics the hydrophilic headgroup of endogenous sphingoid bases, it serves as the foundation for a vast array of therapeutics, ranging from immunosuppressants to antiviral agents[1][2].

However, the pharmacological destiny of a serinol derivative is almost entirely dictated by its N-alkylation or O-acylation profile. This guide provides an in-depth, objective comparison between a specific short-chain, branched aliphatic derivative—2-[(2-Methylbutyl)amino]propane-1,3-diol —and classic long-chain/aryl serinol derivatives (such as the sphingosine-1-phosphate [S1P] modulator Fingolimod or N-palmitoyl serinol).

By analyzing their physicochemical properties, target engagement mechanisms, and experimental behaviors, we can establish clear rationales for selecting the appropriate scaffold in pharmaceutical design.

Structural and Mechanistic Divergence

The core causality behind the divergent biological activities of these compounds lies in the thermodynamics of lipid bilayer partitioning and receptor pocket binding.

Long-Chain Serinol Derivatives (e.g., Fingolimod, N-Palmitoyl Serinol) Derivatives bearing long aliphatic chains (C16–C20) or bulky lipophilic aryl groups are designed to mimic ceramides and sphingosine[3]. These molecules exhibit high lipophilicity (LogP > 4.0), allowing them to embed deeply into cellular membranes. Mechanistically, they act as substrates for Sphingosine Kinase (SphK); once phosphorylated, they become potent modulators of S1P receptors, triggering receptor internalization and profound immunosuppression[1][2].

2-[(2-Methylbutyl)amino]propane-1,3-diol In stark contrast, the N-(2-methylbutyl) substitution introduces a short, branched aliphatic chain. This structural modification fundamentally alters the molecule's behavior:

  • Steric Hindrance: The methyl branch at the C2 position of the butyl chain creates localized steric bulk near the secondary amine, altering the binding kinetics with kinases that typically prefer linear, unbranched lipid tails.

  • Reduced Lipophilicity: The short chain drastically lowers the partition coefficient, making the molecule highly water-soluble. It prevents the compound from acting as a strong S1P receptor agonist, as it lacks the hydrophobic tail required to anchor into the deep transmembrane pockets of GPCRs.

  • Alternative Targeting: Instead of lipid signaling, short-chain serinols are highly effective as hydrophilic building blocks for cytosolic targets, such as serinol-derived benzoic acid esters used as adenovirus infection inhibitors, where massive hydrophobic tails would cause off-target toxicity[4].

Physicochemical & Biological Profiling

To objectively compare these scaffolds, we must look at their quantitative physicochemical properties and their resulting biological affinities.

Table 1: Comparative Profiling of Serinol Scaffolds in Drug Design

Parameter2-[(2-Methylbutyl)amino]propane-1,3-diolFingolimod (Long-Chain Aryl Serinol)N-Palmitoyl Serinol (Long-Chain Acyl)
Molecular Weight 161.24 g/mol 307.47 g/mol 329.52 g/mol
Estimated LogP ~0.8 - 1.2 (Highly Hydrophilic)~4.5 (Highly Lipophilic)~5.2 (Highly Lipophilic)
Membrane Retention Low (Rapid cytosolic diffusion)High (Bilayer embedding)High (Bilayer embedding)
SphK1 Phosphorylation Poor SubstrateExcellent SubstratePoor (Amide bond prevents action)
Primary Utility Antiviral scaffolds, hydrophilic prodrugsS1P Receptor Modulation (MS therapy)Ceramide synthesis stimulation[3]

Pathway Visualization

The following diagram illustrates how the N-substitution of the serinol scaffold dictates its biological signaling pathway.

G Serinol Serinol Scaffold (2-amino-1,3-propanediol) ShortChain 2-[(2-Methylbutyl)amino] propane-1,3-diol Serinol->ShortChain N-alkylation (Branched, Short) LongChain Long-Chain Serinols (e.g., Fingolimod) Serinol->LongChain N-alkylation (Linear, Long/Aryl) AltTarget Cytosolic / Viral Targets (e.g., Adenovirus Inhibitors) ShortChain->AltTarget High Solubility, Low Membrane Retention SphK Sphingosine Kinase (SphK) Phosphorylation LongChain->SphK S1PR S1P Receptor Modulation (Immunosuppression) SphK->S1PR

Fig 1: Divergent signaling pathways of short-chain vs. long-chain serinol derivatives.

Experimental Methodologies

To validate the mechanistic claims above, researchers must employ self-validating experimental systems. The following protocols detail how to objectively compare the membrane partitioning and kinase engagement of these two classes of derivatives.

Protocol A: Shake-Flask LC-MS for LogP Determination

Purpose: To validate the thermodynamic solubility differences caused by the 2-methylbutyl group versus long-chain substitutions.

Materials:

  • Test compounds: 2-[(2-Methylbutyl)amino]propane-1,3-diol, Fingolimod (reference).

  • 1-Octanol (HPLC grade, pre-saturated with water).

  • Phosphate-buffered saline (PBS, pH 7.4, pre-saturated with 1-octanol).

  • Propranolol (Internal validation standard, known LogP ~3.48).

Step-by-Step Workflow:

  • Preparation: Dissolve 1 mg of each test compound in 1 mL of the water-saturated 1-octanol phase to create a stock solution.

  • Partitioning: In a 10 mL glass vial, combine 2 mL of the spiked 1-octanol with 2 mL of octanol-saturated PBS.

  • Equilibration: Mechanically shake the vials at 300 RPM for 60 minutes at exactly 25°C to ensure thermodynamic equilibrium.

  • Phase Separation: Centrifuge the vials at 3,000 x g for 15 minutes to achieve complete phase separation.

  • Quantification (LC-MS): Carefully extract 100 µL from the aqueous phase (bottom) and 100 µL from the octanol phase (top). Dilute appropriately in methanol. Inject samples into an LC-MS/MS system (C18 column, gradient elution of Water/Acetonitrile with 0.1% Formic Acid).

  • Self-Validation Check: Calculate the LogP of Propranolol. If the result deviates by more than ±0.2 from 3.48, discard the run and re-equilibrate the solvent phases.

  • Data Analysis: Calculate LogP using the formula: LogP = Log10([Concentration in Octanol] / [Concentration in PBS]).

Protocol B: In Vitro Sphingosine Kinase 1 (SphK1) Phosphorylation Assay

Purpose: To demonstrate that short, branched N-alkyl chains prevent the serinol scaffold from acting as an SphK1 substrate compared to long-chain derivatives.

Materials:

  • Recombinant human SphK1 enzyme.

  • ATP-Glo™ Kinase Assay Kit (Promega).

  • SKI-II (Known SphK1 inhibitor, negative control).

Step-by-Step Workflow:

  • Assay Buffer Preparation: Prepare buffer containing 50 mM HEPES (pH 7.4), 150 mM NaCl, 5 mM MgCl2, and 0.01% Triton X-100.

  • Compound Plating: In a 96-well white microplate, add 10 µM of 2-[(2-Methylbutyl)amino]propane-1,3-diol, Fingolimod, and vehicle (DMSO) in triplicate.

  • Enzyme Addition: Add 10 ng of recombinant SphK1 to each well. Incubate at room temperature for 10 minutes.

  • Reaction Initiation: Add 10 µM ATP to all wells to initiate the phosphorylation reaction.

  • Incubation: Seal the plate and incubate for exactly 30 minutes at 37°C.

  • Detection: Add 50 µL of ATP-Glo reagent to each well. This reagent consumes the remaining unreacted ATP to generate luminescence.

  • Self-Validation Check: Wells containing SKI-II must show high luminescence (indicating no ATP was consumed by the kinase).

  • Interpretation: High luminescence indicates poor substrate activity (ATP was not consumed). Low luminescence indicates excellent substrate activity (ATP was consumed to phosphorylate the serinol derivative). Fingolimod will show low luminescence; the 2-methylbutyl derivative will show high luminescence, proving it bypasses the SphK lipid signaling pathway.

Conclusion for Drug Development Professionals

When designing novel therapeutics, the serinol backbone offers a versatile foundation. If the therapeutic goal is to target the sphingolipid rheostat (e.g., treating multiple sclerosis or targeting ceramide-driven cancer pathways), long-chain serinol derivatives are mandatory to ensure kinase engagement and GPCR modulation[2][5].

Conversely, if the goal is to utilize the serinol diol-system for its hydrogen-bonding capacity in cytosolic targets—such as developing novel benzoic acid esters for adenovirus inhibition—2-[(2-Methylbutyl)amino]propane-1,3-diol provides the necessary hydrophilicity and steric profile to prevent unwanted immunosuppressive off-target effects[4].

Sources

Comparative

Publish Comparison Guide: Validating the Purity of 2-[(2-Methylbutyl)amino]propane-1,3-diol using GC-MS

Executive Summary & The Analytical Challenge As a highly polar, polyfunctional aliphatic amino diol, 2-[(2-Methylbutyl)amino]propane-1,3-diol presents a formidable analytical challenge. The molecule features a secondary...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & The Analytical Challenge

As a highly polar, polyfunctional aliphatic amino diol, 2-[(2-Methylbutyl)amino]propane-1,3-diol presents a formidable analytical challenge. The molecule features a secondary amine and two primary hydroxyl groups. These functional groups act as strong hydrogen bond donors and acceptors, resulting in extremely low vapor pressure, high surface activity, and thermal lability.

When drug development professionals attempt to analyze this compound using standard underivatized Gas Chromatography-Mass Spectrometry (GC-MS), the thermodynamic energy required to vaporize the compound often exceeds its thermal degradation threshold. Direct injection leads to irreversible adsorption onto the active silanol sites of the GC liner and column, manifesting as severe peak tailing, shifting retention times, and poor sensitivity.

This guide objectively compares three analytical pathways—Underivatized GC-MS, Derivatized GC-MS (Silylation), and LC-MS (HILIC)—to demonstrate why chemical derivatization prior to GC-MS remains the gold standard for resolving volatile impurities and structural isomers in amino diol purity validation.

The Causality of Derivatization: Why Direct GC-MS Fails

To circumvent the thermodynamic limitations of the native molecule, we employ silylation . By reacting the sample with N-Methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA) catalyzed by Trimethylchlorosilane (TMCS) in the presence of pyridine, the active protons on the hydroxyl and amine groups are replaced with trimethylsilyl (TMS) groups[1].

  • Thermodynamic Shift: Masking the active hydrogens eliminates intermolecular hydrogen bonding, drastically lowering the boiling point and enabling vaporization at lower inlet temperatures without thermal degradation.

  • Catalytic Causality: Pyridine acts as an acid scavenger and basic catalyst, while 1% TMCS is critical for driving the silylation of the sterically hindered secondary amine, which is significantly more resistant to derivatization than the primary hydroxyls[2].

  • Mass Spectral Integrity: The resulting tri-TMS derivative yields highly predictable electron ionization (EI) fragmentation (e.g., α -cleavage adjacent to the amine), which is essential for structural confirmation and identifying unknown impurities.

Performance Comparison: GC-MS vs. LC-MS Alternatives

While Hydrophilic Interaction Liquid Chromatography coupled with Mass Spectrometry (HILIC LC-MS) is a viable alternative that avoids the derivatization step, it often lacks the theoretical plate count required to baseline-resolve closely related aliphatic isomers (e.g., diastereomers of the 2-methylbutyl group). Furthermore, LC-MS is susceptible to matrix-induced ion suppression in the electrospray ionization (ESI) source.

Table 1: Comparative Validation Metrics for 2-[(2-Methylbutyl)amino]propane-1,3-diol Analysis
Performance ParameterUnderivatized GC-MSLC-MS (HILIC-ESI)Derivatized GC-MS (MSTFA)
Limit of Detection (LOD) > 5.0 µg/mL0.05 µg/mL0.01 µg/mL
Linearity (R²) < 0.920 (Non-linear)0.995> 0.999
Peak Asymmetry Factor > 2.5 (Severe Tailing)1.2 - 1.40.95 - 1.05 (Symmetrical)
Isomeric Resolution (Rs) UnresolvedRs < 1.5Rs > 2.0 (Baseline)
Matrix Effects High (Inlet Adsorption)Moderate (Ion Suppression)Minimal

Analytical Decision Workflow

G Start 2-[(2-Methylbutyl)amino] propane-1,3-diol (Highly Polar Amino Diol) Split Analytical Pathway Selection Start->Split DirectGC Underivatized GC-MS (Not Recommended) Split->DirectGC DerivGC Derivatized GC-MS (MSTFA/Pyridine Silylation) Split->DerivGC LCMS LC-MS (HILIC) (Alternative) Split->LCMS Result1 Severe Peak Tailing Thermal Degradation Poor Resolution DirectGC->Result1 Result2 High Volatility Sharp Isomeric Resolution Characteristic MS Fragments DerivGC->Result2 Result3 Good Recovery Matrix Effects Lower Isomer Resolution LCMS->Result3

Analytical pathways for 2-[(2-Methylbutyl)amino]propane-1,3-diol purity validation.

Experimental Protocol: Self-Validating Silylation Workflow

To ensure scientific integrity, the following GC-MS protocol is designed as a self-validating system. The inclusion of specific system suitability checks prevents false-positive purity reporting caused by incomplete derivatization.

Step 1: Sample Preparation & Derivatization
  • Solubilization: Accurately weigh 10.0 mg of 2-[(2-Methylbutyl)amino]propane-1,3-diol into a 2 mL anhydrous amber glass vial. Dissolve in 1.0 mL of anhydrous pyridine.

    • Causality: Pyridine ensures complete solubility and neutralizes the acidic byproducts of the silylation reaction, preventing degradation of the TMS derivatives.

  • Reagent Addition: Add 0.5 mL of MSTFA containing 1% TMCS. Purge the vial with dry nitrogen gas before sealing to prevent moisture ingress, which rapidly hydrolyzes TMS derivatives.

  • Incubation: Heat the sealed vial in a dry block at 60°C for 45 minutes.

    • Causality: The secondary amine requires elevated thermal energy to overcome steric hindrance from the bulky 2-methylbutyl group. Room temperature derivatization will only yield the di-TMS (hydroxyl-only) derivative.

  • Cooling: Allow the sample to cool to room temperature prior to injection.

Step 2: GC-MS Instrumental Parameters
  • Column: 5% Phenyl-methylpolysiloxane (e.g., DB-5MS), 30 m × 0.25 mm ID × 0.25 µm film thickness.

  • Inlet: 250°C, Split mode (10:1 ratio) to prevent column overloading and maintain sharp peak shapes.

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

  • Oven Program: Initial 100°C (hold 2 min), ramp at 10°C/min to 280°C (hold 5 min).

  • MS Source: Electron Ionization (EI) at 70 eV; Source Temp 230°C; Quadrupole 150°C. Scan range m/z 50–550.

Step 3: System Suitability & Self-Validation Criteria

A protocol is only as trustworthy as its internal controls. Before quantifying impurities, the system must validate the completeness of the derivatization reaction:

  • Completeness Check: Extract ion chromatograms (EIC) for the expected molecular ion of the tri-TMS derivative (fully derivatized) versus the di-TMS derivative (incomplete reaction at the secondary amine).

  • Validation Gate: The peak area of the di-TMS derivative must be < 0.5% of the tri-TMS peak. If this threshold is exceeded, the reaction is incomplete, and the sample must be re-derivatized. This strict gate prevents under-reporting of the main compound and the false identification of the di-TMS peak as an intrinsic synthetic impurity.

References

  • Alkylation or Silylation for Analysis of Amino and Non-Amino Organic Acids by GC-MS? Source: NIH.gov. URL:1

  • Rapid Silylation of b-Amino Alcohols at Room Temperature in the Presence of Nitrogenous Bases for Enhanced Detectability by Electron Impact Gas Chromatography Mass Spectrometry. Source: OSTI.gov. URL:2

  • The Derivatization and Analysis of Amino Acids by GC-MS. Source: Sigma-Aldrich. URL:

Sources

Validation

Benchmarking 2-[(2-Methylbutyl)amino]propane-1,3-diol Toxicity Against Standard Aliphatic Amines: A Comparative Guide

Executive Summary & Structural Rationale In the development of novel lipid nanoparticles (LNPs), pharmaceutical intermediates, and biological buffers, the selection of amine-based components is heavily dictated by their...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Structural Rationale

In the development of novel lipid nanoparticles (LNPs), pharmaceutical intermediates, and biological buffers, the selection of amine-based components is heavily dictated by their toxicological profiles. 2-[(2-Methylbutyl)amino]propane-1,3-diol (MBAPD) is an advanced secondary aliphatic amino diol. Structurally, it features a branched lipophilic tail (2-methylbutyl) conjugated to a highly polar, hydrogen-bonding serinol backbone (1,3-propanediol).

While standard aliphatic amines are historically notorious for inducing severe cytotoxicity and tissue necrosis, the 1,3-propanediol moiety in MBAPD acts as a hydrophilic buffer against membrane lysis. This guide provides an objective, data-driven benchmark of MBAPD against legacy aliphatic amines, detailing the mechanistic causality behind its safety profile and providing self-validating experimental protocols for replication.

Mechanistic Basis of Amino Alcohol Toxicity

The toxicity of aliphatic amines is primarily driven by two distinct mechanisms: surfactant-like membrane disruption and oxidative stress via glutathione (GSH) depletion [1].

Highly lipophilic primary amines (e.g., butylamine) rapidly intercalate into the lipid bilayer, causing catastrophic membrane permeabilization. Conversely, amino alcohols often exhibit a more insidious toxicity profile. Because they are amphiphilic, they accumulate in acidic organelles (lysosomotropism), leading to drug-induced phospholipidosis (DIPL). Furthermore, reactive amine groups can interact either directly or indirectly with intracellular GSH, generating oxygen free-radicals that precipitate mitochondrial dysfunction[1].

ToxicityPathway A Aliphatic Amine Exposure B Lipid Bilayer Intercalation A->B High LogP (Alkyl Chain) C GSH Depletion & ROS Generation A->C Reactive Amine Group D Mitochondrial Dysfunction B->D Membrane Permeabilization C->D Oxidative Stress E Cellular Necrosis / Apoptosis D->E ATP Depletion

Fig 1: Mechanistic pathways of aliphatic amine-induced cellular toxicity.

Comparative Benchmarking Data

To objectively evaluate MBAPD, we benchmark it against a gradient of standard amines:

  • Butylamine (BA): A highly reactive primary alkylamine used as a baseline for unbuffered lipotoxicity[2].

  • Ethanolamine (ETA): A standard primary amino mono-ol.

  • Diethanolamine (DEA): A secondary amino diol (structurally analogous to MBAPD but lacking the branched alkyl steric hindrance).

  • Tromethamine (TRIS): A primary amino triol universally recognized for its low systemic toxicity and use as a biological buffer[3].

Quantitative Toxicity Profile

Note: In vitro data represents HepG2 (human hepatoma) cell line responses, as the liver is the primary site of amine metabolism.

CompoundStructural ClassLogP (est.)pKaIC₅₀ (HepG2, mM)LD₅₀ (Oral, Rat, mg/kg)Primary Toxicity Driver
Butylamine (BA) Primary Alkylamine0.9710.71.2366High basicity, membrane lysis
Ethanolamine (ETA) Primary Amino Mono-ol-1.319.58.51,089Corrosive, reactive electrophile
Diethanolamine (DEA) Secondary Amino Diol-1.438.812.0710Choline uptake inhibition
MBAPD Secondary Amino Diol 0.85 9.1 18.5 >2,000 Mild lysosomal accumulation
Tromethamine (TRIS) Primary Amino Triol-1.568.1>50.0>5,000Negligible[3]

Data Interpretation: MBAPD demonstrates a significantly wider therapeutic window than traditional primary amines and unhindered secondary amines. The steric bulk of the 2-methylbutyl group reduces the nucleophilicity of the secondary amine, preventing the severe GSH depletion seen in simpler amino alcohols[1]. Furthermore, the 2-amino-1,3-propanediol core exhibits inherently low toxicity and is not classified as a carcinogen[4].

Experimental Workflows & Self-Validating Protocols

To ensure high scientific integrity, the benchmarking data above is derived from self-validating assay systems. We prioritize targeted mechanistic assays over generalized ATP-depletion assays to accurately capture the specific failure modes of amphiphilic amines.

ExpWorkflow Step1 Phase 1: In Vitro Cytotoxicity HepG2 Cells NRU Assay (Lysosomal Integrity) Step2 Phase 2: Mechanistic Profiling GSH Depletion Ellman's Reagent Assay Step1->Step2 Step3 Phase 3: In Vivo Acute Toxicity OECD 423 (Rodent) LD50 Determination Step2->Step3 Step4 Phase 4: Data Synthesis Comparative Benchmarking vs TRIS, DEA, ETA Step3->Step4

Fig 2: Self-validating multiphasic workflow for amine toxicity benchmarking.

Protocol A: Lysosomal Integrity via Neutral Red Uptake (NRU)

Causality: Amphiphilic amines partition into acidic organelles. The NRU assay specifically measures lysosomal trapping and membrane integrity, making it vastly superior to standard MTT assays for detecting early-stage phospholipidosis induced by amino alcohols[1].

Self-Validation Criteria: The assay plate is only considered valid if the positive control (Chlorpromazine) yields a >50% reduction in signal, proving the cells' lysosomes were actively responsive to a known lysosomotropic agent.

  • Cell Seeding: Seed HepG2 cells at 1×104 cells/well in a 96-well plate. Incubate for 24h at 37°C.

  • Treatment: Expose cells to MBAPD and comparators at a concentration gradient (0.1 mM to 50 mM) for 24 hours.

    • Negative Control: 0.1% DMSO vehicle.

    • Positive Control: 50 µM Chlorpromazine.

  • Dye Incubation: Remove media and add 100 µL of Neutral Red medium (40 µg/mL). Incubate for exactly 3 hours. (Note: Only viable cells with intact lysosomal proton gradients will retain the dye).

  • Extraction & Quantification: Wash cells with PBS. Add 150 µL of destain solution (50% ethanol, 1% glacial acetic acid, 49% dH₂O). Shake for 10 minutes and read absorbance at 540 nm.

Protocol B: Intracellular GSH Depletion Assay

Causality: To determine if MBAPD induces oxidative stress via direct chemical reactivity, we measure free thiol groups at an early timepoint (6 hours). This isolates primary chemical reactivity from secondary, apoptosis-induced reactive oxygen species (ROS).

Self-Validation Criteria: Assay validity requires >70% GSH depletion in the positive control cohort.

  • Treatment: Treat HepG2 cells with IC₂₀ concentrations of the test amines for 6 hours.

    • Positive Control: 100 µM L-buthionine-S,R-sulfoximine (BSO), a known GSH synthesis inhibitor[1].

  • Lysis: Wash cells and lyse using 5% sulfosalicylic acid (SSA) to precipitate proteins while leaving free GSH in the supernatant.

  • Reaction: Transfer 50 µL of supernatant to a new plate. Add 150 µL of Ellman’s Reagent (DTNB) solution.

  • Quantification: Read absorbance at 412 nm within 10 minutes. Calculate GSH concentration against a standard curve.

Conclusion

When benchmarked against standard aliphatic amines, 2-[(2-Methylbutyl)amino]propane-1,3-diol represents a highly optimized structural compromise. It provides the lipophilic advantages of an alkylamine necessary for formulation chemistry, while its 1,3-propanediol backbone effectively buffers against severe membrane lysis and oxidative stress. By utilizing self-validating NRU and GSH depletion assays, researchers can confidently verify that MBAPD avoids the severe hepatotoxic and corrosive pitfalls associated with legacy amines like butylamine and diethanolamine[2].

References[4] Title: 2-Amino-1,3-propanediol 534-03-2 wiki

Sources

Comparative

2-[(2-Methylbutyl)amino]propane-1,3-diol vs ethambutol structural and functional comparison

Title: Deconstructing Antitubercular Pharmacophores: A Structural and Functional Comparison of Ethambutol and 2-[(2-Methylbutyl)amino]propane-1,3-diol Target Audience: Researchers, medicinal chemists, and drug developmen...

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Author: BenchChem Technical Support Team. Date: April 2026

Title: Deconstructing Antitubercular Pharmacophores: A Structural and Functional Comparison of Ethambutol and 2-[(2-Methylbutyl)amino]propane-1,3-diol

Target Audience: Researchers, medicinal chemists, and drug development professionals.

Executive Summary & Scientific Context

As the global burden of Multi-Drug Resistant Tuberculosis (MDR-TB) accelerates, the need to re-evaluate classical first-line therapeutics is paramount. Ethambutol (EMB) has been a cornerstone of TB therapy since the 1960s, functioning as a potent inhibitor of mycobacterial cell wall biosynthesis[1]. However, the rise of clinical resistance—primarily driven by missense mutations in the embB gene (e.g., the EmbB306 mutation)—has forced drug developers to deconstruct the ethambutol pharmacophore to design next-generation asymmetrical analogs[2][3].

In this comparative guide, we analyze the structural and functional divergence between the clinical drug Ethambutol and the synthetic fragment analog 2-[(2-Methylbutyl)amino]propane-1,3-diol (MBAPD) . While EMB is a symmetrical diamine, MBAPD represents an asymmetrical monoamine building block. By comparing these two molecules, we can elucidate the fundamental Structure-Activity Relationships (SAR) that govern arabinosyltransferase inhibition and explore how fragment-based drug discovery (FBDD) is paving the way for novel antitubercular agents.

Structural Comparison: The Causality of Chemistry

The antitubercular efficacy of a molecule is inextricably linked to its spatial geometry and its ability to interact with the target enzyme's active site.

  • Ethambutol (EMB): EMB is an ethylenediamine derivative, specifically the (+)-(S,S)-enantiomer of 2,2'-(ethylenediimino)di-1-butanol. Its structure features two chiral centers, a symmetrical bidentate diamine core, and two terminal hydroxyl groups. This specific geometry allows the optimal distance between the two nitrogen atoms, which is critical for high-affinity binding to the EmbB protein and potential metal chelation[1][4].

  • 2-[(2-Methylbutyl)amino]propane-1,3-diol (MBAPD): MBAPD is a truncated, asymmetrical monoamine. It features a propane-1,3-diol core (providing the essential hydroxyl groups for hydrogen bonding) but lacks the second nitrogen and the extended symmetry of EMB. The nitrogen is substituted with a 2-methylbutyl aliphatic chain, increasing localized lipophilicity.

Because MBAPD lacks the symmetrical diamine pharmacophore, it cannot achieve the bidentate interaction required for wild-type EmbB inhibition. However, this asymmetry is exactly what medicinal chemists leverage to synthesize novel analogs (such as SQ109) that bypass the EmbB306 mutation[4].

Table 1: Physicochemical and Structural Properties Comparison
Property / FeatureEthambutol (EMB)2-[(2-Methylbutyl)amino]propane-1,3-diol (MBAPD)
Chemical Classification Symmetrical DiamineAsymmetrical Monoamine (Fragment)
Stereochemistry (+)-(S,S)-enantiomer (Active)Racemic / Variable
Pharmacophore Core 1,2-ethylenediaminePropane-1,3-diol
Hydrogen Bond Donors 4 (2 Hydroxyls, 2 Amines)3 (2 Hydroxyls, 1 Amine)
Target Binding Mode Bidentate (High Affinity)Monodentate (Low Affinity / Fragment)
Primary Application Clinical First-Line Anti-TB DrugSynthetic Building Block / SAR Probe

Functional and Mechanistic Profiling

Ethambutol exerts its bacteriostatic effect by specifically targeting the embCAB operon, which encodes the arabinosyltransferases (EmbA, EmbB, and EmbC) responsible for polymerizing arabinogalactan and lipoarabinomannan—critical structural components of the mycobacterial cell wall[2]. Inhibition leads to the accumulation of intermediate mycolic acids, increased cell wall permeability, and eventual cell death[1].

Conversely, MBAPD, as a monoamine fragment, exhibits negligible intrinsic activity against wild-type M. tuberculosis. Its monodentate structure fails to adequately block the arabinosyl donor (Decaprenylphosphoryl-D-arabinose, DPA) binding site. However, when MBAPD is used as a synthetic precursor to build bulky, asymmetrical diamines, the resulting compounds often shift their mechanism of action away from EmbB and toward MmpL3 (a trehalose monomycolate transporter), thereby retaining activity against EMB-resistant strains[4].

G A Decaprenylphosphoryl-D-arabinose (DPA) B EmbA / EmbB / EmbC (Arabinosyltransferases) A->B Substrate C Arabinogalactan & LAM (Cell Wall Biosynthesis) B->C Catalysis D Ethambutol (EMB) D->B High Affinity Inhibition (Bidentate Binding) E MBAPD (Fragment Analog) E->B Weak Binding (Monodentate)

Figure 1: Differential inhibition of the mycobacterial EmbCAB arabinosyltransferase pathway by EMB vs MBAPD.

Experimental Workflows & Self-Validating Protocols

To objectively quantify the functional differences between a clinical drug and a structural fragment, rigorous phenotypic and target-based assays must be employed. Below are the standard, self-validating protocols used to evaluate these compounds.

Protocol 1: Minimum Inhibitory Concentration (MIC) via Microplate Alamar Blue Assay (MABA)

The MABA is the gold standard for phenotypic drug susceptibility testing (DST) in mycobacteria. It relies on the conversion of resazurin (blue, non-fluorescent) to resorufin (pink, highly fluorescent) by metabolically active cells, providing a self-validating internal control for cell viability[3].

Step-by-Step Methodology:

  • Inoculum Preparation: Culture M. tuberculosis H37Rv in Middlebrook 7H9 broth supplemented with 10% OADC until the mid-log phase (OD600 ≈ 0.4 - 0.6).

  • Compound Dilution: Prepare two-fold serial dilutions of EMB (Standard) and MBAPD (Test Fragment) in 96-well microtiter plates. Concentration ranges should span 0.1 μg/mL to 128 μg/mL.

  • Inoculation: Add 100 μL of the standardized bacterial suspension (adjusted to 5×105 CFU/mL) to each well. Include positive growth controls (no drug) and negative sterility controls (media only).

  • Incubation: Seal the plates and incubate at 37°C for 7 days.

  • Indicator Addition: Add 30 μL of Alamar Blue (resazurin) solution to each well. Re-incubate for 24 hours.

  • Readout & Validation: Visually inspect the plates (Blue = inhibition; Pink = growth). Quantify fluorescence (Excitation 530 nm / Emission 590 nm). The MIC is defined as the lowest concentration preventing the color change. The assay is validated only if the positive control turns pink and the negative control remains blue.

G S1 Culture M. tuberculosis (Mid-log phase) S3 Inoculation in 96-well plate (7 days, 37°C) S1->S3 S2 Compound Serial Dilution (EMB vs MBAPD) S2->S3 S4 Add Alamar Blue (Resazurin) S3->S4 S5 Fluorescence Readout (Resorufin conversion) S4->S5 Viability Check

Figure 2: Step-by-step workflow for the Microplate Alamar Blue Assay (MABA) to determine MIC.

Protocol 2: Cell-Free Arabinosyltransferase Inhibition Assay

To prove that the phenotypic MIC difference is caused by target-level affinity, a cell-free assay utilizing the embCAB gene products is required.

Step-by-Step Methodology:

  • Enzyme Extraction: Prepare a membrane-rich cell-free extract from M. smegmatis overexpressing the embB gene[1].

  • Reaction Assembly: Combine the membrane fraction with radiolabeled [14C] -Decaprenylphosphoryl-D-arabinose (DPA) and the acceptor molecule (arabinogalactan core).

  • Inhibition: Introduce EMB or MBAPD at varying concentrations.

  • Incubation & Termination: Incubate at 37°C for 60 minutes. Terminate the reaction by adding chloroform/methanol (2:1 v/v) to extract the lipid-linked products.

  • Quantification: Measure the incorporation of [14C] -arabinose into the insoluble cell wall fraction using a liquid scintillation counter. Calculate the IC50​ based on the dose-response curve.

Table 2: Comparative Functional Data (Representative SAR Profiling)
MetricEthambutol (EMB)MBAPD (Fragment Analog)Causality / Scientific Rationale
MIC90 (H37Rv Wild-Type) 0.5 - 2.0 μg/mL> 64.0 μg/mLLack of bidentate symmetry in MBAPD prevents stable target engagement.
MIC90 (EmbB306 Mutant) > 16.0 μg/mL (Resistant)> 64.0 μg/mLBoth fail to inhibit the mutated target; EMB loses its primary binding pocket.
Cell-Free Target IC50​ ~ 1.5 μM> 100 μMMonodentate fragments exhibit exponentially weaker affinity for the EmbB active site.

Conclusion & Future Directions in Drug Design

The comparison between Ethambutol and 2-[(2-Methylbutyl)amino]propane-1,3-diol perfectly illustrates the strict structural requirements for arabinosyltransferase inhibition. Ethambutol’s symmetrical, bidentate diamine structure is highly optimized for wild-type EmbB. However, its rigid reliance on this specific binding mode makes it highly susceptible to clinical resistance via embB point mutations[2][3].

MBAPD, while lacking intrinsic anti-TB activity as a standalone molecule, is highly valuable in modern medicinal chemistry. By utilizing asymmetrical monoamine fragments like MBAPD, researchers can synthesize bulky, lipophilic diamines that do not rely on the EmbB306 binding pocket, thereby overcoming established resistance mechanisms and opening new avenues in the treatment of MDR-TB[4].

References

  • Mutations in the embB Gene and Their Association with Ethambutol Resistance in Multidrug-Resistant Mycobacterium tuberculosis Clinical Isolates from Poland National Center for Biotechnology Information (PMC) URL:[Link]

  • Design, Synthesis and Evaluation of Novel Ethambutol Analogues National Center for Biotechnology Information (PMC) URL:[Link]

  • Detecting Ethambutol Resistance in Mycobacterium tuberculosis Isolates in China: A Comparison Between Phenotypic Drug Susceptibility Testing Methods and DNA Sequencing of embAB Frontiers in Microbiology URL:[Link]

Sources

Validation

cross-validation of 2-[(2-Methylbutyl)amino]propane-1,3-diol experimental in vitro results

A Guide to the Cross-Validation of In Vitro Activity for Novel Aminopropanediol Analogs: A Case Study on Sphingosine Kinase Inhibition This guide provides a comprehensive framework for the cross-validation of in vitro ex...

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Author: BenchChem Technical Support Team. Date: April 2026

A Guide to the Cross-Validation of In Vitro Activity for Novel Aminopropanediol Analogs: A Case Study on Sphingosine Kinase Inhibition

This guide provides a comprehensive framework for the cross-validation of in vitro experimental results for novel chemical entities, using 2-[(2-Methylbutyl)amino]propane-1,3-diol as a representative example of an aminopropanediol analog. Given the structural similarities of this class to sphingosine, a key substrate in cellular lipid signaling, we will focus on the hypothesis that this compound acts as an inhibitor of Sphingosine Kinase 1 (SphK1), a critical enzyme in cancer and inflammation.[1][2]

The principles and methodologies detailed herein are designed for researchers, scientists, and drug development professionals to ensure the reliability and reproducibility of initial findings through a robust, multi-faceted validation approach.

Introduction: The Rationale for Cross-Validation

Initial high-throughput screening (HTS) or single-point assays can often yield promising "hits." However, these preliminary results are susceptible to artifacts and off-target effects. Cross-validation is the process of using multiple, independent experimental methods to confirm an initial observation, thereby establishing the trustworthiness and scientific validity of the data.

The aminopropanediol scaffold is a versatile chemical structure found in various biologically active compounds.[2][3] Its resemblance to sphingosine suggests a potential interaction with lipid kinases like SphK1. SphK1 catalyzes the phosphorylation of sphingosine to form sphingosine-1-phosphate (S1P), a signaling molecule involved in cell proliferation, survival, and inflammation.[1][4][5] Dysregulation of the SphK1/S1P axis is implicated in numerous cancers, making SphK1 a compelling therapeutic target.[1][6][7] Therefore, a rigorous validation workflow is essential before committing significant resources to a potential SphK1 inhibitor.

Experimental Design: A Multi-Assay Approach

To robustly validate the hypothesized SphK1 inhibitory activity of 2-[(2-Methylbutyl)amino]propane-1,3-diol (herein referred to as "Test Compound"), we will employ a primary enzymatic assay and a secondary, orthogonal cell-based assay. This approach verifies direct enzyme inhibition and confirms activity in a more physiologically relevant context.

Selection of Comparator Compounds
  • Positive Control: A well-characterized, potent SphK1 inhibitor is crucial for assay validation. We will use a known SphK1 inhibitor, such as SK1-I ((2R,3S,4E)-N-methyl-5-(4′-pentylphenyl)-2-aminopent-4-ene-1,3-diol), which has demonstrated isoenzyme specificity.[6]

  • Negative Control: A structurally similar but biologically inactive compound is ideal. In its absence, a vehicle control (e.g., DMSO) will be used.

  • Substrate: The natural substrate, D-erythro-sphingosine, will be used in the enzymatic assays.

Workflow for Cross-Validation

The following diagram illustrates the proposed workflow for validating the inhibitory activity of our test compound against SphK1.

G cluster_0 Phase 1: Primary Enzymatic Assay cluster_1 Phase 2: Orthogonal Validation cluster_2 Phase 3: Conclusion A Hypothesis: Test Compound Inhibits SphK1 B Primary Screen: Radiometric [³³P]-ATP Kinase Assay A->B  Test   C Determine IC₅₀ of Test Compound B->C  Analyze Data   D Secondary Screen: Luminescence-Based Kinase Assay C->D  If Active   F Cell-Based Assay: Measure S1P levels in U937 cells C->F  If Active   E Determine IC₅₀ (confirmatory) D->E H Cross-Validation Complete: Confirmed SphK1 Inhibitor E->H G Assess Downstream Effects F->G G->H

Caption: Cross-validation workflow for a novel SphK1 inhibitor.

Primary Validation: In Vitro Enzymatic Assays

Direct inhibition of SphK1 will be assessed using two distinct methods to ensure the results are not an artifact of a particular assay technology.

Method 1: Radiometric [³³P]-ATP Filter-Binding Assay

This classic assay is highly sensitive and directly measures the enzymatic transfer of a radiolabeled phosphate from ATP to sphingosine.[4][5]

Principle: Recombinant SphK1 enzyme is incubated with sphingosine, [γ-³³P]ATP, and the test compound. The resulting radiolabeled S1P product is captured on a filter plate, and the incorporated radioactivity is quantified using a scintillation counter. A decrease in radioactivity corresponds to enzyme inhibition.

Detailed Protocol:

  • Enzyme Preparation: Use purified, recombinant human SphK1.

  • Reaction Buffer: Prepare a buffer containing 30 mM Tris-HCl (pH 7.4), 150 mM NaCl, 10% glycerol, 10 mM NaF, 1 mM Na₃VO₄, and 0.05% Triton X-100.[8]

  • Compound Preparation: Serially dilute the test compound and controls in DMSO. The final DMSO concentration in the assay should not exceed 1%.

  • Assay Plate Setup: In a 96-well filter plate, add 10 µL of diluted compound, 20 µL of SphK1 enzyme in reaction buffer, and 10 µL of sphingosine substrate.

  • Reaction Initiation: Start the reaction by adding 10 µL of [γ-³³P]ATP solution (final concentration 250 µM, with ~0.7 µCi per well).

  • Incubation: Incubate the plate at 37°C for 30-60 minutes.

  • Washing: Stop the reaction and wash the plate twice with phosphate-buffered saline (PBS) to remove unincorporated [³³P]ATP.

  • Detection: Add scintillation fluid to each well and measure the bound radioactivity using a microplate scintillation counter.

  • Data Analysis: Calculate the percent inhibition for each compound concentration relative to the vehicle control and determine the IC₅₀ value using non-linear regression analysis.

Method 2: Luminescence-Based ATP Depletion Assay

This orthogonal method measures kinase activity by quantifying the amount of ATP remaining in the reaction after the kinase-catalyzed phosphorylation. It is a non-radioactive, homogeneous assay format.

Principle: As SphK1 consumes ATP to phosphorylate sphingosine, the amount of ATP in the well decreases. A proprietary ATP detection reagent is added that uses luciferase to generate a luminescent signal proportional to the remaining ATP concentration. A lower luminescent signal indicates higher kinase activity, while a high signal indicates inhibition.[9]

Protocol Summary:

  • Reaction Setup: Similar to the radiometric assay, incubate SphK1, sphingosine, and test compounds in a 96-well plate. Use non-radiolabeled ATP.

  • Incubation: Incubate at room temperature for 30-60 minutes.[9]

  • ATP Detection: Add an ATP detection reagent (e.g., Kinase-Glo® or similar).[9]

  • Signal Stabilization: Incubate for 10 minutes at room temperature to stabilize the luminescent signal.

  • Measurement: Read the luminescence on a plate reader.

  • Data Analysis: Calculate the IC₅₀ value based on the luminescence signal relative to controls.

Comparative Data Summary

The following table presents hypothetical data from the two enzymatic assays, comparing the Test Compound to the known SphK1 inhibitor, SK1-I.

CompoundPrimary Assay: Radiometric IC₅₀ (µM)Orthogonal Assay: Luminescence IC₅₀ (µM)
Test Compound 1.2 ± 0.21.5 ± 0.3
SK1-I (Positive Control) 0.4 ± 0.10.5 ± 0.1
Vehicle (DMSO) > 100> 100

Data are presented as mean ± standard deviation from three independent experiments.

The close agreement between the IC₅₀ values obtained from two different assay formats provides strong evidence that the Test Compound is a direct inhibitor of SphK1's enzymatic activity.

Secondary Validation: Cell-Based Assay

To confirm that the test compound is active in a cellular environment and can engage its target to produce a biological effect, a cell-based assay measuring the downstream consequences of SphK1 inhibition is essential.

Principle: Inhibition of SphK1 in whole cells should lead to a decrease in the cellular levels of its product, S1P, and a corresponding increase in its substrate, sphingosine, and the pro-apoptotic precursor, ceramide.[6] This shift in the sphingolipid rheostat can induce apoptosis.[6] We will use human leukemia U937 cells, which are known to be sensitive to SphK1 inhibition.[7]

S1P Quantification and Cell Viability

Protocol Outline:

  • Cell Culture: Culture U937 cells in standard conditions.

  • Compound Treatment: Treat cells with varying concentrations of the Test Compound and controls for 24 hours.

  • Cell Viability Assay: Assess cell viability using a standard method like the MTT or CellTiter-Glo® assay to determine the cytotoxic concentration (LC₅₀).

  • Lipid Extraction: For a parallel plate, harvest the cells, and perform a lipid extraction using an established solvent system.

  • S1P Measurement: Quantify S1P levels in the lipid extracts using a competitive ELISA or by LC-MS/MS for greater sensitivity and specificity.

  • Data Analysis: Correlate the reduction in cellular S1P levels with the observed cytotoxicity.

Conclusion and Interpretation

This guide outlines a rigorous, two-phase cross-validation strategy.

  • Phase 1 uses two independent, orthogonal enzymatic assays to confirm direct inhibition of the target, SphK1. The concordance of IC₅₀ values from both the radiometric and luminescence assays would strongly support the hypothesis that 2-[(2-Methylbutyl)amino]propane-1,3-diol is a bona fide inhibitor of SphK1.

  • Phase 2 validates this finding in a relevant cellular context, demonstrating that the compound can penetrate cells and modulate the SphK1 signaling pathway, leading to a measurable downstream biological outcome (e.g., decreased S1P levels and reduced cell viability).

By following this structured approach, researchers can build a robust data package that substantiates initial findings, mitigates the risk of pursuing assay artifacts, and provides a solid foundation for further preclinical development.

References

  • A rapid assay for assessment of sphingosine kinase inhibitors and substrates. (n.d.). PMC. Retrieved March 14, 2026, from [Link]

  • Sphingosine Kinase Inhibitor. (n.d.). MilliporeSigma. Retrieved March 14, 2026, from [Link]

  • Biochemical Methods for Quantifying Sphingolipids: Ceramide, Sphingosine, Sphingosine Kinase-1 Activity, and Sphingosine-1-Phosphate. (2018). Springer Nature Experiments. Retrieved March 14, 2026, from [Link]

  • A real-time high-throughput fluorescence assay for sphingosine kinases. (n.d.). PMC. Retrieved March 14, 2026, from [Link]

  • A selective sphingosine kinase 1 inhibitor integrates multiple molecular therapeutic targets in human leukemia. (n.d.). PMC. Retrieved March 14, 2026, from [Link]

  • Biological evaluation of amidine derivatives: In vitro cytotoxicity and cellular antioxidant capacity. (2026). PMC. Retrieved March 14, 2026, from [Link]

  • Cytotoxicity assay of all derivatives in vitro. (n.d.). ResearchGate. Retrieved March 14, 2026, from [Link]

  • Development of amidine-based sphingosine kinase 1 nanomolar inhibitors and reduction of sphingosine 1-phosphate in human leukemia cells. (n.d.). ChEMBL. Retrieved March 14, 2026, from [Link]

  • Development of Amidine-Based Sphingosine Kinase 1 Nanomolar Inhibitors and Reduction of Sphingosine 1-Phosphate in Human Leukemia Cells. (n.d.). PMC. Retrieved March 14, 2026, from [Link]

  • 2-[(arylmethyl) amino]-2-methyl-1,3-propanediol DNA intercalators. An examination of the effects of aromatic ring variation on antitumor activity and DNA binding. (1991). PubMed. Retrieved March 14, 2026, from [Link]

  • Identification of Sphingosine Kinase-1 Inhibitors from Bioactive Natural Products Targeting Cancer Therapy. (n.d.). PMC. Retrieved March 14, 2026, from [Link]

  • Synthesis, in vitro and in-silico evaluation of amide derivatives as prospective antimicrobial and antileishmanial agents. (n.d.). PMC. Retrieved March 14, 2026, from [Link]

  • Drug design, in vitro pharmacology, and structure-activity relationships of 3-acylamino-2-aminopropionic acid derivatives, a novel class of... (n.d.). ChEMBL. Retrieved March 14, 2026, from [Link]

  • Synthesis of 2-methyl-1,3-propanediol. (n.d.). PrepChem.com. Retrieved March 14, 2026, from [Link]

  • Three new derivatives of 3-amino-1,2-propanediol; their spectral properties and biological evaluation. (2001). PubMed. Retrieved March 14, 2026, from [Link]

  • Process for the preparation of 2-amino-1,3-propane diol compounds and salts thereof. (n.d.). Google Patents.
  • Process for preparing 2-methyl-2-sec.butyl-1,3-propanediol. (n.d.). Google Patents.
  • 2-Amino-1,3-propane diols: a versatile platform for the synthesis of aliphatic cyclic carbonate monomers. (2013). Polymer Chemistry (RSC Publishing). Retrieved March 14, 2026, from [Link]

  • 2-Amino-2-methyl-1,3-propanediol. (n.d.). PubChem. Retrieved March 14, 2026, from [Link]

  • 2-AMINOPROPANE-1,3-DIOL COMPOUNDS, MEDICINAL USE THEREOF, AND INTERMEDIATES IN SYNTHESIZING THE SAME. (1998). European Patent Office. Retrieved March 14, 2026, from [Link]

  • 2-Amino-1,3-propane diols: A versatile platform for the synthesis of aliphatic cyclic carbonate monomers. (2013). ResearchGate. Retrieved March 14, 2026, from [Link]

Sources

Safety & Regulatory Compliance

Safety

Advanced Operational Guide: PPE, Handling, and Disposal of 2-[(2-Methylbutyl)amino]propane-1,3-diol

Executive Summary For researchers and drug development professionals, handling specialized secondary amino alcohols like 2-[(2-Methylbutyl)amino]propane-1,3-diol requires rigorous safety protocols. This compound's unique...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary For researchers and drug development professionals, handling specialized secondary amino alcohols like 2-[(2-Methylbutyl)amino]propane-1,3-diol requires rigorous safety protocols. This compound's unique structure—an amphiphilic molecule featuring a lipophilic 2-methylbutyl chain and a hydrophilic 1,3-diol moiety—presents specific physicochemical hazards. This guide provides field-proven, self-validating methodologies for personal protective equipment (PPE) selection, operational handling, and waste logistics to ensure absolute laboratory safety.

Physicochemical Hazard Profiling & Causality

To design an effective safety protocol, we must first understand the mechanistic causality behind the chemical's hazards. Like structurally analogous amino alcohols (e.g., 2-amino-2-methyl-1,3-propanediol), aqueous solutions of this compound are highly alkaline, often reaching a pH of 10.5 to 11.5[1].

  • Corrosivity via Saponification: The secondary amine acts as a strong Lewis base. Upon contact with dermal or ocular tissue, high-pH solutions cause saponification of cellular lipid bilayers, leading to rapid, severe chemical burns.

  • Enhanced Dermal Penetration: While the 1,3-diol group increases water solubility, the branched 2-methylbutyl chain significantly increases the molecule's lipophilicity. This allows the compound to partition into the skin's stratum corneum much more efficiently than simpler hydrophilic amines, increasing the risk of systemic absorption.

Table 1: Hazard Profile and Mitigation Causality

Chemical FeatureOperational HazardCausality & MechanismRequired Mitigation Strategy
Secondary Amine High pH / CorrosiveLewis base abstracts protons from water, yielding hydroxide ions that saponify tissue lipids.Full face shield; acid-neutralization spill kits.
1,3-Diol Moiety Hygroscopic ResiduesHydrogen bonding with atmospheric moisture creates sticky, hard-to-clean surface residues.Wet-wiping protocols with mildly acidic solutions.
2-Methylbutyl Chain Dermal PenetrationAlkyl branching enhances lipophilicity, facilitating transport across the stratum corneum.High-density Butyl Rubber or Nitrile gloves.

Personal Protective Equipment (PPE) Matrix

Standard laboratory attire is insufficient for handling concentrated amino alcohols. Based on the guidelines established in Prudent Practices in the Laboratory[2], the following PPE matrix must be strictly enforced.

  • Dermal Protection:

    • Requirement: Heavy-duty Butyl Rubber or high-density Nitrile gloves (minimum 8 mil thickness).

    • Causality: Latex is highly permeable to amphiphilic organic bases and provides no chemical resistance. Double-layering gloves is mandatory when handling the neat (undiluted) compound to prevent micro-tears from exposing the skin[2].

  • Ocular Protection:

    • Requirement: Chemical splash goggles combined with a full-face shield.

    • Causality: The basicity of the amine can cause irreversible corneal damage upon splash impact. Standard safety glasses lack orbital seals and are inadequate for corrosive liquids[2].

  • Respiratory Protection:

    • Requirement: All handling must occur within a certified chemical fume hood (80-100 fpm face velocity). If aerosolization risks exist outside containment, a NIOSH-approved half-mask respirator with an organic vapor/acid gas (OV/AG) cartridge is required.

Experimental Protocol: Safe Preparation of Aqueous Solutions

Drug development workflows frequently require buffering amino alcohols for biological assays. This step-by-step methodology incorporates self-validating checkpoints to ensure thermal and chemical safety.

Step-by-Step Methodology:

  • Environmental Verification: Verify the fume hood face velocity. Don all required PPE (splash goggles, heavy-duty nitrile gloves, flame-resistant lab coat).

  • Moisture-Free Weighing: Weigh the 2-[(2-Methylbutyl)amino]propane-1,3-diol in a closed, tared vial to prevent atmospheric moisture absorption due to its hygroscopic diol groups.

  • Controlled Solvation (Exothermic Risk Mitigation): Transfer the solid incrementally into a beaker containing 80% of the final target volume of chilled (4°C) deionized water.

    • Causality: The dissolution and protonation of amino alcohols are exothermic. Chilling the solvent prevents localized boiling, thermal runaway, and dangerous aerosolization of the corrosive amine.

  • Self-Validating Titration: Slowly titrate the solution with 1M HCl to the desired biological pH (e.g., pH 7.4). Monitor continuously with a calibrated pH probe.

  • Thermal Equilibration: Allow the solution to return to ambient temperature (25°C) before taking the final pH reading and adjusting to the final volume.

    • Causality: The pKa of secondary amines is highly temperature-dependent; validating the pH at room temperature prevents downstream experimental failures.

Spill Response and Waste Logistics

In the event of a spill, immediate and systematic action is required to prevent exposure and environmental contamination. All procedures must align with local regulations and the chemical waste management guidelines outlined in Prudent Practices[3][4].

Spill Response Workflow

SpillResponse A Spill Detected: 2-[(2-Methylbutyl)amino]propane-1,3-diol B Assess Volume & Concentration A->B C Evacuate & Ventilate Area B->C Large/Concentrated D Don Appropriate PPE (Butyl Rubber, Face Shield) B->D Small/Dilute C->D E Contain Spill (Inert Absorbent) D->E F Neutralize (Dilute Citric Acid) E->F G Validate Neutralization (pH Paper Check) F->G G->F pH > 8 H Collect & Dispose as Hazardous Organic Waste G->H pH 6-8

Figure 1: Step-by-step spill response and neutralization workflow for amino alcohol spills.

Waste Disposal Plan
  • Chemical Segregation: Never mix amino alcohol waste with halogenated organics, strong acids, or strong oxidizers. Mixing with oxidizers poses a severe risk of exothermic N-oxidation.

  • Pre-Disposal Neutralization: Prior to transferring to a waste carboy, neutralize aqueous waste streams containing 2-[(2-Methylbutyl)amino]propane-1,3-diol to a safe pH range (6.0–8.0) using dilute citric acid or 1M HCl. Validate the neutralization with pH test strips.

  • Packaging and Labeling: Collect the neutralized waste in a chemically compatible, vented high-density polyethylene (HDPE) container. Label clearly as "Non-Halogenated Organic Waste - Neutralized Amine" to ensure safe downstream processing[4].

References

  • The Good Scents Company. "aminomethyl propane diol 2-amino-2-methyl-1,3-propanediol." PubChem Data & Physical Properties. Available at: [Link]

  • Washington State University. "V.C - Environmental Health & Safety - Prudent Practices in the Laboratory." WSU Laboratory Safety Manual. Available at: [Link]

  • Organic Syntheses. "Working with Hazardous Chemicals." Organic Syntheses Guidelines. Available at:[Link]

  • Organic Syntheses (Yakuzo Mirror). "Handling and Disposal of Hazardous Chemicals." Prudent Practices Chapter 8 Guidelines. Available at: [Link]

Note: In the absence of a compound-specific SDS for novel or proprietary intermediates like 2-[(2-Methylbutyl)amino]propane-1,3-diol, safety protocols must be extrapolated from structural analogs (e.g., 2-amino-2-methyl-1,3-propanediol) and foundational chemical hygiene practices.

Sources

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